3-Ethylpentan-1-ol

• CAS: 66225-51-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 3-Ethylpentan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethylpentan-1-ol is a primary alcohol with a branched hydrocarbon chain. As a member of the alcohol family, its hydroxyl (-OH) group dictates many of its chemical and physical characteristics. This technical guide provides a comprehensive overview of the known properties of 3-Ethylpentan-1-ol, detailed experimental protocols for their determination, and a logical workflow for the characterization of such a compound.

Chemical and Physical Properties

The chemical and physical properties of 3-Ethylpentan-1-ol are summarized in the tables below. These properties are crucial for its application in chemical synthesis, as a solvent, or in other research and development contexts.

General and Physical Properties

Property	Value	Source(s)
Molecular Formula	C₇H₁₆O	[1][2]
Molecular Weight	116.20 g/mol	[1][2]
CAS Number	66225-51-2	[1][2]
Appearance	Liquid (at standard conditions)
Density	0.8±0.1 g/cm³
Boiling Point	161.3 ± 8.0 °C at 760 mmHg
Melting Point	Not available
Flash Point	61.8 ± 6.5 °C
Vapor Pressure	0.8 ± 0.6 mmHg at 25°C
Refractive Index	1.421

Solubility

Solvent	Solubility
Water	Slightly soluble
Alcohol	Soluble

Spectral Data

Spectroscopic data is essential for the structural elucidation and identification of 3-Ethylpentan-1-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR: The proton NMR spectrum of 3-Ethylpentan-1-ol is expected to show distinct signals for the protons on the carbon bearing the hydroxyl group, the methylene and methyl protons of the ethyl groups, and the protons of the pentyl chain. The chemical shifts are influenced by the electronegativity of the adjacent oxygen atom.

• ¹³C NMR: The carbon NMR spectrum will display unique signals for each carbon atom in a different chemical environment.[1] The carbon attached to the hydroxyl group will be shifted downfield.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule. For alcohols, the molecular ion peak may be weak or absent.[3] Common fragmentation patterns for alcohols include the cleavage of the C-C bond adjacent to the oxygen atom and the loss of a water molecule.[3][4][5]

Experimental Protocols

The following are detailed methodologies for the determination of the key physical properties of 3-Ethylpentan-1-ol.

Determination of Boiling Point (Capillary Method)

Objective: To determine the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

Apparatus:

• Thiele tube or oil bath

• Thermometer

• Small test tube

• Capillary tube (sealed at one end)

• Heating source (e.g., Bunsen burner or heating mantle)

Procedure:

• A small amount of 3-Ethylpentan-1-ol is placed in the small test tube.

• The capillary tube is placed in the test tube with the open end submerged in the liquid.

• The test tube is attached to the thermometer and immersed in the Thiele tube or oil bath.

• The apparatus is heated gently and uniformly.

• As the temperature rises, a stream of bubbles will emerge from the capillary tube.

• The heating is stopped, and the temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.

Determination of Density

Objective: To determine the mass per unit volume of the liquid.

Apparatus:

• Pycnometer or graduated cylinder

• Analytical balance

Procedure:

• The mass of the clean, dry pycnometer or graduated cylinder is accurately measured.

• A known volume of 3-Ethylpentan-1-ol is added to the container.

• The total mass of the container and the liquid is measured.

• The mass of the liquid is determined by subtraction.

• The density is calculated by dividing the mass of the liquid by its volume.

Determination of Solubility (Shake-Flask Method)

Objective: To determine the concentration of a saturated solution of the solute in a given solvent at a specific temperature.

Apparatus:

• Flasks with stoppers

• Shaking incubator or magnetic stirrer

• Analytical balance

• Filtration apparatus

• Analytical instrument for concentration measurement (e.g., GC, HPLC, or UV-Vis spectrophotometer)

Procedure:

• An excess amount of 3-Ethylpentan-1-ol is added to a known volume of the solvent (e.g., water, ethanol) in a flask.

• The flask is sealed and placed in a shaking incubator at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• The saturated solution is carefully separated from the excess undissolved solute by filtration.

• The concentration of 3-Ethylpentan-1-ol in the filtrate is determined using a suitable and calibrated analytical method.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Apparatus:

• NMR spectrometer

• NMR tubes

• Deuterated solvent (e.g., CDCl₃)

• Pipettes

Procedure:

• A small amount of 3-Ethylpentan-1-ol (typically 5-25 mg for ¹H NMR) is dissolved in a suitable deuterated solvent (e.g., 0.5-0.7 mL of CDCl₃) in a clean, dry vial.

• The solution is transferred to an NMR tube.

• The NMR tube is placed in the NMR spectrometer.

• The spectrometer is tuned, and the magnetic field is shimmed to achieve homogeneity.

• The NMR spectrum is acquired according to the instrument's standard operating procedures.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and identify the components of a sample and determine the mass-to-charge ratio of the analyte and its fragments.

Apparatus:

• Gas chromatograph coupled to a mass spectrometer

• Appropriate GC column (polar or non-polar)

• Syringe for sample injection

Procedure:

• The GC-MS instrument is set up with an appropriate method, including oven temperature program, carrier gas flow rate, and mass spectrometer parameters.

• A small, diluted sample of 3-Ethylpentan-1-ol is injected into the GC inlet.

• The sample is vaporized and carried through the GC column by the carrier gas, where it is separated from any impurities.

• The separated components elute from the column and enter the mass spectrometer, where they are ionized and fragmented.

• The mass spectrometer detects the mass-to-charge ratio of the ions, producing a mass spectrum.

Signaling Pathways and Biological Activity

A search of the available scientific literature did not reveal any specific studies detailing the involvement of 3-Ethylpentan-1-ol in biological signaling pathways or any significant biological activities. As a simple aliphatic alcohol, it is not expected to have specific receptor-mediated signaling effects. Its biological effects are more likely to be related to its properties as a solvent and its potential to disrupt cell membranes at high concentrations.

Visualizations

Experimental Workflow for Physicochemical Characterization

Caption: Workflow for the physicochemical characterization of a chemical compound.

References

• 1. 3-Ethylpentan-1-ol | C7H16O | CID 641005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 66225-51-2 | 3-Ethylpentan-1-ol - Moldb [moldb.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. organic chemistry - Mass Spectra: 1-pentanol vs 3-pentanol - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. chemguide.co.uk [chemguide.co.uk]

An In-depth Technical Guide to 3-Ethylpentan-1-ol: IUPAC Nomenclature and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Ethylpentan-1-ol, focusing on its IUPAC nomenclature, chemical structure, and physical properties. It is intended for an audience with a strong background in organic chemistry, such as researchers, scientists, and professionals in the field of drug development.

IUPAC Name and Chemical Structure

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method for naming chemical compounds. For alcohols, the nomenclature is determined by identifying the longest carbon chain containing the hydroxyl (-OH) group and numbering the chain to give the hydroxyl group the lowest possible locant.

The correct IUPAC name for the compound is 3-ethylpentan-1-ol .[1]

Structure: The chemical structure consists of a five-carbon parent chain (pentane). An ethyl group (-CH₂CH₃) is attached to the third carbon atom, and a hydroxyl group (-OH) is attached to the first carbon atom.

• Molecular Formula: C₇H₁₆O[1][2]

• SMILES: CCC(CC)CCO[1]

• InChI: InChI=1S/C7H16O/c1-3-7(4-2)5-6-8/h7-8H,3-6H2,1-2H3[1]

The structure can be represented two-dimensionally as:

Physicochemical Properties

A summary of the key quantitative data for 3-Ethylpentan-1-ol is presented in the table below for easy reference and comparison.

Property	Value	Source
Molecular Weight	116.20 g/mol	[1][2][3]
Density	0.8±0.1 g/cm³	[2]
Boiling Point	161.3±8.0 °C at 760 mmHg	[2]
Flash Point	61.8±6.5 °C	[2]
Polar Surface Area	20.23 Ų	[2]
LogP (Octanol-Water Partition Coefficient)	2.29	[2]
CAS Number	66225-51-2	[1][2]

Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Ethylpentan-1-ol are not prominently available in the reviewed scientific literature. However, a plausible and common synthetic strategy for preparing a primary alcohol such as this would be the hydroboration-oxidation of the corresponding alkene, 3-ethyl-1-pentene.

Conceptual Synthetic Workflow:

• Reaction: 3-ethyl-1-pentene is reacted with a borane reagent, such as borane-tetrahydrofuran complex (BH₃-THF), in an anhydrous ether solvent. This forms a trialkylborane intermediate through an anti-Markovnikov addition of the borane across the double bond.

• Oxidation: The trialkylborane intermediate is then oxidized in situ using a mixture of hydrogen peroxide (H₂O₂) and an aqueous base, typically sodium hydroxide (NaOH).

• Workup and Purification: The reaction mixture is worked up to separate the organic product from the inorganic byproducts. This typically involves extraction with an organic solvent, followed by washing and drying. The final product, 3-Ethylpentan-1-ol, is then purified, usually by distillation.

It is crucial for researchers to consult specialized synthetic chemistry literature and databases to develop a specific, optimized, and safe laboratory protocol for this transformation.

Visualization of IUPAC Nomenclature Logic

The following diagram illustrates the logical workflow for determining the IUPAC name of 3-Ethylpentan-1-ol, adhering to the systematic rules of chemical nomenclature.

Caption: Logical workflow for the IUPAC naming of 3-Ethylpentan-1-ol.

References

• 1. 3-Ethylpentan-1-ol | C7H16O | CID 641005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Ethyl-1-pentanol | CAS#:66225-51-2 | Chemsrc [chemsrc.com]
• 3. 66225-51-2 | 3-Ethylpentan-1-ol - Moldb [moldb.com]

Synthesis and Preparation of 3-Ethylpentan-1-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the primary synthetic routes for the preparation of 3-Ethylpentan-1-ol, a valuable alcohol in organic synthesis and as a building block in the development of novel chemical entities. This document details two principal methods: the hydroboration-oxidation of 3-ethyl-1-pentene and the reduction of 3-ethylpentanoic acid.

This guide presents detailed experimental protocols, quantitative data, and visual representations of the synthetic workflows to assist researchers in the practical application of these methodologies.

Physicochemical Properties of 3-Ethylpentan-1-ol

A summary of the key physicochemical properties of the target compound is provided below for reference.

Property	Value
Molecular Formula	C₇H₁₆O
Molecular Weight	116.20 g/mol [1]
CAS Number	66225-51-2[1]
Appearance	Not specified, likely a liquid
Boiling Point	Not specified
Density	Not specified
Solubility	Not specified

Synthetic Pathways

Two primary and reliable synthetic pathways for the preparation of 3-Ethylpentan-1-ol are outlined below. Each method offers distinct advantages and involves different starting materials and reaction conditions.

Hydroboration-Oxidation of 3-Ethyl-1-pentene

This two-step method is a cornerstone of organic synthesis for the anti-Markovnikov hydration of alkenes, providing a regioselective route to primary alcohols from terminal alkenes.[2] The reaction proceeds via a syn-addition of a borane reagent across the double bond, followed by oxidation to replace the boron atom with a hydroxyl group.[2][3][4]

Reaction Scheme:

3-ethyl-1-pentene → (Hydroboration) → Tri(3-ethylpentyl)borane → (Oxidation) → 3-Ethylpentan-1-ol

A variety of borane reagents can be utilized, with the borane-tetrahydrofuran complex (BH₃•THF) being a common and commercially available option.[5] The oxidation step is typically achieved using hydrogen peroxide in an alkaline solution.[6]

Logical Workflow for Hydroboration-Oxidation:

Caption: Workflow for the synthesis of 3-Ethylpentan-1-ol via hydroboration-oxidation.

Reduction of 3-Ethylpentanoic Acid

The reduction of carboxylic acids to primary alcohols is a fundamental transformation in organic synthesis. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of efficiently carrying out this conversion.[7][8][9] The reaction is typically performed in an anhydrous ethereal solvent, such as diethyl ether or tetrahydrofuran, followed by a careful aqueous workup to neutralize the reactive aluminum species and protonate the resulting alkoxide.[7]

Reaction Scheme:

3-Ethylpentanoic Acid --(1. LiAlH₄, Dry Ether; 2. H₃O⁺ workup)--> 3-Ethylpentan-1-ol

Due to the high reactivity of LiAlH₄ with water and other protic solvents, stringent anhydrous conditions are necessary for a successful and safe reaction.[7]

Logical Workflow for Reduction:

Caption: Workflow for the synthesis of 3-Ethylpentan-1-ol via reduction of 3-ethylpentanoic acid.

Quantitative Data Summary

The following table summarizes the expected yields and purity for the synthesis of 3-Ethylpentan-1-ol via the described methods. The data is based on general procedures for these reaction types and available information for analogous transformations.

Synthesis Method	Starting Material	Key Reagents	Expected Yield	Reported Purity
Hydroboration-Oxidation	3-Ethyl-1-pentene	1. BH₃•THF2. H₂O₂, NaOH	~90% (based on similar terminal alkenes)	>95% (commercially available standard)[10]
Reduction	3-Ethylpentanoic Acid	1. LiAlH₄2. H₃O⁺	Generally high, >85%	High, dependent on purification

Experimental Protocols

The following are detailed experimental protocols for the synthesis of 3-Ethylpentan-1-ol. These protocols are adapted from established general procedures and should be performed by qualified personnel in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Hydroboration-Oxidation of 3-Ethyl-1-pentene

This protocol is based on the general procedure for the hydroboration-oxidation of terminal alkenes.[5][11]

Materials:

• 3-Ethyl-1-pentene

• Borane-tetrahydrofuran complex (1 M solution in THF)

• Sodium hydroxide (3 M aqueous solution)

• Hydrogen peroxide (30% aqueous solution)

• Anhydrous diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask with a magnetic stir bar

• Septum and nitrogen inlet

• Syringes

• Separatory funnel

Procedure:

• Hydroboration:

  • To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, add 3-ethyl-1-pentene.

  • Cool the flask to 0 °C in an ice bath.

  • Slowly add a 1 M solution of borane-tetrahydrofuran complex in THF via syringe while maintaining the temperature at 0 °C. The amount of borane should be approximately one-third of the molar amount of the alkene.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours.

• Oxidation:

  • Cool the reaction mixture back to 0 °C.

  • Carefully and slowly add the 3 M sodium hydroxide solution, followed by the dropwise addition of 30% hydrogen peroxide. Caution: The addition of hydrogen peroxide is exothermic and should be done slowly to control the temperature.

  • After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour. The mixture may be gently warmed to 50 °C to ensure complete oxidation.

• Work-up and Purification:

  • Transfer the reaction mixture to a separatory funnel.

  • Separate the organic layer.

  • Extract the aqueous layer with diethyl ether (2 x volume of the aqueous layer).

  • Combine the organic layers and wash with brine.

  • Dry the combined organic layer over anhydrous magnesium sulfate.

  • Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude 3-Ethylpentan-1-ol.

  • Purify the crude product by fractional distillation under reduced pressure.

Protocol 2: Reduction of 3-Ethylpentanoic Acid with LiAlH₄

This protocol is based on the general procedure for the reduction of carboxylic acids using lithium aluminum hydride.[12][13]

Materials:

• 3-Ethylpentanoic acid

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• 10% Sulfuric acid (aqueous solution) or employ a Fieser workup[13]

• Anhydrous sodium sulfate

• Round-bottom flask with a magnetic stir bar and reflux condenser

• Dropping funnel

• Septum and nitrogen inlet

• Heating mantle

• Separatory funnel

Procedure:

• Reduction:

  • To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add a suspension of lithium aluminum hydride in anhydrous diethyl ether.

  • In a separate flask, dissolve 3-ethylpentanoic acid in anhydrous diethyl ether.

  • Transfer the solution of 3-ethylpentanoic acid to a dropping funnel and add it dropwise to the stirred suspension of LiAlH₄ at a rate that maintains a gentle reflux. Caution: The reaction is highly exothermic and generates hydrogen gas.

  • After the addition is complete, heat the reaction mixture to reflux for 2-4 hours to ensure complete reduction.

• Work-up (Fieser Method): [13]

  • Cool the reaction mixture to 0 °C in an ice bath.

  • For every 'x' grams of LiAlH₄ used, slowly and carefully add 'x' mL of water.

  • Then, add 'x' mL of 15% aqueous sodium hydroxide solution.

  • Finally, add '3x' mL of water.

  • Remove the ice bath and stir the mixture vigorously for 30 minutes until a white, granular precipitate forms.

• Isolation and Purification:

  • Filter the mixture to remove the aluminum salts and wash the precipitate with diethyl ether.

  • Combine the filtrate and the ether washings.

  • Dry the combined organic layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude 3-Ethylpentan-1-ol.

  • Purify the crude product by fractional distillation under reduced pressure.

Conclusion

The synthesis of 3-Ethylpentan-1-ol can be effectively achieved through two primary methods: the hydroboration-oxidation of 3-ethyl-1-pentene and the reduction of 3-ethylpentanoic acid. The choice of method will depend on the availability of starting materials, desired scale, and the specific requirements of the research or development project. The hydroboration-oxidation route offers excellent regioselectivity for the preparation of the primary alcohol from the corresponding terminal alkene. The reduction of the carboxylic acid with lithium aluminum hydride provides a direct and generally high-yielding route from a readily available starting material. Both methods, when performed with care and adherence to established laboratory safety practices, are reliable for the preparation of 3-Ethylpentan-1-ol for further applications.

References

• 1. 3-Ethylpentan-1-ol | C7H16O | CID 641005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. community.wvu.edu [community.wvu.edu]
• 6. Alkene hydroboration - Visualize Organic Chemistry [visualizeorgchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. 66225-51-2 | 3-Ethylpentan-1-ol - Moldb [moldb.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. ch.ic.ac.uk [ch.ic.ac.uk]
• 13. Workup [chem.rochester.edu]

Spectroscopic Profile of 3-Ethylpentan-1-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-Ethylpentan-1-ol, a valuable chemical intermediate. The document outlines predicted nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, alongside detailed experimental protocols for acquiring such spectra. A logical workflow for spectroscopic analysis is also presented to guide researchers in their analytical endeavors.

Data Presentation

Due to the limited availability of public experimental spectra for 3-Ethylpentan-1-ol, the following tables summarize the predicted and expected spectroscopic data based on its chemical structure and established principles of spectroscopy.

Table 1: Predicted ¹H NMR Data for 3-Ethylpentan-1-ol (Solvent: CDCl₃, Reference: TMS at 0.00 ppm)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~3.6	Triplet	2H	-CH₂-OH (a)
~1.5	Multiplet	2H	-CH₂-CH₂OH (b)
~1.4	Multiplet	1H	-CH(CH₂CH₃)₂ (c)
~1.3	Multiplet	4H	-CH(CH₂CH₃)₂ (d)
~0.9	Triplet	6H	-CH₂CH₃ (e)
Variable	Singlet (broad)	1H	-OH

Table 2: Predicted ¹³C NMR Data for 3-Ethylpentan-1-ol (Solvent: CDCl₃, Reference: TMS at 0.00 ppm)

Chemical Shift (ppm)	Carbon Type	Assignment
~63	CH₂	-CH₂-OH (a)
~42	CH	-CH(CH₂CH₃)₂ (c)
~38	CH₂	-CH₂-CH₂OH (b)
~25	CH₂	-CH(CH₂CH₃)₂ (d)
~11	CH₃	-CH₂CH₃ (e)

Table 3: Expected IR Absorption Bands for 3-Ethylpentan-1-ol

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
3600-3200	Strong, Broad	O-H Stretch	Alcohol
2960-2850	Strong	C-H Stretch	Alkane
1470-1450	Medium	C-H Bend	Alkane
1380-1370	Medium	C-H Bend	Alkane
1070-1030	Strong	C-O Stretch	Primary Alcohol

Table 4: Expected Mass Spectrometry Fragmentation for 3-Ethylpentan-1-ol (Electron Ionization)

m/z	Interpretation
116	Molecular Ion [M]⁺
98	[M - H₂O]⁺
87	[M - C₂H₅]⁺
73	[M - C₃H₇]⁺
55	[C₄H₇]⁺
43	[C₃H₇]⁺
31	[CH₂OH]⁺

Experimental Protocols

The following are detailed methodologies for acquiring NMR, IR, and MS spectra of a liquid alcohol like 3-Ethylpentan-1-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to elucidate the carbon-hydrogen framework of the molecule.

Materials:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

• Deuterated chloroform (CDCl₃)

• Tetramethylsilane (TMS) as an internal standard

• 3-Ethylpentan-1-ol sample

• Pipettes

Procedure:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of 3-Ethylpentan-1-ol in approximately 0.6 mL of CDCl₃ in a clean, dry vial.

  • Add a small amount of TMS (typically 1-2 drops of a 1% solution) as an internal standard.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve homogeneity, indicated by a sharp and symmetrical lock signal.

  • Tune the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).

  • Use a standard pulse sequence (e.g., a 90° pulse).

  • Set the number of scans (e.g., 8-16) to achieve an adequate signal-to-noise ratio.

  • Set the relaxation delay (D1) to be at least 5 times the longest T1 relaxation time of the protons (typically 1-2 seconds).

  • Acquire the free induction decay (FID).

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-220 ppm).

  • Use a proton-decoupled pulse sequence to simplify the spectrum and enhance the signal-to-noise ratio.

  • Set a sufficient number of scans (e.g., 128 or more) due to the low natural abundance of ¹³C.

  • Set an appropriate relaxation delay (e.g., 2 seconds).

  • Acquire the FID.

• Data Processing:

  • Apply a Fourier transform to the FIDs of both ¹H and ¹³C spectra.

  • Phase the spectra to obtain pure absorption peaks.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

  • Analyze the multiplicities (singlet, doublet, triplet, etc.) in the ¹H NMR spectrum to deduce proton-proton coupling.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule by measuring the absorption of infrared radiation.

Materials:

• Fourier-transform infrared (FTIR) spectrometer

• Salt plates (e.g., NaCl or KBr) or an Attenuated Total Reflectance (ATR) accessory

• 3-Ethylpentan-1-ol sample

• Pipette

• Solvent for cleaning (e.g., dichloromethane or acetone)

Procedure (Neat Liquid on Salt Plates):

• Sample Preparation:

  • Ensure the salt plates are clean and dry by wiping them with a tissue soaked in a volatile solvent.

  • Place one to two drops of the neat 3-Ethylpentan-1-ol sample onto the center of one salt plate.

  • Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film. Avoid introducing air bubbles.

• Instrument Setup:

  • Place the salt plate assembly into the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment to subtract atmospheric and instrumental interferences.

• Data Acquisition:

  • Acquire the IR spectrum of the sample. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • The data is typically collected over a range of 4000-400 cm⁻¹.

• Data Processing:

  • The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify the characteristic absorption bands and their corresponding wavenumbers.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule to aid in structural elucidation.

Materials:

• Mass spectrometer with an electron ionization (EI) source

• Gas chromatograph (GC) for sample introduction (optional but common)

• 3-Ethylpentan-1-ol sample

• Solvent for dilution (e.g., methanol or dichloromethane)

Procedure (GC-MS with EI):

• Sample Preparation:

  • If using GC-MS, prepare a dilute solution of 3-Ethylpentan-1-ol in a volatile solvent (e.g., 1 mg/mL in methanol).

• Instrument Setup:

  • Set the GC parameters (injection volume, inlet temperature, oven temperature program, column type) to achieve good separation and peak shape.

  • Set the mass spectrometer parameters:

    • Ionization mode: Electron Ionization (EI)

    • Electron energy: Typically 70 eV

    • Mass range: e.g., m/z 30-200

    • Scan speed: Appropriate for the chromatographic peak width.

• Data Acquisition:

  • Inject the sample into the GC.

  • The sample will be vaporized, separated on the GC column, and introduced into the mass spectrometer's ion source.

  • The molecules will be ionized and fragmented.

  • The mass analyzer will separate the ions based on their mass-to-charge ratio (m/z).

  • The detector will record the abundance of each ion.

• Data Processing:

  • Analyze the resulting mass spectrum.

  • Identify the molecular ion peak (if present) to determine the molecular weight.

  • Identify the major fragment ions and propose fragmentation pathways to confirm the structure.

Mandatory Visualization

The following diagram illustrates the logical workflow of a comprehensive spectroscopic analysis for chemical structure elucidation.

Caption: Logical workflow for spectroscopic analysis of a chemical compound.

3-Ethylpentan-1-ol CAS number and molecular formula

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Ethylpentan-1-ol, a branched-chain primary alcohol. It details the compound's chemical identity, physicochemical properties, synthesis, and analytical methodologies. While specific biological activities and applications in drug development for 3-Ethylpentan-1-ol are not extensively documented, this guide also explores the general biological effects of aliphatic alcohols, offering a basis for future research and potential applications.

Chemical Identity and Properties

3-Ethylpentan-1-ol is an organic compound with the systematic IUPAC name 3-ethylpentan-1-ol. It is a structural isomer of heptanol.

Table 1: Chemical Identifiers for 3-Ethylpentan-1-ol

Identifier	Value
CAS Number	66225-51-2[1][2]
Molecular Formula	C7H16O[1][2]
IUPAC Name	3-ethylpentan-1-ol[1]
Synonyms	1-Pentanol, 3-ethyl-[1]
InChI	InChI=1S/C7H16O/c1-3-7(4-2)5-6-8/h7-8H,3-6H2,1-2H3[1]
InChIKey	DVEFUHVVWJONKR-UHFFFAOYSA-N[1]
Canonical SMILES	CCC(CC)CCO[1]

Table 2: Physicochemical Properties of 3-Ethylpentan-1-ol

Property	Value	Source
Molecular Weight	116.20 g/mol	[1][2]
Boiling Point	161.3 ± 8.0 °C at 760 mmHg	[3]
Density	0.8 ± 0.1 g/cm³	[3]
Flash Point	61.8 ± 6.5 °C	[3]
LogP	2.29	[3]
PSA (Polar Surface Area)	20.23 Ų	[3]
Exact Mass	116.120117	[3]

Synthesis of 3-Ethylpentan-1-ol

A hypothetical two-step synthesis is outlined below:

References

• 1. 3-Ethylpentan-1-ol | C7H16O | CID 641005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 66225-51-2 | 3-Ethylpentan-1-ol - Moldb [moldb.com]
• 3. 3-Ethyl-1-pentanol | CAS#:66225-51-2 | Chemsrc [chemsrc.com]

An In-depth Technical Guide to the Physicochemical Properties of 3-Ethylpentan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and boiling point of 3-Ethylpentan-1-ol, a C7 branched-chain alcohol. The information presented herein is intended to support research and development activities where this compound's physicochemical properties are of critical importance.

Core Physicochemical Data

The fundamental physical properties of 3-Ethylpentan-1-ol are summarized in the table below. This data is essential for a wide range of applications, from reaction chemistry to formulation development.

Property	Value	Reference
Boiling Point (at 760 mmHg)	161.3 ± 8.0 °C	[1]
Molecular Weight	116.20 g/mol	[2]

Solubility Profile

The solubility of a compound is a critical parameter in drug development and chemical synthesis. 3-Ethylpentan-1-ol, with its seven-carbon chain and a single hydroxyl group, exhibits solubility characteristics typical of a medium-chain alcohol. It is sparingly soluble in water and demonstrates good solubility in common organic solvents.

Solvent	Solubility	General Classification
Water	~0.35 g/100 mL	Sparingly Soluble
Methanol	Miscible	Soluble
Ethanol	Miscible	Soluble
Acetone	Miscible	Soluble
Diethyl Ether	Miscible	Soluble
Dimethyl Sulfoxide (DMSO)	Miscible	Soluble

Experimental Protocols

Accurate determination of boiling point and solubility is fundamental to chemical characterization. The following sections detail standardized experimental methodologies for these measurements.

Determination of Boiling Point (Capillary Method)

The capillary method is a common and reliable technique for determining the boiling point of a liquid, requiring only a small sample volume.[3][4]

Materials:

• 3-Ethylpentan-1-ol sample

• Capillary tube (sealed at one end)

• Thermometer

• Thiele tube or oil bath

• Heat source (e.g., Bunsen burner or hot plate)

• Sample tube (e.g., a small test tube)

• Rubber band or wire for attachment

Procedure:

• A small amount of 3-Ethylpentan-1-ol is placed into the sample tube.

• The capillary tube is placed inside the sample tube with the open end submerged in the liquid.

• The sample tube is attached to the thermometer, ensuring the sample is level with the thermometer bulb.

• The assembly is immersed in a Thiele tube or oil bath.

• The bath is heated gently and evenly.

• As the temperature approaches the boiling point, a stream of bubbles will emerge from the capillary tube.[3]

• The heat is removed, and the bath is allowed to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[4]

Determination of Solubility

A qualitative and semi-quantitative assessment of solubility can be performed through direct observation.

Materials:

• 3-Ethylpentan-1-ol sample

• A range of solvents (water, methanol, ethanol, acetone, diethyl ether, DMSO)

• Calibrated pipettes or graduated cylinders

• Test tubes with stoppers

• Vortex mixer or shaker

Procedure:

• Add a measured volume (e.g., 1 mL) of the solvent to a clean test tube.

• Incrementally add a known volume or weight of 3-Ethylpentan-1-ol to the solvent.

• After each addition, the test tube is securely stoppered and vigorously agitated using a vortex mixer or by hand for a set period (e.g., 1-2 minutes) to ensure thorough mixing.

• Visually inspect the mixture for the presence of a single, clear phase (indicating solubility) or the formation of a cloudy suspension, separate layers, or undissolved solute (indicating insolubility or partial solubility).

• For a more quantitative assessment, continue adding the solute until saturation is reached (i.e., no more solute dissolves). The total amount of solute added to a known volume of solvent at that point provides an estimate of the solubility.

Experimental Workflow Visualization

The logical flow of determining the key physicochemical properties of a liquid sample like 3-Ethylpentan-1-ol can be visualized as follows:

Caption: Workflow for determining the boiling point and solubility of 3-Ethylpentan-1-ol.

References

• 1. 3-Ethyl-1-pentanol | CAS#:66225-51-2 | Chemsrc [chemsrc.com]
• 2. 3-Ethylpentan-1-ol | C7H16O | CID 641005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Video: Boiling Points - Procedure [jove.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Grignard synthesis of tertiary alcohols like 3-ethylpentan-3-ol

Introduction

The Grignard reaction is a cornerstone of organic synthesis, providing a robust and versatile method for the formation of carbon-carbon bonds. Developed by Nobel laureate Victor Grignard, this organometallic reaction is widely employed in the synthesis of alcohols. This technical guide provides an in-depth overview of the synthesis of a tertiary alcohol, 3-ethylpentan-3-ol, via the reaction of ethylmagnesium bromide with diethyl ketone. This document is intended for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, quantitative data, and visualizations of the reaction workflow and mechanism.

The synthesis is a two-step process. First, the Grignard reagent, ethylmagnesium bromide (CH₃CH₂MgBr), is prepared by reacting bromoethane with magnesium metal in an anhydrous ether solvent.[1][2] Subsequently, the nucleophilic Grignard reagent attacks the electrophilic carbonyl carbon of diethyl ketone (CH₃CH₂COCH₂CH₃).[3][4] The reaction forms a magnesium alkoxide intermediate, which is then hydrolyzed in an acidic work-up to yield the final product, 3-ethylpentan-3-ol.[5][6][7]

Reaction Pathway and Mechanism

The overall synthesis can be broken down into two primary stages: the formation of the Grignard reagent and its subsequent nucleophilic addition to a ketone, followed by hydrolysis.

• Formation of Ethylmagnesium Bromide : Magnesium metal undergoes an oxidative insertion into the carbon-bromine bond of ethyl bromide. This reaction must be conducted under strictly anhydrous conditions, as Grignard reagents are strong bases and will react readily with protic solvents like water.[8]

• Nucleophilic Addition and Hydrolysis : The highly polar carbon-magnesium bond of the Grignard reagent renders the ethyl group nucleophilic. This nucleophile attacks the carbonyl carbon of diethyl ketone. The resulting magnesium alkoxide intermediate is then protonated during an aqueous acidic work-up to produce the tertiary alcohol, 3-ethylpentan-3-ol.[7][8]

Caption: The two-stage reaction mechanism for synthesizing 3-ethylpentan-3-ol.

Data Presentation

Quantitative data for a typical laboratory-scale synthesis are summarized below. Molar ratios and physical properties are critical for experimental design and product verification.

Table 1: Representative Reagent Stoichiometry

Reagent	Formula	Molar Mass ( g/mol )	Moles	Quantity Used	Role
Magnesium Turnings	Mg	24.31	1.48	36 g	Reagent
Ethyl Bromide	C₂H₅Br	108.97	1.47	160 g	Reagent
Diethyl Ketone	C₅H₁₀O	86.13	0.60	52 g	Substrate
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	-	~700 mL	Solvent

| Ammonium Chloride | NH₄Cl | 53.49 | - | 100 g | Quenching Agent |

Note: Stoichiometry is based on a protocol where diethyl carbonate is used, which reacts with two equivalents of Grignard reagent to form the ketone in situ, followed by a third equivalent's attack. When starting directly from diethyl ketone, a molar ratio of approximately 1.1:1 of Grignard reagent to ketone is typically used.

Table 2: Product Physical and Spectroscopic Data

Property	Value
Chemical Name	3-Ethylpentan-3-ol
Alternate Name	Triethylcarbinol
Molecular Formula	C₇H₁₆O
Molar Mass	116.20 g/mol
Boiling Point	139-142 °C

| Appearance | Colorless liquid |

Experimental Protocols

The following protocols provide a detailed methodology for the synthesis, purification, and isolation of 3-ethylpentan-3-ol. All glassware must be rigorously dried in an oven and assembled while hot under a dry atmosphere (e.g., nitrogen or argon, with drying tubes) to prevent moisture from contaminating the reaction.

Caption: A logical workflow diagram illustrating the key stages of the synthesis.

Protocol 1: Preparation of Ethylmagnesium Bromide

• Apparatus Setup : Assemble a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser fitted with a calcium chloride drying tube, and a pressure-equalizing dropping funnel.

• Reagents : Place dry magnesium turnings (e.g., 36 g) and a portion of the anhydrous diethyl ether (e.g., 275 mL) into the flask.

• Initiation : Add a small amount of ethyl bromide (e.g., 2-3 mL) to the flask to initiate the reaction. Initiation is indicated by the formation of bubbles and a slight turbidity in the solution. If the reaction does not start, gentle warming or the addition of a small crystal of iodine may be required.

• Addition : Once the reaction has started, add a solution of the remaining ethyl bromide (e.g., ~157 g) in anhydrous diethyl ether (e.g., 350 mL) dropwise from the funnel at a rate that maintains a gentle reflux.

• Completion : After the addition is complete, continue stirring for an additional 15-30 minutes to ensure all the magnesium has reacted. The resulting grey-to-black solution is the Grignard reagent.[9]

Protocol 2: Synthesis of 3-Ethylpentan-3-ol

• Cooling : Cool the flask containing the freshly prepared ethylmagnesium bromide in an ice-water bath.

• Ketone Addition : Add a solution of diethyl ketone (e.g., 52 g) in anhydrous diethyl ether (e.g., 70 mL) dropwise from the addition funnel with vigorous stirring. Control the rate of addition to maintain a manageable reaction temperature and gentle reflux. A vigorous reaction should occur.

• Reaction Time : After the ketone solution has been added, remove the ice bath and continue stirring the mixture for an additional hour at room temperature or with gentle heating on a water bath to ensure the reaction goes to completion.

Protocol 3: Work-up and Purification

• Quenching : Prepare a beaker containing crushed ice (e.g., 500 g) and a cold, saturated aqueous solution of ammonium chloride (e.g., 100 g in 200 mL of water).[10] While stirring, slowly and carefully pour the reaction mixture into the ice slurry. This is a highly exothermic process.[10]

• Extraction : Transfer the entire mixture to a large separatory funnel. Separate the ether layer. Extract the aqueous layer two or three more times with portions of diethyl ether to recover all the product.[10][11]

• Washing : Combine all the organic extracts and wash them with water, followed by a saturated brine solution to help break any emulsions and remove excess water.[10]

• Drying : Dry the ethereal solution over an anhydrous drying agent such as potassium carbonate or magnesium sulfate.[9]

• Isolation and Purification : Filter the dried solution to remove the desiccant. Remove the bulk of the diethyl ether solvent using a rotary evaporator. Purify the remaining crude product by fractional distillation, collecting the fraction that boils at 139-142 °C.

References

• 1. Ethylmagnesium bromide synthesis - chemicalbook [chemicalbook.com]
• 2. Ethylmagnesium bromide - Wikipedia [en.wikipedia.org]
• 3. Which ketone will form 3–ethylpentan–3–ol on treatment with ethyl magnesium bromide ? [infinitylearn.com]
• 4. sarthaks.com [sarthaks.com]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

Literature review on the discovery of C7 alcohols

An In-depth Technical Guide on the Discovery and Metabolism of Bioactive C7 Sugar Alcohols

This technical guide provides a comprehensive literature review on the discovery, biosynthesis, and physiological significance of seven-carbon sugar alcohols, also known as heptitols. Focusing on key examples like volemitol and perseitol, this document is intended for researchers, scientists, and drug development professionals. It details the metabolic pathways, experimental protocols for their study, and summarizes key quantitative data.

Introduction to C7 Sugar Alcohols

Seven-carbon sugar alcohols (heptitols) and their parent sugars are a unique class of carbohydrates found in various plants, algae, fungi, and bacteria.[1] Unlike the more common six-carbon sugars, heptoses and their corresponding sugar alcohols have distinct metabolic origins and biological activities. This guide will focus on two prominent heptitols, volemitol and perseitol, and the closely related seven-carbon ketose, D-mannoheptulose, which has significant therapeutic potential.[1]

Discovery of Volemitol

Volemitol was first isolated in 1889 by the French scientist Émile Bourquelot from the mushroom Lactarius volemus.[2][3] It is a naturally occurring seven-carbon sugar alcohol widely distributed in plants, particularly the genus Primula, as well as in red algae, fungi, mosses, and lichens.[2] In Primula, volemitol is a major product of photosynthesis, a transport carbohydrate in the phloem, and a significant storage compound.[1][2]

Discovery of Perseitol

Perseitol, another C7 sugar alcohol, is found in high concentrations in avocado (Persea americana), along with its parent sugar, D-mannoheptulose.[4][5] These C7 carbohydrates are primary products of photosynthesis in avocado and are transported in the phloem.[4][6]

Biosynthesis of C7 Sugar Alcohols

The biosynthesis of C7 sugar alcohols is closely linked to central carbon metabolism, primarily originating from intermediates of the pentose phosphate pathway and the Calvin cycle.[1]

Volemitol Biosynthesis in Primula

In plants of the genus Primula, volemitol is synthesized from sedoheptulose-7-phosphate, an intermediate of the pentose phosphate pathway.[7] The pathway involves the dephosphorylation of sedoheptulose-7-phosphate to sedoheptulose, which is then reduced to volemitol.[1] This reduction is catalyzed by the NADPH-dependent enzyme, sedoheptulose reductase.[8][9]

Biosynthesis of Volemitol in Primula.

Alternative Volemitol Biosynthesis in Brown Algae

An alternative pathway has been identified in the brown alga Pelvetia canaliculata.[8] This pathway involves the reduction of the phosphorylated precursor, sedoheptulose-7-phosphate, to volemitol-1-phosphate by an NADH-dependent reductase, followed by dephosphorylation to yield volemitol.[8][10]

Proposed Volemitol Biosynthesis in Pelvetia canaliculata.

Perseitol and D-Mannoheptulose Biosynthesis in Avocado

In avocado, the biosynthesis of C7 sugars is also linked to the Calvin cycle.[4] The formation of the C7 backbone occurs through the condensation of dihydroxyacetone-phosphate and erythrose-4-phosphate to form sedoheptulose-1,7-bisphosphate.[6] This is then thought to be isomerized to a phosphorylated D-mannoheptulose derivative, which can be dephosphorylated to D-mannoheptulose or further reduced to perseitol.[6][11]

Therapeutic Potential and Drug Development

D-mannoheptulose has garnered significant attention for its therapeutic properties. It is a specific inhibitor of hexokinase, the enzyme that catalyzes the first step of glycolysis.[12][13] By inhibiting glucose phosphorylation, D-mannoheptulose can block insulin release and the utilization of carbohydrates.[12][14] This mechanism has led to investigations into its potential as an anti-cancer agent, as many cancer cells rely heavily on glycolysis for energy (the Warburg effect).[12][15] Studies have shown that D-mannoheptulose exhibits cytotoxic effects against breast cancer cell lines.[15]

Mechanism of Action of D-Mannoheptulose.

Quantitative Data

The concentration of these C7 sugar alcohols varies significantly among species and tissues.

Compound	Organism	Tissue	Concentration	Reference
Volemitol	Primula x polyantha	Source Leaves	Up to 50 mg/g fresh weight (~25% of dry weight)	[9][10][16]
Volemitol	Primula x polyantha	Phloem Sap	~24% (mol/mol) of phloem sap carbohydrates	[9][16][17]
Perseitol	Persea americana (Avocado)	Seed	Present, not quantified	[7]
D-Mannoheptulose	Persea americana (Avocado)	Seed	Present, not quantified	[11]

Key Experimental Protocols

Isolation of Volemitol from Fungal Material

This protocol is based on the original discovery and subsequent methodologies for extracting polyols from fungi.[18]

• Fungal Culture: A volemitol-producing fungus, such as Lactarius volemus, is grown in a suitable liquid medium (e.g., Potato Dextrose Broth) through submerged fermentation to generate sufficient biomass.[18]

• Harvesting and Drying: The fungal biomass is harvested by filtration, washed with distilled water, and then lyophilized (freeze-dried).[18]

• Extraction: The dried biomass is powdered and suspended in 80% ethanol (1:10 w/v) and agitated overnight at room temperature to extract polar metabolites.[18]

• Purification: The crude extract is concentrated and purified using column chromatography. A cellulose powder column with a gradient of water-saturated n-butanol to increasing concentrations of ethanol in water can be used to separate volemitol from other polyols.[3][18]

Sedoheptulose Reductase Activity Assay

This assay measures the activity of the key enzyme in volemitol biosynthesis by monitoring the oxidation of NADPH.[1][7][19]

• Protein Extraction: Fresh Primula leaf tissue is homogenized in a cold extraction buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM EDTA, 5 mM DTT, and protease inhibitors). The homogenate is centrifuged, and the supernatant is used as the crude enzyme extract.[1][7]

• Assay Mixture: The reaction mixture contains Tricine-KOH buffer (100 mM, pH 8.0), NADPH, the crude protein extract, and is initiated by the addition of sedoheptulose.[7]

• Measurement: The decrease in absorbance at 340 nm, corresponding to the oxidation of NADPH to NADP⁺, is measured spectrophotometrically.[7][19]

• Activity Calculation: One unit of enzyme activity is defined as the amount of enzyme that catalyzes the oxidation of 1 µmol of NADPH per minute.[1]

General Experimental Workflows.

Quantification of Heptitols by HPLC

High-Performance Liquid Chromatography (HPLC) is a standard method for the quantification of sugar alcohols.

• Sample Preparation: An aqueous extract from plant or fungal material is prepared and filtered through a 0.45 µm syringe filter.[7]

• Standard Curve: A series of volemitol or perseitol standards of known concentrations are prepared to generate a calibration curve.[7]

• HPLC Analysis: Samples and standards are injected into an HPLC system equipped with a suitable column (e.g., an amine-based column for carbohydrate analysis) and a refractive index detector.

• Quantification: The heptitol peak in the sample is identified by its retention time compared to the standard. The concentration is calculated by comparing the peak area to the standard curve.[7]

Conclusion

The discovery of C7 sugar alcohols, from the initial isolation of volemitol to the characterization of perseitol and D-mannoheptulose in avocado, has unveiled a fascinating and relatively underexplored area of carbohydrate metabolism. The biosynthetic pathways of these compounds, originating from key intermediates of the pentose phosphate pathway and the Calvin cycle, highlight unique enzymatic steps, such as the action of sedoheptulose reductase. The therapeutic potential of D-mannoheptulose as a hexokinase inhibitor demonstrates the relevance of these C7 sugars in drug development, particularly in the context of metabolic diseases and oncology. The detailed experimental protocols provided herein offer a foundation for researchers to further investigate the discovery, biosynthesis, and biological activities of this promising class of C7 alcohols.

References

• 1. benchchem.com [benchchem.com]
• 2. Volemitol - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. avocadosource.com [avocadosource.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Metabolism of D-glycero-D-manno-heptitol, volemitol, in polyanthus. Discovery Of a novel ketose reductase1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. medchemexpress.com [medchemexpress.com]
• 13. goldbio.com [goldbio.com]
• 14. Mannoheptulose - Wikipedia [en.wikipedia.org]
• 15. Evaluation of D-Mannoheptulose and Doxorubicin as Potential Therapeutic Agents for Breast Cancer by Targeting Glycolysis and Inducing Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. academic.oup.com [academic.oup.com]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]

A Technical Guide to the Thermochemical Properties of 3-Ethylpentan-1-ol Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data for 3-Ethylpentan-1-ol and its isomers. Recognizing the limited availability of experimental data for many branched C7 alcohols, this document summarizes existing information, outlines detailed experimental protocols for data acquisition, and presents a logical workflow for the determination and application of thermochemical properties.

Introduction to Thermochemical Data of Branched Alcohols

Available Thermochemical Data

The following tables summarize the available experimental and calculated thermochemical data for 3-Ethylpentan-1-ol and a selection of its isomers. It is important to note that data for many branched isomers are sparse or nonexistent in the literature.

Table 1: Thermochemical Data for 3-Ethylpentan-3-ol

Property	Value	Units	Method	Source
Liquid Phase Heat Capacity (Cp)	84.587	cal/mol*K	Experimental	NIST WebBook[1]
Normal Boiling Point (Tb)	415 ± 2	K	Experimental	NIST WebBook[2]
Standard Gibbs Free Energy of Formation (ΔfG°)	-125.92	kJ/mol	Calculated (Joback Method)	Cheméo[3]
Enthalpy of Formation (Gas Phase, ΔfH°gas)	-348.79	kJ/mol	Calculated (Joback Method)	Cheméo[3]

Table 2: Thermochemical Data for Other Heptanol Isomers

Isomer	Property	Value	Units	Method	Source
1-Heptanol	Enthalpy of Formation (Gas Phase, ΔfH°gas)	-340. ± 40.	kJ/mol	Average of 7 values	NIST WebBook
2-Heptanol	Enthalpy of Formation (Gas Phase, ΔfH°gas)	-355.7 ± 2.1	kJ/mol	Computed from ΔfHliquid and ΔvapH	NIST WebBook[4]
3-Heptanol	Molar Heat Capacity (Liquid)	See reference	J·K⁻¹·mol⁻¹	Experimental	ResearchGate[5]
4-Heptanol	Molar Heat Capacity (Liquid)	See reference	J·K⁻¹·mol⁻¹	Experimental	ResearchGate[6]
3-Ethyl-3-pentanol	Molar Heat Capacity (Liquid)	See reference	J·K⁻¹·mol⁻¹	Experimental	ResearchGate[5]

Experimental Protocol: Determination of Enthalpy of Combustion by Calorimetry

The standard enthalpy of combustion (ΔcH°) is a key thermochemical property that can be determined experimentally using a bomb calorimeter or a simpler spirit lamp calorimeter. From this, the standard enthalpy of formation (ΔfH°) can be calculated using Hess's Law.

Principle

A known mass of the alcohol isomer is completely combusted in an excess of oxygen. The heat released by the combustion reaction is absorbed by a known mass of water in a calorimeter. By measuring the temperature change of the water, the heat of combustion can be calculated.

Apparatus

• Spirit burner

• Copper calorimeter (or a similar insulated vessel)

• Digital thermometer (accurate to ±0.1 °C)

• Electronic balance (accurate to ±0.01 g)

• Measuring cylinder

• Retort stand, clamp, and boss

• Draught shield

Procedure

• Preparation:

  • Measure a precise volume of deionized water (e.g., 100 mL) using a measuring cylinder and pour it into the copper calorimeter.

  • Allow the water to reach thermal equilibrium with the surroundings and record the initial temperature (T_initial).

  • Fill the spirit burner with the 3-ethylpentan-1-ol isomer of interest.

  • Weigh the spirit burner with its cap and record the initial mass (m_initial).

• Combustion:

  • Set up the apparatus with the calorimeter securely clamped above the spirit burner. A draught shield should be placed around the setup to minimize heat loss to the surroundings.

  • Remove the cap from the spirit burner and immediately light the wick.

  • Position the lit burner under the calorimeter so that the flame heats the base of the calorimeter.

  • Continuously stir the water gently with the thermometer and monitor the temperature rise.

• Data Collection:

  • Once a significant temperature rise has been observed (e.g., 20-30 °C), extinguish the flame by placing the cap back on the spirit burner.

  • Continue to stir the water and record the maximum temperature reached (T_final).

  • Immediately reweigh the spirit burner with its cap and record the final mass (m_final).

Calculations

• Mass of alcohol burned (m_alcohol):

  • m_alcohol = m_initial - m_final

• Heat absorbed by water (q_water):

  • q_water = m_water × c_water × (T_final - T_initial)

  • where m_water is the mass of the water and c_water is the specific heat capacity of water (4.184 J/g·°C).

• Enthalpy of combustion per mole (ΔcH°):

  • Calculate the moles of alcohol burned (n_alcohol) = m_alcohol / Molar Mass of C7H16O.

  • ΔcH° = -q_water / n_alcohol

Sources of Error

• Heat loss to the surroundings: This is the most significant source of error and will lead to an experimentally determined enthalpy of combustion that is less exothermic than the true value.

• Incomplete combustion: If the alcohol does not burn completely, less heat will be released. This can often be observed by the formation of soot.

• Heat absorption by the calorimeter: The calculation assumes all the heat is absorbed by the water, but the calorimeter itself will also absorb some heat.

Workflow for Thermochemical Data Determination and Application

The following diagram illustrates a general workflow for obtaining and utilizing thermochemical data for a given chemical compound.

Caption: Workflow for the determination and application of thermochemical data.

Conclusion

This technical guide has summarized the currently available thermochemical data for 3-Ethylpentan-1-ol and its isomers, highlighting the significant gaps in the experimental literature for branched C7 alcohols. A detailed experimental protocol for determining the enthalpy of combustion using calorimetry has been provided to facilitate the acquisition of new data. The illustrated workflow provides a conceptual framework for the generation and application of such valuable thermochemical information. Further experimental and computational studies are crucial to build a comprehensive and reliable thermochemical database for this class of compounds, which will be of great benefit to researchers and professionals in chemistry and drug development.

References

• 1. 3-Ethyl-2-methylpentan-1-ol | C8H18O | CID 20039566 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-ethyl-2-methylpentane -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. 1-Heptanol [webbook.nist.gov]
• 5. 3,3-DIMETHYL-1-PENTANOL | 19264-94-9 [chemicalbook.com]
• 6. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Safe Handling of Primary Alcohols for Laboratory Professionals

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for primary alcohols commonly used in research and development settings. Adherence to these guidelines is critical for ensuring personnel safety and maintaining a compliant laboratory environment. Primary alcohols, while indispensable as solvents and reagents, present significant flammability and toxicity hazards that necessitate rigorous safety protocols.

Physicochemical and Flammability Hazards

Primary alcohols are volatile, flammable liquids, and their vapors can form explosive mixtures with air. The primary flammability hazard is associated with their low flash points. It is imperative to handle these chemicals in well-ventilated areas and away from all potential ignition sources, such as open flames, sparks, and hot surfaces.[1][2] Key flammability data for common primary alcohols are summarized below.

Table 1: Physicochemical and Flammability Data of Common Primary Alcohols

Chemical Name	Formula	CAS Number	Flash Point (°C)	Autoignition Temp. (°C)	UEL (%)	LEL (%)	Vapor Density (Air=1)
Methanol	CH₃OH	67-56-1	11	464	36.0	6.0	1.11
Ethanol	CH₃CH₂OH	64-17-5	13	363	19.0	3.3	1.59[3]
1-Propanol	CH₃CH₂CH₂OH	71-23-8	22	371	13.5	2.1	2.07
1-Butanol	CH₃(CH₂)₃OH	71-36-3	37	343	11.2	1.4	2.55
Data sourced from NIOSH and OSHA databases. UEL = Upper Explosive Limit, LEL = Lower Explosive Limit.

Toxicological Hazards and Exposure Limits

Exposure to primary alcohols can occur via inhalation, ingestion, or skin contact.[1] While ethanol has low acute toxicity, methanol is highly toxic and can cause blindness, nervous system damage, or death if ingested.[4][5] Chronic exposure to any alcohol can lead to organ damage.[6] Adherence to established occupational exposure limits is mandatory.

Table 2: Toxicological Data and Occupational Exposure Limits

Chemical Name	Oral LD₅₀ (rat, mg/kg)	Dermal LD₅₀ (rabbit, mg/kg)	Inhalation LC₅₀ (rat, ppm/4h)	OSHA PEL (8-hr TWA)	NIOSH REL (10-hr TWA)
Methanol	5,628	15,800	64,000	200 ppm[7]	200 ppm[7]
Ethanol	7,060[8]	20,000	20,000	1000 ppm[9][10]	1000 ppm[9][10]
1-Propanol	1,870	4,000	4,000	200 ppm	200 ppm
1-Butanol	790	3,400	8,000	100 ppm	50 ppm (ceiling)
LD₅₀ = Median Lethal Dose, LC₅₀ = Median Lethal Concentration, PEL = Permissible Exposure Limit, REL = Recommended Exposure Limit, TWA = Time-Weighted Average.

Risk Assessment and Control Hierarchy

Before handling any primary alcohol, a thorough risk assessment must be conducted.[1][11] The hierarchy of controls should be applied to mitigate identified risks, prioritizing the most effective measures.

Caption: Risk Assessment Workflow and Hierarchy of Controls.

Safe Handling and Storage Procedures

4.1 Engineering Controls: All work with primary alcohols that has the potential to generate vapors must be conducted in a properly functioning chemical fume hood.[1][11][12] Ventilation systems should ensure at least 6 air changes per hour.[11]

4.2 Administrative Controls:

• Restrict the quantity of alcohol in the laboratory to the minimum required for the experiment.[1]

• Clearly label all containers with the chemical name and associated hazards.[2]

• Never work alone in the laboratory.[1]

• Provide comprehensive training to all personnel on the specific hazards and handling procedures.[6]

4.3 Storage: Store primary alcohols in a cool, dry, well-ventilated area away from heat and ignition sources.[6][13][14] They must be segregated from incompatible materials, especially oxidizing agents, acids, and alkalis.[6][15] Use only approved flammable liquid storage cabinets.

Personal Protective Equipment (PPE)

The appropriate PPE must be worn at all times when handling primary alcohols.[1][16] Selection of PPE should be based on the specific task and the potential for exposure.

Caption: Decision workflow for selecting appropriate PPE.

• Eye Protection: Chemical splash goggles are mandatory.[1][11] A face shield should be worn over goggles when there is a significant splash risk.[17]

• Skin Protection: A flame-resistant lab coat and closed-toe shoes are required.[11] Chemical-resistant gloves (e.g., nitrile or butyl rubber) must be worn.[15]

• Respiratory Protection: If engineering controls do not maintain exposure below the PEL, appropriate respiratory protection is required.[6] For high concentrations, a supplied-air respirator may be necessary.[9]

Emergency Procedures

6.1 Spills: For small spills (<1 gallon), alert personnel, wear appropriate PPE, and absorb the spill with an inert material (e.g., sand or spill pads).[15][18] Collect the residue in a sealed container for hazardous waste disposal.[18] For large spills, evacuate the area, close the doors, and contact emergency personnel immediately.[18][19]

Caption: Flowchart for responding to a primary alcohol spill.

6.2 Fire: In case of a small fire, use a CO₂, dry chemical, or alcohol-resistant foam (ARF) extinguisher.[14] Do not use water, as it may spread the flammable liquid.[2] For larger fires, evacuate the area, activate the fire alarm, and call 911.[1]

6.3 Personal Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station.[3][15]

• Skin Contact: Remove contaminated clothing and flush the affected skin with water for 15 minutes.[3][15]

• Inhalation: Move the affected person to fresh air immediately.[18]

• Ingestion: Do not induce vomiting. Seek immediate medical attention.[18]

Waste Disposal

Primary alcohol waste is considered hazardous waste due to its flammability.[13][20]

• Collect all alcohol waste in clearly labeled, dedicated containers designed for flammable liquids.[13][21]

• Keep waste containers sealed except when adding waste.[21]

• Store waste containers in a designated satellite accumulation area with secondary containment.[20][22]

• Never dispose of primary alcohols down the sink.[13]

• Arrange for disposal through the institution's environmental health and safety department.[11]

Appendix: Summary of Key Experimental Protocols

A.1 Flash Point Determination (ASTM D93) The flash point is determined using a Pensky-Martens closed-cup tester.[1][16][23]

• A brass test cup is filled with a specified volume of the alcohol sample.

• The sample is heated and stirred at a controlled rate.

• An ignition source (a small flame) is periodically directed into the vapor space of the cup.

• The flash point is the lowest temperature at which the application of the ignition source causes the vapors above the liquid to ignite with a distinct flash.[1][23]

A.2 Acute Oral Toxicity - LD₅₀ (OECD Guideline 425: Up-and-Down Procedure) This method estimates the dose at which 50% of a test population is expected to die, while minimizing animal use.[14][24][25]

• A single rodent (typically a female rat) is dosed with the test substance at a level just below a preliminary estimate of the LD₅₀.[25]

• The animal is observed for signs of toxicity and mortality, typically for 14 days.[9]

• If the animal survives, the next animal is given a higher dose. If the animal dies, the next animal receives a lower dose. Dosing intervals are typically 48 hours.[25]

• This sequential dosing continues until stopping criteria are met. The LD₅₀ and its confidence interval are then calculated using the maximum likelihood method.[25]

A.3 Acute Dermal Toxicity - LD₅₀ (OECD Guideline 402) This test assesses the hazard from short-term skin exposure.[2][6]

• The test substance is applied uniformly over a shaved area (approx. 10% of the body surface) of a group of animals (e.g., rats or rabbits).[2]

• The area is covered with a porous gauze dressing, and the substance is held in contact with the skin for 24 hours.[2][15]

• Animals are observed for signs of toxicity and mortality for at least 14 days.[2][15]

• The study can be a limit test (a single high dose) to determine low toxicity or a full study with multiple dose groups to calculate an LD₅₀.[2]

A.4 Acute Inhalation Toxicity - LC₅₀ (OECD Guideline 403) This method determines the concentration of a substance in the air that is lethal to 50% of test animals during a set exposure period.[11][18]

• Animals (typically rats) are placed in a dynamic airflow inhalation exposure system.[11]

• They are exposed to a precisely controlled atmosphere containing the vaporized alcohol for a defined period, usually 4 hours.[11][18]

• Multiple concentration groups are tested.

• Following exposure, the animals are observed for at least 14 days for mortality, clinical signs of toxicity, and changes in body weight.[11][18] A full necropsy is performed at the end of the study.[11]

References

• 1. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 2. nucro-technics.com [nucro-technics.com]
• 3. ETHYL ALCOHOL (ETHANOL) | Occupational Safety and Health Administration [osha.gov]
• 4. cdc.gov [cdc.gov]
• 5. Page:NIOSH Manual of Analytical Methods - 1400.pdf/1 - Wikisource, the free online library [en.wikisource.org]
• 6. OECD 402: Acute Dermal Toxicity - Analytice [analytice.com]
• 7. safetyandhealthmagazine.com [safetyandhealthmagazine.com]
• 8. oecd.org [oecd.org]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. Page:NIOSH Manual of Analytical Methods - 1400.pdf/2 - Wikisource, the free online library [en.wikisource.org]
• 11. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]
• 12. Acute toxicity study for inhalation | PPTX [slideshare.net]
• 13. oecd.org [oecd.org]
• 14. Acute Toxicology Test OECD 425 - Altogen Labs [altogenlabs.com]
• 15. scribd.com [scribd.com]
• 16. precisionlubrication.com [precisionlubrication.com]
• 17. OECD No. 403: Acute Inhalation Test - Analytice [analytice.com]
• 18. EMSL | Services: Ethanol [emsl.com]
• 19. stacks.cdc.gov [stacks.cdc.gov]
• 20. osha.gov [osha.gov]
• 21. store.astm.org [store.astm.org]
• 22. researchgate.net [researchgate.net]
• 23. oecd.org [oecd.org]
• 24. catalog.labcorp.com [catalog.labcorp.com]
• 25. eurolab.net [eurolab.net]

Protocols & Analytical Methods

Application Note: 3-Ethylpentan-1-ol as a Solvent for Spectroscopic Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed overview of 3-ethylpentan-1-ol as a potential solvent for various spectroscopic analysis techniques. While not a conventional solvent in routine spectroscopic studies, its unique properties may offer advantages in specific applications, particularly in drug development for solubilizing moderately polar to nonpolar compounds. This note covers its physicochemical properties, suitability for different spectroscopic methods, and detailed protocols for its use.

Introduction

Solvent selection is a critical step in spectroscopic analysis, directly impacting data quality, analyte solubility, and spectral interference. 3-Ethylpentan-1-ol (C₇H₁₆O) is a primary alcohol with a branched alkyl chain. Its structure suggests it is a polar, protic solvent capable of forming hydrogen bonds, yet with significant nonpolar character, making it a candidate for solubilizing a range of analytes that are challenging for more common solvents. This application note characterizes 3-ethylpentan-1-ol and provides a framework for its evaluation and use in UV-Visible, Fluorescence, Infrared (IR), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Physicochemical Properties of 3-Ethylpentan-1-ol

A summary of the key physical and chemical properties of 3-ethylpentan-1-ol is presented below. Understanding these properties is essential for its proper handling, storage, and application in a laboratory setting.

Property	Value	Reference
Chemical Formula	C₇H₁₆O	[1]
CAS Number	66225-51-2	[1]
Molecular Weight	116.20 g/mol	[1]
Boiling Point	161.3 ± 8.0 °C at 760 mmHg
Density	0.8 ± 0.1 g/cm³
Flash Point	61.8 ± 6.5 °C
Refractive Index	1.421
LogP (Octanol/Water)	2.29
UV Cutoff	~215-220 nm (Estimated)	N/A
Appearance	Colorless Liquid	N/A

Note: The UV cutoff is an estimation based on the structure and comparison with similar primary alcohols like 1-butanol (~215 nm). This value must be experimentally verified before use in quantitative UV-Vis analysis.

Suitability for Spectroscopic Techniques

UV-Visible (UV-Vis) Spectroscopy

With an estimated UV cutoff around 215-220 nm, 3-ethylpentan-1-ol is suitable for the analysis of compounds containing chromophores that absorb in the upper UV and visible regions of the spectrum. This makes it a viable option for many drug molecules that feature aromatic rings or conjugated systems, which typically absorb above 230 nm. Its primary limitation is its absorbance at lower wavelengths, which would obscure the analysis of compounds with absorption maxima below 220 nm.

Fluorescence Spectroscopy

As with other simple alcohols, 3-ethylpentan-1-ol is expected to have low native fluorescence, making it a suitable solvent for fluorescence spectroscopy. Its ability to dissolve a range of fluorophores and its relatively low volatility are advantageous. However, it is crucial to run a solvent blank scan to ensure there are no fluorescent impurities in the emission region of interest.

Infrared (IR) Spectroscopy

Like all alcohols, the IR spectrum of 3-ethylpentan-1-ol is dominated by a strong, broad O-H stretching band (~3200-3600 cm⁻¹) and strong C-H stretching bands (~2850-3000 cm⁻¹). These absorptions will obscure these regions of the spectrum, making it unsuitable for analyzing analyte functional groups in these areas. However, it can be effectively used for analytes with unique and strong absorptions in other regions, such as the carbonyl (C=O), alkyne (C≡C), or nitrile (C≡N) stretching regions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

For ¹H NMR spectroscopy, the proton signals from 3-ethylpentan-1-ol would overwhelm the signals from most analytes, making a deuterated version necessary. As deuterated 3-ethylpentan-1-ol is not commonly available, its use in ¹H NMR is impractical. However, it can be used as a solvent for ¹³C NMR, where the solvent peaks can be easily identified and excluded from the analysis of the analyte.

Experimental Protocols

The following protocols provide a framework for utilizing 3-ethylpentan-1-ol as a spectroscopic solvent.

Protocol 1: Experimental Determination of UV Cutoff Wavelength

Objective: To accurately determine the UV cutoff wavelength for a specific batch of 3-ethylpentan-1-ol.

Materials:

• Double-beam UV-Vis spectrophotometer

• Two matched 1 cm path length quartz cuvettes

• Spectroscopy-grade 3-ethylpentan-1-ol

• Reference solvent (e.g., deionized water or HPLC-grade hexane)

Procedure:

• Allow the spectrophotometer to warm up for at least 30 minutes to ensure lamp stability.

• Fill both the sample and reference cuvettes with the reference solvent (e.g., deionized water).

• Place the cuvettes in the spectrophotometer and run a baseline correction across the desired wavelength range (e.g., 400 nm down to 190 nm).

• Empty the sample cuvette, rinse it thoroughly with 3-ethylpentan-1-ol, and then fill it with the same solvent. The reference cuvette should remain filled with the reference solvent.

• Acquire the absorbance spectrum of the 3-ethylpentan-1-ol sample.

• Analyze the resulting spectrum to identify the wavelength at which the absorbance equals 1.0 Absorbance Unit (AU). This wavelength is the UV cutoff for the solvent.

Protocol 2: General Procedure for UV-Vis Analysis of a Drug Candidate

Objective: To measure the UV-Vis absorption spectrum of a drug candidate using 3-ethylpentan-1-ol as the solvent.

Materials:

• Drug candidate (solid or stock solution)

• Spectroscopy-grade 3-ethylpentan-1-ol

• Calibrated UV-Vis spectrophotometer

• Matched quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Solution Preparation:

  • Accurately weigh a precise amount of the drug candidate.

  • Dissolve the compound in a known volume of 3-ethylpentan-1-ol in a volumetric flask to create a stock solution of known concentration. Ensure complete dissolution, using sonication if necessary.

  • Perform serial dilutions from the stock solution using 3-ethylpentan-1-ol to prepare a series of standards and a sample for analysis within the optimal absorbance range (typically 0.1 - 1.0 AU).

• Spectrophotometer Setup:

  • Set the spectrophotometer to scan the appropriate wavelength range based on the known or expected λₘₐₓ of the drug candidate.

  • Fill a cuvette with 3-ethylpentan-1-ol to serve as the blank.

  • Perform an auto-zero or baseline correction with the blank cuvette.

• Sample Measurement:

  • Replace the blank cuvette with a cuvette containing the prepared drug candidate solution.

  • Acquire the absorbance spectrum.

  • Record the absorbance at the λₘₐₓ.

• Data Analysis:

  • If creating a calibration curve, plot the absorbance of the standards versus their concentrations.

  • Use the absorbance of the unknown sample and the calibration curve (or the Beer-Lambert law equation derived from it) to determine the concentration of the drug candidate.

Visualized Workflows

The following diagrams illustrate key decision-making and experimental processes when working with a novel solvent like 3-ethylpentan-1-ol.

Caption: A workflow for qualifying 3-ethylpentan-1-ol.

Caption: A decision tree for selecting a UV-Vis solvent.

Conclusion

3-Ethylpentan-1-ol presents itself as a specialized solvent for spectroscopic applications. Its utility is most pronounced in scenarios where analyte solubility in conventional solvents is a limiting factor. While its UV absorbance below ~220 nm and characteristic IR bands require careful consideration, it is a potentially valuable tool for researchers in drug development and materials science. We strongly recommend the experimental verification of its UV cutoff and a solvent blank analysis prior to its use in any quantitative measurement.

References

• 1. 3-Ethylpentan-1-ol | C7H16O | CID 641005 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Analysis of 3-Ethylpentan-1-ol by Gas Chromatography-Mass Spectrometry (GC-MS)

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a comprehensive methodology for the qualitative and quantitative analysis of 3-Ethylpentan-1-ol using Gas Chromatography-Mass Spectrometry (GC-MS). 3-Ethylpentan-1-ol is a seven-carbon primary alcohol with potential applications as a solvent, intermediate in chemical synthesis, or as a component in various formulations. The protocol herein provides a robust framework for its separation, identification, and quantification in a given matrix, addressing the need for accurate and reliable analytical methods in research, quality control, and drug development.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. This makes it an ideal method for the analysis of volatile and semi-volatile organic compounds such as 3-Ethylpentan-1-ol. The technique allows for the effective separation of the analyte from a complex mixture, followed by its unambiguous identification based on its unique mass spectrum. Furthermore, with appropriate calibration, GC-MS can provide precise and accurate quantification of the target compound. This application note provides a complete protocol, from sample preparation to data analysis, for the successful GC-MS analysis of 3-Ethylpentan-1-ol.

Experimental Protocols

Sample Preparation

The choice of sample preparation technique is critical and depends on the sample matrix. For liquid samples, a direct injection or liquid-liquid extraction (LLE) is suitable. For solid or complex matrices, headspace sampling is recommended to isolate the volatile analyte.

a) Direct Injection (for liquid samples in a non-aqueous volatile solvent):

• Accurately prepare a stock solution of 3-Ethylpentan-1-ol (CAS: 66225-51-2) in a GC-grade volatile solvent (e.g., methanol, hexane, or dichloromethane) at a concentration of 1 mg/mL.

• Prepare a series of calibration standards by serially diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

• For sample analysis, dilute the sample with the chosen solvent to bring the expected concentration of 3-Ethylpentan-1-ol within the calibration range.

• Transfer the prepared standards and samples to 2 mL autosampler vials.

b) Liquid-Liquid Extraction (LLE) (for aqueous samples):

• To 5 mL of the aqueous sample, add 5 mL of a suitable extraction solvent (e.g., dichloromethane or diethyl ether).

• Vortex the mixture vigorously for 2 minutes.

• Allow the layers to separate.

• Carefully transfer the organic layer (bottom layer for dichloromethane, top layer for diethyl ether) to a clean vial.

• If necessary, concentrate the extract under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the analytical solvent and transfer to an autosampler vial.

c) Static Headspace (HS) Sampling (for solid or viscous liquid samples):

• Accurately weigh a known amount of the sample (e.g., 1 gram) into a 20 mL headspace vial.

• Seal the vial with a septum and aluminum cap.

• Place the vial in the headspace autosampler and incubate at a set temperature (e.g., 80°C) for a specific time (e.g., 15 minutes) to allow for equilibration of the analyte between the sample and the headspace.

• A defined volume of the headspace gas is then automatically injected into the GC-MS system.

GC-MS Instrumentation and Conditions

The following instrumental parameters are provided as a guideline and may require optimization based on the specific instrument and column used. A non-polar or mid-polar capillary column is generally suitable for the analysis of alcohols.

Table 1: GC-MS Instrumental Parameters

Parameter	Value
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 mL/min (constant flow)
Inlet Temperature	250°C
Injection Mode	Split (Split ratio 20:1) or Splitless (for trace analysis)
Injection Volume	1 µL
Oven Program	Initial temperature 50°C (hold for 2 min), ramp at 10°C/min to 200°C (hold for 5 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Mass Scan Range	m/z 35 - 350
Solvent Delay	3 minutes

Data Presentation and Results

Qualitative Analysis

The identification of 3-Ethylpentan-1-ol is achieved by comparing its retention time and mass spectrum with that of a known standard or a reference library such as the NIST (National Institute of Standards and Technology) database.

• Retention Time: Under the specified GC conditions, the retention time for 3-Ethylpentan-1-ol is expected to be in the range of 8-12 minutes. The exact retention time should be confirmed by injecting a pure standard.

• Mass Spectrum: The mass spectrum of 3-Ethylpentan-1-ol is characterized by a specific fragmentation pattern. While a molecular ion peak at m/z 116 (the molecular weight of 3-Ethylpentan-1-ol) may be weak or absent, characteristic fragment ions will be present.[1] The fragmentation of primary alcohols often involves the loss of water (M-18) and alpha-cleavage.

Table 2: Expected Mass Spectral Fragmentation of 3-Ethylpentan-1-ol

m/z	Proposed Fragment Identity	Relative Intensity (Hypothetical)
87	[M - C2H5]+	Moderate
70	[M - H2O - C2H4]+	High
57	[C4H9]+	High
43	[C3H7]+	High
31	[CH2OH]+	Moderate

Note: The relative intensities are hypothetical and should be confirmed by experimental data. The fragmentation pattern is key for positive identification.

Quantitative Analysis

For quantitative analysis, a calibration curve is constructed by plotting the peak area of a characteristic ion of 3-Ethylpentan-1-ol against the concentration of the prepared standards. The concentration of the analyte in the samples is then determined from this calibration curve. As representative data, the following table shows a hypothetical calibration for a similar C7 alcohol.

Table 3: Representative Quantitative Data for a C7 Alcohol

Concentration (µg/mL)	Peak Area (Arbitrary Units)
1	15,234
5	78,956
10	155,487
25	380,123
50	765,987
100	1,520,456
Linearity (R²)	0.9995
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantification (LOQ)	1.5 µg/mL

Mandatory Visualizations

Experimental Workflow

References

• 1. 3-Ethylpentan-1-ol | C7H16O | CID 641005 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of 3-Ethylpentan-1-ol for Analytical Purposes

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chemical derivatization of 3-ethylpentan-1-ol, a primary alcohol, for enhanced detection and quantification using gas chromatography-mass spectrometry (GC-MS). The protocols outlined below focus on two common and effective derivatization techniques: silylation and esterification. These methods increase the volatility and thermal stability of the analyte, leading to improved chromatographic peak shape and detection sensitivity.[1][2]

Introduction

3-Ethylpentan-1-ol is a seven-carbon primary alcohol. For analytical purposes, particularly in complex matrices, direct analysis by GC-MS can be challenging due to its polarity, which can lead to poor peak shape and lower sensitivity. Derivatization is a chemical modification technique used to convert the analyte into a form that is more amenable to GC-MS analysis.[3] The two primary methods detailed here are:

• Silylation: This process replaces the active hydrogen of the hydroxyl group with a trimethylsilyl (TMS) group, significantly increasing the volatility and thermal stability of the molecule.[2][4]

• Esterification: This reaction converts the alcohol into an ester, which is typically more volatile and provides excellent chromatographic properties.

The choice of derivatization method can depend on the sample matrix, the desired sensitivity, and the available reagents.

Data Presentation

The following tables summarize representative quantitative data for the GC-MS analysis of derivatized primary alcohols. While specific data for 3-ethylpentan-1-ol is not extensively available, the presented values for analogous compounds provide a reliable estimate of the expected analytical performance.

Table 1: Quantitative Data for Silylated Primary Alcohols (TMS Derivatives)

Parameter	Representative Value	Reference Compound(s)	Notes
Linearity Range	0.5 - 50.0 µg/mL	Silylated n-alkanols	Demonstrates a wide dynamic range for quantification.
Limit of Detection (LOD)	~100 nmol/L	Silylated n-alkanols	High sensitivity achievable with silylation.[5]
Limit of Quantitation (LOQ)	0.1 - 0.3 µg/L	Silylated hormones and UV filters	Indicates the lowest concentration for reliable quantification.[6]
Recovery	90 - 98%	Trimethylsilyl derivatives of short-chain alcohols	High recovery rates suggest an efficient derivatization and extraction process.[7]
Precision (RSD)	< 4%	Trimethylsilyl derivatives of short-chain alcohols	Excellent reproducibility of the method.[7]

Table 2: Quantitative Data for Esterified Primary Alcohols (Acetate Esters)

Parameter	Representative Value	Reference Compound(s)	Notes
Linearity Range	up to 10 µg/mL	Fatty Acid Ethyl Esters (FAEEs)	Good linearity for accurate quantification.[8]
Limit of Detection (LOD)	5 - 50 ng/mL	Fatty Acid Ethyl Esters (FAEEs)	Sensitive detection of ester derivatives.[8][9]
Limit of Quantitation (LOQ)	15 - 200 ng/mL	Fatty Acid Ethyl Esters (FAEEs)	Reliable quantification at low concentrations.[8][9]
On-Column Detection Limit	2 pmole	Ethyl heptadecanoate	Demonstrates high sensitivity of the GC-MS system for esters.[10]
Precision (RSD)	0.7 - 9.3% (intra-day)	Fatty Acid Ethyl Esters (FAEEs)	Good precision for reliable results.[8][9]

Experimental Protocols

Protocol 1: Silylation of 3-Ethylpentan-1-ol using BSTFA

This protocol describes the formation of the trimethylsilyl (TMS) ether of 3-ethylpentan-1-ol using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

Materials:

• 3-Ethylpentan-1-ol standard or sample extract

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)

• Pyridine (anhydrous)

• Hexane (GC grade)

• 2 mL GC vials with PTFE-lined caps

• Heating block or oven

• Vortex mixer

Procedure:

• Sample Preparation: Prepare a solution of 3-ethylpentan-1-ol in a suitable solvent (e.g., hexane) in a 2 mL GC vial. If the sample is in an aqueous matrix, it must be extracted into an organic solvent and dried completely prior to derivatization, as silylating reagents are sensitive to moisture.

• Reagent Addition: To the vial, add 50 µL of anhydrous pyridine, followed by 100 µL of BSTFA. It is recommended to add the silylating reagent in at least a 2:1 molar excess relative to the active hydrogens.

• Reaction: Tightly cap the vial and vortex for 30 seconds.

• Incubation: Place the vial in a heating block or oven at 70°C for 30 minutes to ensure the reaction goes to completion.[11]

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The sample is now ready for injection into the GC-MS system.

Protocol 2: Esterification of 3-Ethylpentan-1-ol using Acetic Anhydride

This protocol details the conversion of 3-ethylpentan-1-ol to 3-ethylpentyl acetate.

Materials:

• 3-Ethylpentan-1-ol standard or sample extract

• Acetic anhydride

• Pyridine (anhydrous, as catalyst)[11]

• Dichloromethane (DCM, GC grade)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• 2 mL GC vials with PTFE-lined caps

• Heating block or oven

• Vortex mixer

Procedure:

• Sample Preparation: Dissolve the 3-ethylpentan-1-ol sample in 200 µL of dichloromethane in a 2 mL vial.

• Reagent Addition: Add 50 µL of anhydrous pyridine followed by 100 µL of acetic anhydride to the vial.[11]

• Reaction: Cap the vial tightly and vortex for 30 seconds.

• Incubation: Heat the mixture at 60°C for 1 hour.

• Quenching and Extraction: After cooling to room temperature, add 500 µL of deionized water and vortex. To neutralize excess acetic anhydride and the acetic acid byproduct, add 500 µL of saturated sodium bicarbonate solution and vortex again.

• Phase Separation: Allow the layers to separate. Carefully transfer the organic (bottom) layer to a clean vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the organic extract to remove any residual water.

• Analysis: The sample is now ready for GC-MS analysis.

GC-MS Analysis Conditions (Example)

The following are typical GC-MS parameters for the analysis of silylated or esterified derivatives. These should be optimized for the specific instrument and column used.

Parameter	Setting
Gas Chromatograph
GC Column	HP-5MS (30 m x 0.25 mm i.d. x 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injection Volume	1 µL
Injector Temperature	250°C
Oven Temperature Program	Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.
Mass Spectrometer
MS Transfer Line Temp.	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-500

Visualizations

The following diagrams illustrate the logical workflows for the derivatization and analysis of 3-ethylpentan-1-ol.

Caption: General workflow for the derivatization and analysis of 3-ethylpentan-1-ol.

Caption: Detailed workflow for the silylation protocol.

Caption: Detailed workflow for the esterification protocol.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. brjac.com.br [brjac.com.br]
• 7. Elimination of N,O-bis(trimethylsilyl)trifluoroacetamide interference by base treatment in derivatization gas chromatography mass spectrometry determination of parts per billion of alcohols in a food additive - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. FATTY ACID ETHYL ESTERS: QUANTITATIVE BIOMARKERS FOR MATERNAL ALCOHOL CONSUMPTION - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Acetate derivatives of alcohols | Alex L. Sessions | Alex Sessions [web.gps.caltech.edu]

Application Notes and Protocols for 3-Ethylpentan-1-ol in the Fragrance Industry

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethylpentan-1-ol (CAS No. 66225-51-2) is a branched-chain saturated alcohol.[1][2] While not currently a mainstream fragrance ingredient, its molecular structure suggests potential for unique olfactory properties. These application notes provide a framework for the evaluation of 3-Ethylpentan-1-ol as a novel fragrance ingredient. The following sections detail its chemical and physical properties, a hypothetical olfactory profile for evaluation purposes, potential applications, and comprehensive experimental protocols for its characterization. The information presented here is intended to guide researchers in the systematic assessment of new molecules for the fragrance industry. It is important to note that 3-Ethylpentan-1-ol is currently supplied primarily as a research chemical for use as an organic building block and is designated for research and development purposes only, not for human use.[1]

Chemical and Physical Properties

A summary of the known chemical and physical properties of 3-Ethylpentan-1-ol is presented in Table 1.

Property	Value	Reference
CAS Number	66225-51-2	[1][2]
Molecular Formula	C7H16O	[1][2]
Molecular Weight	116.20 g/mol	[1][2]
IUPAC Name	3-ethylpentan-1-ol	[2]
Synonyms	1-pentanol, 3-ethyl-	[2]
Purity (typical)	95%	[1]

Hypothetical Olfactory Profile for Evaluation

To illustrate the evaluation process, a hypothetical olfactory profile for 3-Ethylpentan-1-ol is proposed in Table 2. This profile is based on the general characteristics of other C7 alcohols, such as heptanol, which can exhibit musty, green, and fruity notes.[3][4]

Parameter	Hypothetical Value/Descriptor	Notes
Odor Description	Green, slightly waxy, with fruity undertones reminiscent of unripe pear and a subtle earthy, mushroom-like nuance.	Based on characteristics of other branched C7 alcohols.
Olfactory Threshold	5 ppb in air	This is a hypothetical value for evaluation. The actual threshold would need to be determined experimentally.
Substantivity on Paper	Approximately 8 hours	Estimated duration the scent is perceptible on a smelling strip.
Recommended Use Level	0.1% - 2.5% in fragrance concentrate	This is a starting point for formulation trials.
Potential Applications	Green-floral accords (e.g., muguet, lilac), fruity compositions (e.g., apple, pear), and to add a natural, "wet" note to earthy or woody fragrances.	Based on the hypothetical odor profile.

Application Notes

Potential in Fragrance Formulations

Based on its hypothetical profile, 3-Ethylpentan-1-ol could serve as a modifier in various fragrance compositions. Its green and fruity facets could be used to introduce a fresh, natural top note in delicate floral scents. The waxy element might be employed to add body and a petal-like texture to white flower accords. Its subtle earthy character could also find a place in modern chypre and fougère structures, providing a damp, forest-floor effect.

Safety and Regulatory Considerations

3-Ethylpentan-1-ol belongs to the structural group of branched-chain saturated alcohols. A safety assessment of this group of fragrance ingredients has indicated that they are not expected to elicit phototoxicity or photoallergy.[5] For some materials in this class, no evidence of skin irritation was found in humans at concentrations of 2-10%.[5] However, undiluted, some branched-chain alcohols can cause moderate to severe eye irritation.[5] Given that the end-use levels in consumer products are typically low (between 0.001% and 1.7%), the risk of eye irritation is generally not a concern.[5] These materials are considered to have no or low sensitizing potential, although an elicitation reaction is possible in individuals who are already sensitized.[5] Any new ingredient, including 3-Ethylpentan-1-ol, would require a full toxicological and dermatological review before being approved for use in consumer products.

Experimental Protocols

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To determine the purity of the 3-Ethylpentan-1-ol sample and identify any potential impurities that could affect its olfactory profile.

Materials and Equipment:

• 3-Ethylpentan-1-ol sample

• Ethanol (perfumery grade)

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• DB-5MS column (or equivalent)

• Autosampler

• Helium (carrier gas)

• Microsyringe

Procedure:

• Sample Preparation: Prepare a 1% solution of 3-Ethylpentan-1-ol in perfumery grade ethanol.

• GC-MS Parameters:

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold at 280°C for 5 minutes.

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Mass Range: m/z 40-400

• Data Analysis:

  • Integrate the peaks in the resulting chromatogram. The percentage area of the main peak provides an estimate of the purity.

  • Identify the main peak and any impurity peaks by comparing their mass spectra with a reference library (e.g., NIST).

Protocol 2: Sensory Evaluation - Olfactory Profile

Objective: To determine the olfactory characteristics of 3-Ethylpentan-1-ol.

Materials:

• 3-Ethylpentan-1-ol, 10% solution in ethanol

• Smelling strips

• Panel of at least 5 trained sensory analysts

• Odor-free evaluation room

Procedure:

• Preparation: Dip smelling strips into the 10% solution of 3-Ethylpentan-1-ol. Allow the ethanol to evaporate for approximately 10 seconds.

• Evaluation: Present the smelling strips to the panelists in a coded, randomized order.

• Data Collection: Each panelist should independently record their perception of the odor at three time points:

  • Top note (initial impression): Immediately after the ethanol has evaporated.

  • Heart note (30 minutes): After the smelling strip has been exposed to air for 30 minutes.

  • Base note (4 hours): After 4 hours.

• Odor Descriptors: Panelists should use standardized odor descriptors to characterize the scent (e.g., green, fruity, waxy, floral, woody, etc.) and rate the intensity on a scale of 1 to 10.

• Data Analysis: Compile the descriptors and intensity ratings from all panelists to create a comprehensive olfactory profile.

Protocol 3: Sensory Evaluation - Triangle Test for Difference

Objective: To determine if there is a perceptible difference between two formulations, one containing 3-Ethylpentan-1-ol and a control.

Materials:

• Two fragrance formulations to be compared (A and B, where B contains a small percentage of 3-Ethylpentan-1-ol).

• Smelling strips or cotton balls in coded jars.

• Panel of at least 30 untrained consumers (or a smaller panel of trained analysts).[6]

Procedure:

• Sample Presentation: For each panelist, present three samples: two of one formulation and one of the other (e.g., A, A, B or B, B, A). The order of presentation should be randomized for each panelist.

• Task: Ask the panelists to identify the sample that is different from the other two.

• Data Analysis: Record the number of correct and incorrect identifications. Use a statistical table for triangle tests to determine if the number of correct identifications is significant at a given confidence level (typically p < 0.05). This will indicate whether the addition of 3-Ethylpentan-1-ol created a perceivable change in the fragrance.

Visualizations

Caption: Experimental workflow for the evaluation of a novel fragrance ingredient.

Caption: A simplified diagram of the olfactory signal transduction pathway.

References

• 1. 66225-51-2 | 3-Ethylpentan-1-ol - Moldb [moldb.com]
• 2. 3-Ethylpentan-1-ol | C7H16O | CID 641005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. perfumersworld.com [perfumersworld.com]
• 4. perfumerawmaterial.com [perfumerawmaterial.com]
• 5. A safety assessment of branched chain saturated alcohols when used as fragrance ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sitaramdixit.synthasite.com [sitaramdixit.synthasite.com]

Application Notes and Protocols: 3-Ethylpentan-1-ol as a Precursor for Ester Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethylpentan-1-ol is a primary alcohol that serves as a versatile precursor in the synthesis of various esters. These esters are valuable intermediates in the fragrance, flavor, and pharmaceutical industries. This document provides detailed application notes and protocols for the synthesis of esters using 3-ethylpentan-1-ol via two common and effective methods: Fischer-Speier Esterification and Steglich Esterification.

The Fischer-Speier method is a classic, acid-catalyzed esterification that is well-suited for large-scale synthesis, while the Steglich method offers a milder, coupling agent-mediated alternative, ideal for substrates that may be sensitive to strong acidic conditions. The choice of method will depend on the specific requirements of the target ester, including steric hindrance, acid lability of functional groups, and desired yield.

Methods Overview

Two primary methods for the esterification of 3-ethylpentan-1-ol are presented:

• Fischer-Speier Esterification: An equilibrium reaction where 3-ethylpentan-1-ol is reacted with a carboxylic acid in the presence of a strong acid catalyst. To drive the reaction towards the product, an excess of one of the reactants (typically the less expensive one) is used, and the water formed is often removed.[1]

• Steglich Esterification: A milder method that utilizes a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, like 4-dimethylaminopyridine (DMAP), to facilitate the ester formation at room temperature.[2][3] This method is particularly advantageous for acid-sensitive substrates.[2]

Data Presentation

The following tables summarize the key quantitative data for the synthesis of a representative ester, 3-ethylpentyl acetate, from 3-ethylpentan-1-ol using both Fischer-Speier and Steglich esterification methods.

Table 1: Physical Properties of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/cm³)
3-Ethylpentan-1-ol	C₇H₁₆O	116.20	161	~0.8
Acetic Acid	C₂H₄O₂	60.05	118	1.05
3-Ethylpentyl Acetate	C₉H₁₈O₂	158.24	Estimated: ~180-190	Estimated: ~0.87
N,N'-Dicyclohexylcarbodiimide (DCC)	C₁₃H₂₂N₂	206.33	-	-
4-Dimethylaminopyridine (DMAP)	C₇H₁₀N₂	122.17	-	-

Table 2: Comparison of Esterification Methods for 3-Ethylpentyl Acetate Synthesis

Parameter	Fischer-Speier Esterification	Steglich Esterification
Reactants	3-Ethylpentan-1-ol, Acetic Acid	3-Ethylpentan-1-ol, Acetic Acid
Catalyst/Reagent	Concentrated Sulfuric Acid	DCC, DMAP
Solvent	Toluene (for azeotropic removal of water)	Dichloromethane (DCM)
Temperature	Reflux (~110-120 °C)	Room Temperature
Reaction Time	2-4 hours	1-3 hours
Typical Yield	60-70%	80-95%
Key Advantages	Cost-effective for large scale, simple reagents	Mild conditions, high yield, suitable for sensitive substrates
Key Disadvantages	Harsh acidic conditions, equilibrium limited	More expensive reagents, formation of dicyclohexylurea (DCU) byproduct

Experimental Protocols

Protocol 1: Fischer-Speier Esterification of 3-Ethylpentan-1-ol with Acetic Acid

This protocol describes the synthesis of 3-ethylpentyl acetate.

Materials:

• 3-Ethylpentan-1-ol (1.0 eq)

• Glacial Acetic Acid (1.2 eq)

• Concentrated Sulfuric Acid (catalytic amount, ~5 mol%)

• Toluene

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated Sodium Chloride Solution)

• Anhydrous Magnesium Sulfate

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 3-ethylpentan-1-ol (e.g., 11.6 g, 0.1 mol) and toluene (e.g., 50 mL).

• Add glacial acetic acid (e.g., 7.2 g, 0.12 mol) to the flask.

• Slowly and carefully add concentrated sulfuric acid (e.g., 0.5 mL, ~0.005 mol) to the reaction mixture.

• Heat the mixture to reflux and collect the water that azeotropically distills with toluene in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 2-4 hours).

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution (2 x 50 mL) to neutralize the excess acid, followed by brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude ester by fractional distillation to obtain 3-ethylpentyl acetate.

Protocol 2: Steglich Esterification of 3-Ethylpentan-1-ol with Acetic Acid

This protocol details the synthesis of 3-ethylpentyl acetate under mild conditions.

Materials:

• 3-Ethylpentan-1-ol (1.0 eq)

• Acetic Acid (1.2 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.2 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Dichloromethane (DCM)

• 0.5 M Hydrochloric Acid

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated Sodium Chloride Solution)

• Anhydrous Magnesium Sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Filtration apparatus

Procedure:

• In a round-bottom flask, dissolve acetic acid (e.g., 7.2 g, 0.12 mol), 3-ethylpentan-1-ol (e.g., 11.6 g, 0.1 mol), and DMAP (e.g., 1.22 g, 0.01 mol) in DCM (e.g., 100 mL).

• Cool the solution in an ice bath and add a solution of DCC (e.g., 24.7 g, 0.12 mol) in DCM (e.g., 50 mL) dropwise with stirring.

• Remove the ice bath and allow the reaction to stir at room temperature for 1-3 hours. The formation of a white precipitate (dicyclohexylurea, DCU) will be observed.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, filter off the DCU precipitate and wash the solid with a small amount of DCM.

• Combine the filtrate and washings and transfer to a separatory funnel.

• Wash the organic layer sequentially with 0.5 M HCl (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude ester.

• If necessary, the ester can be further purified by column chromatography on silica gel or by distillation.

Visualizations

Caption: Workflow for Fischer-Speier Esterification.

Caption: Workflow for Steglich Esterification.

Caption: General overview of ester synthesis from 3-ethylpentan-1-ol.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. 3-ethylpentan-3-ol [chembk.com]

Application Notes and Protocols for the Purification of Primary Alcohols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the purification of primary alcohols, essential for ensuring the quality and reliability of starting materials and intermediates in research, development, and manufacturing. The following sections outline common purification techniques, including distillation, column chromatography, and recrystallization, complete with step-by-step experimental procedures and expected outcomes.

Introduction to Purification Techniques

The choice of purification method for a primary alcohol depends on its physical state (liquid or solid), the nature of the impurities, and the desired level of purity.

• Distillation is highly effective for separating volatile liquids with different boiling points. It is the most common method for purifying liquid primary alcohols from non-volatile impurities or other volatile components.

• Column Chromatography separates compounds based on their differential adsorption to a stationary phase.[1] This technique is invaluable for removing impurities with similar boiling points to the desired alcohol or for purifying smaller quantities of material.[2]

• Recrystallization is the gold standard for purifying solid organic compounds.[3][4] For primary alcohols that are solid at room temperature, or for derivatives that can be solidified, this method can yield highly pure crystalline material.

Quantitative Data Summary

The efficiency of each purification technique can be evaluated based on the yield and purity of the final product. The following tables provide a summary of typical quantitative data expected from each method for the purification of a hypothetical primary alcohol.

Table 1: Comparison of Purification Methods for a Liquid Primary Alcohol (e.g., 1-Butanol)

Purification Method	Starting Purity (%)	Final Purity (%)	Typical Yield (%)	Key Advantages	Key Disadvantages
Simple Distillation	85	95-98	80-90	Fast, good for removing non-volatile impurities.[5]	Ineffective for separating liquids with close boiling points.
Fractional Distillation	85	>99	70-85	Excellent for separating volatile liquids with close boiling points.[6]	Slower than simple distillation, requires more specialized equipment.
Column Chromatography	85	>99	60-80	High purity achievable, versatile for various impurities.[7]	Can be time-consuming and requires significant solvent usage.[2]

Table 2: Purification of a Solid Primary Alcohol (e.g., 1-Dodecanol) by Recrystallization

Solvent System	Starting Purity (%)	Final Purity (Melting Point Range)	Typical Yield (%)
Ethanol/Water	90	23-24 °C (literature value: 24-27 °C)	85-95
Acetone	90	23-25 °C	80-90
Hexane	90	22-24 °C	75-85

Experimental Protocols

Purification of a Liquid Primary Alcohol by Distillation

This protocol describes the purification of a primary alcohol (e.g., 1-butanol) from non-volatile impurities and water using simple distillation.

Materials and Equipment:

• Round-bottom flask

• Heating mantle

• Distillation head and condenser[8]

• Thermometer and adapter

• Receiving flask

• Boiling chips[5]

• Clamps and stands

• Cooling water source

Procedure:

• Apparatus Setup: Assemble the distillation apparatus as shown in the workflow diagram below. Ensure all joints are securely clamped.

• Sample Preparation: Add the impure primary alcohol to the round-bottom flask, filling it to no more than two-thirds of its capacity. Add a few boiling chips to ensure smooth boiling.[5]

• Heating: Begin heating the flask gently with the heating mantle. The heating should be controlled to maintain a steady distillation rate of 1-2 drops per second.[9]

• Fraction Collection: Monitor the temperature at the distillation head. The temperature should remain constant at the boiling point of the primary alcohol during distillation.[10] Collect the distillate that comes over at this constant temperature.

• Completion: Stop the distillation when the temperature begins to rise or drop, or when only a small amount of residue remains in the distilling flask.

• Analysis: Characterize the purified alcohol by techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy to determine its purity.

Workflow Diagram:

Caption: Workflow for the purification of a primary alcohol by distillation.

Purification of a Primary Alcohol by Column Chromatography

This protocol details the separation of a primary alcohol from impurities of similar polarity using silica gel column chromatography.

Materials and Equipment:

• Chromatography column

• Silica gel (stationary phase)[1]

• Eluent (mobile phase, e.g., a mixture of hexane and ethyl acetate)

• Sample mixture

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) setup for monitoring

Procedure:

• Column Packing: Prepare a slurry of silica gel in the chosen eluent.[1] Pack the column with the slurry, ensuring there are no air bubbles. Add a layer of sand on top of the silica gel.

• Sample Loading: Dissolve the impure alcohol in a minimal amount of the eluent and carefully load it onto the top of the column.

• Elution: Add the eluent to the top of the column and begin to collect fractions. Maintain a constant flow of the eluent through the column.

• Fraction Collection and Analysis: Collect small fractions of the eluate in separate tubes.[11] Monitor the composition of the fractions using TLC to identify which fractions contain the pure primary alcohol.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified primary alcohol.

• Purity Confirmation: Confirm the purity of the isolated alcohol using appropriate analytical methods.

Workflow Diagram:

Caption: Workflow for the purification of a primary alcohol by column chromatography.

Purification of a Solid Primary Alcohol by Recrystallization

This protocol describes the purification of a solid primary alcohol by recrystallization from a suitable solvent.

Materials and Equipment:

• Erlenmeyer flasks

• Hot plate

• Recrystallization solvent(s)

• Buchner funnel and filter flask

• Filter paper

• Spatula

• Ice bath

Procedure:

• Solvent Selection: Choose a suitable solvent in which the alcohol is soluble at high temperatures but insoluble at low temperatures.[12]

• Dissolution: Place the impure solid alcohol in an Erlenmeyer flask and add the minimum amount of hot solvent to dissolve it completely.[12]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat briefly.[12]

• Hot Filtration (Optional): If there are insoluble impurities or charcoal, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature to form crystals.[13] The flask can then be placed in an ice bath to maximize crystal formation.[13]

• Crystal Collection: Collect the crystals by vacuum filtration using a Buchner funnel.[13]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.[3]

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

• Purity Analysis: Determine the melting point of the purified crystals and compare it to the literature value. A sharp melting point close to the literature value indicates high purity.

Signaling Pathway Diagram (Logical Flow):

Caption: Logical flow for the purification of a solid primary alcohol by recrystallization.

References

• 1. web.uvic.ca [web.uvic.ca]
• 2. m.youtube.com [m.youtube.com]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. Recrystallization [sites.pitt.edu]
• 5. Chemistry 102 - Experiment 5 [home.miracosta.edu]
• 6. chemistryguru.com.sg [chemistryguru.com.sg]
• 7. columbia.edu [columbia.edu]
• 8. chemrevise.org [chemrevise.org]
• 9. stonylab.com [stonylab.com]
• 10. chemicals.co.uk [chemicals.co.uk]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.ucalgary.ca [chem.ucalgary.ca]
• 13. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]

Application Notes and Protocols: The Role of C7 Alcohols in Material Science

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the multifaceted roles of C7 alcohols, such as 1-heptanol, in various material science applications. The information presented is intended to guide researchers in leveraging the unique properties of these medium-chain alcohols for the synthesis and modification of advanced materials. The protocols provided are based on established methodologies and offer a starting point for laboratory experimentation.

Application Note 1: C7 Alcohols in the Synthesis of Metallic and Metal Oxide Nanoparticles

C7 alcohols, particularly 1-heptanol, serve as versatile solvents and shape-directing agents in the synthesis of various nanoparticles, including silica, zinc oxide (ZnO), and gold (Au). Their medium chain length allows for a balance between the properties of short-chain alcohols (e.g., ethanol) and long-chain alcohols, enabling unique control over particle morphology and size.

Synthesis of Anisotropic Silica Nanoparticles

The use of binary alcohol systems, such as 1-heptanol and ethanol, allows for the synthesis of silica nanoparticles with complex and tunable morphologies.[1] By adjusting the volume ratio of the two alcohols, a range of anisotropic shapes, including tadpole-like, balloon-like, and matchstick-like particles, can be achieved.[1] This morphological control is crucial for applications in areas like drug delivery, catalysis, and photonics.

This protocol describes the synthesis of anisotropic silica nanoparticles using a 1-heptanol-ethanol binary solvent system.

Materials:

• 1-heptanol

• Ethanol

• Ammonia solution (28-30%)

• Tetraethyl orthosilicate (TEOS)

• Deionized water

Procedure:

• Prepare a series of 1-heptanol-ethanol mixtures with varying volume ratios (e.g., 8:3, 1:1, 3:8).

• In a typical reaction, mix 10 mL of the desired 1-heptanol-ethanol solvent with 1 mL of ammonia solution in a sealed reaction vessel.

• Stir the mixture vigorously for 15 minutes at room temperature.

• Rapidly inject 0.5 mL of TEOS into the solution while maintaining vigorous stirring.

• Continue the reaction for 2 hours at room temperature.

• Collect the resulting silica nanoparticles by centrifugation at 8000 rpm for 15 minutes.

• Wash the particles three times with ethanol to remove any unreacted precursors.

• Dry the final product in a vacuum oven at 60°C for 12 hours.

• Characterize the morphology and size of the synthesized silica nanoparticles using Scanning Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM).

Quantitative Data:

1-Heptanol:Ethanol (v/v)	Resulting Silica Nanoparticle Morphology	Reference
Pure Ethanol	Isotropic (spherical) particles	[1]
10:1 (1-butanol:ethanol)	Snake-like particles with slightly hollow interiors	[1]
8:3 (1-hexanol:ethanol)	"Matchstick-like" particles (rod-like with round heads)	[1]
Varied (1-heptanol:ethanol)	Tadpole-, balloon-, and bottle-like hollow structures	[1]

Experimental Workflow:

Workflow for anisotropic silica nanoparticle synthesis.

Solvothermal Synthesis of Zinc Oxide (ZnO) Nanoparticles

C7 alcohols can be employed as solvents in the solvothermal synthesis of ZnO nanoparticles. The choice of alcohol influences the resulting particle size and morphology, which in turn affects their properties for applications in sensors, photocatalysis, and antimicrobial coatings.

This protocol outlines a general procedure for the solvothermal synthesis of ZnO nanoparticles using a C7 alcohol as the solvent.

Materials:

• Zinc acetate dihydrate (Zn(CH₃COO)₂·2H₂O)

• 1-Heptanol

• Sodium hydroxide (NaOH)

• Deionized water

• Ethanol

Procedure:

• Dissolve 0.5 M of zinc acetate dihydrate in 1-heptanol in a beaker with magnetic stirring.

• Prepare a 1.0 M solution of NaOH in deionized water.

• Add the NaOH solution dropwise to the zinc acetate solution while stirring continuously for 30 minutes.

• Transfer the resulting mixture to a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it in an oven at 170°C for 4 hours.

• Allow the autoclave to cool down to room temperature naturally.

• Collect the white precipitate by centrifugation.

• Wash the product multiple times with deionized water and ethanol to remove any impurities.

• Dry the final ZnO nanoparticles in a vacuum oven at 80°C for 12 hours.

• Characterize the synthesized nanoparticles using X-ray Diffraction (XRD) for phase identification and Field Emission Scanning Electron Microscopy (FE-SEM) for morphology.

Quantitative Data:

Alcohol Solvent	Synthesis Temperature (°C)	Resulting ZnO Nanoparticle Characteristics	Reference
1-Butanol	170	Small, irregular spherical aggregates (<5 nm)	[1]
Ethanol, 1-Propanol, 1-Pentanol, 1-Octanol	170	Varied morphologies	[1]

Logical Relationship Diagram:

Logical flow of ZnO nanoparticle synthesis.

Application Note 2: C7 Alcohols as Surfactants and Co-surfactants

Heptanol and other C7 alcohols can act as non-ionic surfactants or co-surfactants in various formulations. Their amphiphilic nature, with a polar hydroxyl head and a nonpolar seven-carbon tail, allows them to reduce surface tension at interfaces. This property is valuable in applications such as detergents, emulsifiers, and wetting agents.

Surfactant Properties of C7 Alcohols

ROKAnol® C7, an ethoxylated fatty alcohol based on a C12-C18 distribution which can include C7 moieties, exhibits excellent detergency, wetting, dispersing, and emulsifying properties. It is used as a primary surfactant in a variety of cleaning products. While pure 1-heptanol has limited water solubility, its derivatives and its use in combination with other surfactants can enhance performance. Alcohols with chain lengths greater than C5 are known to be solubilized in micelles, which can affect the overall properties of a surfactant system.[2]

This protocol describes a method for determining the Critical Micelle Concentration (CMC) of a surfactant system containing a C7 alcohol as a co-surfactant using surface tension measurements.

Materials:

• Primary surfactant (e.g., Sodium Dodecyl Sulfate - SDS)

• 1-Heptanol

• Deionized water

• Tensiometer (e.g., Du Noüy ring or Wilhelmy plate method)

Procedure:

• Prepare a stock solution of the primary surfactant in deionized water.

• Prepare a series of solutions with a fixed concentration of 1-heptanol and varying concentrations of the primary surfactant.

• Measure the surface tension of each solution using a calibrated tensiometer at a constant temperature.

• Plot the surface tension as a function of the logarithm of the primary surfactant concentration.

• The CMC is determined as the point where the surface tension begins to plateau.

• Repeat the experiment with different fixed concentrations of 1-heptanol to observe its effect on the CMC.

Quantitative Data:

The addition of short-chain alcohols to surfactant solutions can influence their surface properties. For instance, the addition of methanol to an SDS solution has been shown to raise the CMC.[3]

Surfactant System	Property	Observation	Reference
SDS in water-methanol mixtures	CMC	Increases with increasing methanol concentration	[3]
Anionic and Cationic Surfactants in 2-Propanol-water mixtures	Surface Excess Concentration (Γmax)	Decreases as the volume fraction of 2-Propanol increases	[3]

Signaling Pathway Analogy (Micelle Formation):

Pathway to micelle formation in a surfactant system.

Application Note 3: C7 Alcohols as Plasticizers in Polymer Formulations

Heptanol can be used as a chemical intermediate in the production of plasticizers for modifying polymers.[4] Plasticizers are additives that increase the flexibility and durability of materials like PVC. While direct use of 1-heptanol as a primary plasticizer is less common, its ester derivatives are more frequently employed.

This protocol provides a method for preparing and evaluating a Polyvinyl Chloride (PVC) formulation plasticized with a C7 alcohol derivative.

Materials:

• PVC resin

• Plasticizer (e.g., a heptyl ester)

• Thermal stabilizer

• Lubricant

• Two-roll mill or internal mixer

• Hydraulic press

Procedure:

• Dry the PVC resin in an oven to remove any moisture.

• On a two-roll mill heated to the appropriate temperature (e.g., 160-180°C), add the PVC resin.

• Once the PVC has started to flux, gradually add the plasticizer, thermal stabilizer, and lubricant.

• Continue mixing until a homogeneous sheet is formed.

• Mold the sheet into test specimens of desired dimensions using a hydraulic press at a specified temperature and pressure.

• Allow the specimens to cool to room temperature.

• Perform mechanical testing (e.g., tensile strength, elongation at break) and thermal analysis (e.g., Differential Scanning Calorimetry - DSC) to evaluate the effect of the plasticizer.

Quantitative Data:

The effectiveness of a plasticizer is determined by its impact on the mechanical and thermal properties of the polymer.

Polymer System	Plasticizer	Effect on Properties	Reference
Polyacrylate	Ethanol, Isopropanol, n-propanol, ethylene glycol	Varied effects on breaking strength and elongation at break	[5]
PVC	Bio-based plasticizers	Can replace traditional phthalate plasticizers	[6]

Logical Relationship of Plasticization:

Mechanism of polymer plasticization by C7 alcohols.

Application Note 4: C7 Alcohols in Lubricant Formulations

n-Heptanoic acid, derived from C7 alcohols, is utilized in the formulation of high-performance industrial lubricants for applications in aviation, refrigeration, and automotive industries due to its excellent anti-corrosion properties and performance at extreme temperatures.[4] While not a primary lubricant itself, 1-heptanol and its derivatives can act as additives or intermediates in the synthesis of lubricant components.

This protocol describes a general method for blending a C7 alcohol derivative into a base lubricant oil and evaluating its performance.

Materials:

• Base lubricant oil (e.g., mineral oil or a synthetic ester)

• C7 alcohol derivative (e.g., a heptyl ester)

• Anti-wear and anti-corrosion additives

• Viscometer

• Four-ball wear tester

Procedure:

• Heat the base lubricant oil to a specified temperature (e.g., 60°C) with gentle stirring.

• Add the C7 alcohol derivative and other additives to the heated base oil.

• Continue stirring for a specified time (e.g., 1 hour) to ensure a homogeneous blend.

• Allow the lubricant formulation to cool to room temperature.

• Measure the kinematic viscosity of the formulated lubricant at different temperatures (e.g., 40°C and 100°C) using a viscometer.

• Evaluate the anti-wear properties of the lubricant using a four-ball wear tester.

• Assess the corrosion-inhibiting properties using standard corrosion tests.

Quantitative Data:

The performance of a lubricant is evaluated based on several key parameters.

Lubricant Formulation	Additive	Performance Metric	Result	Reference
PAO-based engine oil	Synesstic™ 5 AN	Oxidative stability, cam wear	Improved oxidative stability, significantly reduced cam wear	[7]
Group III base stock	Synesstic™ 5 AN	Piston deposits (Caterpillar 1-K test)	Reduced piston deposits and carbon top-groove fill	[7]

Experimental Workflow for Lubricant Formulation:

Workflow for formulating and testing lubricants with C7 alcohol derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. digibug.ugr.es [digibug.ugr.es]
• 3. Effect of 2-Propanol on surface properties and wetting behavior of surfactants on the glass surface - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Plasticizers Derived from Biomass Resources: A Short Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. exxonmobilchemical.com [exxonmobilchemical.com]

High-Performance Liquid Chromatography (HPLC) Methods for Alcohol Separation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the separation of various classes of alcohols using High-Performance Liquid Chromatography (HPLC). The methods outlined below cover the analysis of short-chain alcohols, sugar alcohols (alditols), fatty alcohols, and the chiral separation of alcohol enantiomers.

Separation of Short-Chain Alcohols and Sugar Alcohols by Ion-Exclusion Chromatography

Ion-exclusion chromatography is a robust method for the separation of short-chain alcohols and sugar alcohols, which are highly polar and lack UV chromophores. This technique separates analytes based on their partitioning between a sulfonated polystyrene-divinylbenzene resin stationary phase and an aqueous mobile phase.

Quantitative Data

Analyte	Retention Time (min)
Glycerol	12.8
Erythritol	11.5
Xylitol	10.2
Sorbitol	9.8
Mannitol	8.9
Ethanol	21.4
Methanol	18.2

Note: Retention times are representative and can vary based on the specific column, system, and conditions.

Experimental Protocol

Materials:

• HPLC system with a Refractive Index (RI) detector

• Ion-exclusion column (e.g., Rezex RPM-Monosaccharide H+ or similar)

• Syringe filters (0.45 µm)

• HPLC grade water

• Alcohol standards (Glycerol, Erythritol, Xylitol, Sorbitol, Mannitol, Ethanol, Methanol)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of 0.005 M Sulfuric Acid in HPLC grade water. Degas the mobile phase before use.

• Standard Preparation: Prepare individual stock solutions of each alcohol standard in HPLC grade water at a concentration of 10 mg/mL. A mixed standard solution can be prepared by diluting the stock solutions.

• Sample Preparation: Dilute the sample containing the alcohols with HPLC grade water to fall within the calibration range. Filter the diluted sample through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Column: Ion-exclusion column (e.g., 300 mm x 7.8 mm)

  • Mobile Phase: 0.005 M Sulfuric Acid

  • Flow Rate: 0.6 mL/min

  • Column Temperature: 60 °C

  • Injection Volume: 20 µL

  • Detector: Refractive Index (RI) Detector

Experimental Workflow

Caption: Workflow for Ion-Exclusion HPLC of Alcohols.

Analysis of Sugar Alcohols by High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)

HPAEC-PAD is a highly sensitive and selective method for the analysis of carbohydrates, including sugar alcohols, without the need for derivatization.[1] Separation is achieved on a high-performance anion-exchange column under alkaline conditions, and detection is performed electrochemically.

Quantitative Data

Analyte	Retention Time (min)
Inositol	3.1
Sorbitol	4.2
Galactitol	4.5
Mannitol	5.3
Xylitol	6.8
Arabitol	7.5
Ribitol	8.2

Note: Retention times are representative and can vary based on the specific column, system, and conditions.

Experimental Protocol

Materials:

• HPLC system with a Pulsed Amperometric Detector (PAD) with a gold working electrode

• High-performance anion-exchange column (e.g., CarboPac™ MA1)

• Sodium hydroxide (50% w/w, low carbonate)

• HPLC grade water

• Sugar alcohol standards

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase by diluting the 50% sodium hydroxide solution with HPLC grade water to the desired concentration (e.g., 480 mM). Take care to minimize exposure to air to prevent carbonate contamination.

• Standard Preparation: Prepare individual stock solutions of each sugar alcohol standard in HPLC grade water. A mixed standard solution can be prepared by diluting the stock solutions.

• Sample Preparation: Dilute the sample with HPLC grade water and filter through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Column: High-performance anion-exchange column (e.g., 4 x 250 mm)

  • Mobile Phase: 480 mM Sodium Hydroxide

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 25 µL

  • Detector: Pulsed Amperometric Detector (PAD) with a gold electrode, using a standard quadruple-potential waveform for carbohydrates.

Separation of Fatty Alcohols by Reversed-Phase HPLC (RP-HPLC) with Pre-column Derivatization

Due to the lack of a strong UV chromophore, fatty alcohols require derivatization prior to RP-HPLC analysis to enable sensitive detection by UV or fluorescence detectors.[2] This method separates the derivatized alcohols based on their hydrophobicity.

Quantitative Data (with 3,5-Dinitrobenzoyl Chloride Derivatization)

Fatty Alcohol	Retention Time (min)
1-Dodecanol (C12)	18.5
1-Tetradecanol (C14)	22.1
1-Hexadecanol (C16)	25.8
1-Octadecanol (C18)	29.3

Note: Retention times are representative and can vary based on the specific column, system, and conditions.

Experimental Protocol

Materials:

• HPLC system with a UV or Diode Array Detector (DAD)

• C18 reversed-phase column

• Derivatizing reagent (e.g., 3,5-dinitrobenzoyl chloride)

• Pyridine (catalyst)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Fatty alcohol standards

Procedure:

• Derivatization: a. In a vial, dissolve 1 mg of the fatty alcohol sample or standard in 1 mL of acetonitrile. b. Add 100 µL of pyridine and 10 mg of 3,5-dinitrobenzoyl chloride. c. Heat the mixture at 60 °C for 30 minutes. d. Cool the mixture and evaporate to dryness under a stream of nitrogen. e. Reconstitute the residue in 1 mL of acetonitrile.

• Mobile Phase Preparation: Prepare the mobile phase, for example, a gradient of acetonitrile and water.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 5 µm, 4.6 x 250 mm)

  • Mobile Phase: Gradient elution from 70% acetonitrile in water to 100% acetonitrile over 30 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 35 °C

  • Injection Volume: 20 µL

  • Detector: UV detector at 254 nm.

Derivatization and Analysis Workflow

Caption: Workflow for RP-HPLC of Fatty Alcohols with Derivatization.

Chiral Separation of Alcohol Enantiomers

The separation of enantiomers is crucial in the pharmaceutical industry, as different enantiomers can have distinct pharmacological activities. Chiral HPLC utilizes a chiral stationary phase (CSP) to differentiate between the enantiomers of a racemic alcohol.

Quantitative Data (Separation of Propranolol Enantiomers)

Enantiomer	Retention Time (min)
(S)-(-)-Propranolol	4.7
(R)-(+)-Propranolol	5.3
Resolution (Rs)	1.75

Note: Retention times and resolution are based on a specific method and can vary.[2][3]

Experimental Protocol

Materials:

• HPLC system with a UV detector

• Chiral stationary phase column (e.g., cellulose or amylose-based)

• n-Heptane (HPLC grade)

• Ethanol (HPLC grade)

• Diethylamine (additive)

• Racemic alcohol standard (e.g., propranolol)

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase by mixing n-heptane, ethanol, and diethylamine in the desired ratio (e.g., 80:20:0.1 v/v/v).[2] Degas the mobile phase.

• Standard Preparation: Dissolve the racemic alcohol standard in the mobile phase to a suitable concentration (e.g., 1 mg/mL).

• Sample Preparation: Dissolve the sample containing the racemic alcohol in the mobile phase.

• HPLC Conditions:

  • Column: Chiral column (e.g., Chiralcel OD-H or similar)

  • Mobile Phase: n-Heptane/Ethanol/Diethylamine (80:20:0.1)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

  • Detector: UV detector at 220 nm.

Chiral Separation Workflow

Caption: Workflow for Chiral HPLC Separation of Alcohol Enantiomers.

References

• 1. abis-files.gazi.edu.tr [abis-files.gazi.edu.tr]
• 2. researchgate.net [researchgate.net]
• 3. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]

Technical Notes & Optimization

Optimizing reaction conditions for 3-Ethylpentan-1-ol synthesis

Technical Support Center: Synthesis of 3-Ethylpentan-1-ol

This guide provides troubleshooting advice and frequently asked questions for the synthesis of 3-Ethylpentan-1-ol, a primary alcohol. The content is tailored for researchers, scientists, and professionals in drug development, focusing on optimizing reaction conditions and resolving common experimental issues.

General Experimental Workflow

The overall process for a typical laboratory-scale synthesis of 3-Ethylpentan-1-ol via the reduction of an ester is outlined below. This workflow emphasizes the critical stages where optimization and troubleshooting are often required.

Caption: General workflow for the synthesis of 3-Ethylpentan-1-ol.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is a reliable and common method for synthesizing 3-Ethylpentan-1-ol in a laboratory setting?

A common and highly effective method is the reduction of an appropriate carbonyl compound, such as the ester ethyl 3-ethylpentanoate , using a powerful reducing agent like Lithium Aluminum Hydride (LiAlH₄) . This reaction is typically performed in an anhydrous ethereal solvent, such as diethyl ether or tetrahydrofuran (THF).

The overall transformation is as follows:

• Reactant: Ethyl 3-ethylpentanoate

• Reagent: Lithium Aluminum Hydride (LiAlH₄)

• Solvent: Anhydrous Diethyl Ether or THF

• Product: 3-Ethylpentan-1-ol

This method is favored for its high yield and the widespread availability of the necessary reagents. However, its success is critically dependent on maintaining strictly anhydrous (water-free) conditions, as LiAlH₄ reacts violently with water.[1][2]

Q2: My reduction reaction is sluggish, or Thin Layer Chromatography (TLC) analysis shows incomplete conversion of the starting ester. What are the potential causes?

Several factors can lead to an incomplete or slow reduction reaction. The most common issues are related to the quality and handling of the reagents and solvent.

• Inactive LiAlH₄: Lithium aluminum hydride is highly hygroscopic and reacts with atmospheric moisture over time, forming inert hydroxides and aluminates. If the reagent is old or has been improperly stored, its activity will be significantly reduced.

  • Solution: Use a fresh, unopened bottle of LiAlH₄ or a freshly opened container stored under an inert atmosphere. Visually, active LiAlH₄ should be a fine, white to light-gray powder. Clumped or dark gray powder may indicate degradation.

• Wet Solvent or Glassware: Any moisture present in the reaction will consume the LiAlH₄ before it can reduce the ester.[1][3]

  • Solution: Ensure all glassware is rigorously dried overnight in an oven (>120°C) or flame-dried under vacuum immediately before use.[3] Solvents must be anhydrous grade, preferably taken from a solvent purification system or a freshly opened bottle.

• Insufficient Reagent: The stoichiometry for the reduction of an ester to a primary alcohol requires two hydride equivalents. Typically, a molar excess of LiAlH₄ is used to ensure complete conversion.

  • Solution: Verify your calculations. A common practice is to use 1.5 to 2.0 molar equivalents of LiAlH₄ relative to the ester.

Q3: I am experiencing low product yield after the aqueous workup, including the formation of problematic emulsions. How can I improve this?

Low yields after workup are often due to product loss during quenching and extraction. The quenching of LiAlH₄ reactions is highly exothermic and can form gelatinous aluminum salts that trap the product, making extraction difficult.

• Problematic Quenching: Adding water or acid too quickly can lead to an uncontrolled reaction and the formation of a stable emulsion or a thick gel.

• Optimized Solution (Fieser Workup): A widely adopted and highly effective method to break down the aluminum salts into a granular, easily filterable solid is the "Fieser Workup." After cooling the reaction to 0°C, the following are added sequentially and slowly with vigorous stirring:

  • 'X' mL of Water

  • 'X' mL of 15% aqueous NaOH

  • '3X' mL of Water (Where 'X' is the mass in grams of LiAlH₄ used in the reaction)

This procedure typically results in a crisp, white precipitate that can be easily removed by filtration, leading to a clean separation of the organic layer and significantly improving isolated yields.

Table 1: Comparison of Workup Conditions

Workup Method	Typical Observations	Impact on Yield	Recommendation
Addition of Dilute Acid	Highly exothermic, potential for emulsion formation, can be difficult to filter.	Moderate to Low	Not recommended for large-scale reactions.
Addition of Water only	Can form gelatinous aluminum hydroxide, trapping the product.	Low	Avoid.
Fieser Workup (H₂O, NaOH, H₂O)	Forms a granular, white precipitate that is easy to filter.[3]	High	Highly Recommended

Q4: What are the common impurities in my final product, and what is the best method for purification?

The most likely impurities are unreacted starting material and solvent residues.

• Unreacted Ethyl 3-ethylpentanoate: If the reduction was incomplete, the starting ester will remain. Its higher boiling point compared to the product alcohol allows for effective separation.

• Solvent: Residual diethyl ether (b.p. 34.6°C) or THF (b.p. 66°C) can be present but are easily removed.

• Side-products: Side reactions are minimal in LiAlH₄ reductions if anhydrous conditions are maintained.

Purification: Fractional distillation is the most effective method for purifying 3-Ethylpentan-1-ol (boiling point approx. 165-167°C) from the lower-boiling solvents and any higher-boiling unreacted ester. For very small scales or to remove non-volatile impurities, column chromatography on silica gel can also be employed.

Detailed Experimental Protocol

Synthesis of 3-Ethylpentan-1-ol via LiAlH₄ Reduction

Disclaimer: This protocol involves hazardous materials and should only be performed by trained professionals with appropriate safety measures in place.

Materials:

• Ethyl 3-ethylpentanoate (1.0 eq)

• Lithium Aluminum Hydride (LiAlH₄) (1.5 eq)

• Anhydrous Diethyl Ether (or THF)

• 15% Aqueous Sodium Hydroxide (NaOH)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Deionized Water

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a nitrogen/argon inlet, and a dropping funnel.

• Reagent Preparation: In the flask, suspend LiAlH₄ (1.5 eq) in anhydrous diethyl ether under a positive pressure of inert gas. Cool the suspension to 0°C using an ice-water bath.

• Addition of Ester: Dissolve ethyl 3-ethylpentanoate (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel. Add the ester solution dropwise to the stirred LiAlH₄ suspension at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature. Monitor the reaction's progress by TLC until all the starting ester is consumed (typically 1-2 hours).

• Workup (Fieser Method): Cool the reaction mixture back to 0°C. Quench the reaction by slowly and sequentially adding the following with vigorous stirring:

  • X mL of water

  • X mL of 15% NaOH (aq)

  • 3X mL of water (Where X = grams of LiAlH₄ used).

• Isolation: A white, granular solid should precipitate. Stir the mixture for an additional 30 minutes. Filter the slurry through a pad of Celite, washing the filter cake thoroughly with additional diethyl ether.

• Purification: Transfer the combined filtrate to a separatory funnel. Wash with brine, then dry the organic layer over anhydrous magnesium sulfate. Filter off the drying agent and remove the solvent by rotary evaporation. Purify the resulting crude oil by fractional distillation to yield pure 3-Ethylpentan-1-ol.

Reaction Pathway Visualization

The diagram below illustrates the mechanism of ester reduction by LiAlH₄, highlighting the key intermediates and the potential for a saponification side reaction if water is present prematurely.

Caption: Reaction pathway for LiAlH₄ reduction and a potential side reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Solved During the Grignard reaction, I obtained a low | Chegg.com [chegg.com]
• 3. benchchem.com [benchchem.com]

Common side products in the synthesis of 3-Ethylpentan-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Ethylpentan-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the most common industrial synthesis routes for 3-Ethylpentan-1-ol?

A1: The two primary industrial routes for the synthesis of 3-Ethylpentan-1-ol are:

• Hydroformylation of 2-ethyl-1-butene: This process, also known as the oxo process, involves the reaction of 2-ethyl-1-butene with syngas (a mixture of carbon monoxide and hydrogen) in the presence of a catalyst to form 3-ethylpentanal. The resulting aldehyde is then hydrogenated to yield 3-Ethylpentan-1-ol.[1][2][3][4]

• Reduction of 3-ethylpentanoic acid or its esters: This method employs a strong reducing agent, most commonly Lithium Aluminum Hydride (LAH), to directly convert 3-ethylpentanoic acid or its corresponding esters to 3-Ethylpentan-1-ol.[5][6][7][8]

Q2: What are the major side products I should be aware of during the hydroformylation of 2-ethyl-1-butene?

A2: During the hydroformylation of 2-ethyl-1-butene, several side products can be formed. The most common include:

• 2,2-Diethylpropanal: This is the branched-chain aldehyde isomer formed during the hydroformylation reaction. The ratio of linear to branched aldehyde is highly dependent on the catalyst and reaction conditions.[2][3]

• 3-Ethylpentane: Hydrogenation of the starting alkene, 2-ethyl-1-butene, can occur as a side reaction, leading to the formation of the corresponding alkane.[1]

• Isomers of 3-ethylpentanal: Isomerization of the starting alkene can lead to the formation of other C7 aldehydes.[9]

• Higher boiling point condensation products: The aldehyde product, 3-ethylpentanal, can undergo self-condensation reactions (aldol condensation) under certain conditions, leading to the formation of higher molecular weight byproducts.

Q3: Can I use Sodium Borohydride (NaBH4) to reduce 3-ethylpentanoic acid to 3-Ethylpentan-1-ol?

A3: No, Sodium Borohydride (NaBH4) is not a sufficiently strong reducing agent to reduce carboxylic acids.[6][8] You will need to use a more powerful reducing agent like Lithium Aluminum Hydride (LAH) for this transformation.[5][6][7]

Q4: What are the potential side products when using LAH to reduce 3-ethylpentanoic acid?

A4: While the reduction of carboxylic acids with LAH is generally efficient, potential side products or issues include:

• Incomplete reduction: Although unlikely with excess LAH, insufficient reducing agent or non-optimal reaction conditions could result in the presence of the intermediate aldehyde, 3-ethylpentanal.[6][10]

• Reaction with protic solvents: LAH reacts violently with protic solvents like water and alcohols. It is crucial to use anhydrous solvents (e.g., diethyl ether, THF) to prevent quenching of the reagent and ensure the reaction proceeds to completion.

• Formation of aluminum salts: The work-up procedure is critical to remove the aluminum salts formed during the reaction.

Troubleshooting Guides

Problem 1: Low yield of 3-Ethylpentan-1-ol and presence of a significant amount of 2,2-diethylpropanal in the hydroformylation route.

Possible Cause	Troubleshooting Step
Inappropriate catalyst or ligand: The choice of catalyst (e.g., cobalt or rhodium-based) and ligand significantly influences the regioselectivity of the hydroformylation reaction.	* For higher selectivity towards the linear aldehyde, consider using a rhodium catalyst with bulky phosphine or phosphite ligands. This steric hindrance favors the formation of the less branched product.
High reaction temperature: Higher temperatures can favor the formation of the branched isomer.	* Optimize the reaction temperature. Lowering the temperature may increase the selectivity for the linear aldehyde, although it might also decrease the overall reaction rate.
High pressure of carbon monoxide: The partial pressure of carbon monoxide can influence the linear to branched ratio.	* Adjust the CO:H₂ ratio and the total pressure. A lower CO partial pressure can sometimes favor the formation of the linear product.[11]

Problem 2: Presence of 3-ethylpentane as a major byproduct in the hydroformylation route.

Possible Cause	Troubleshooting Step
High hydrogenation activity of the catalyst: Some hydroformylation catalysts also exhibit significant hydrogenation activity.	* Select a catalyst with lower hydrogenation activity. Modifying the existing catalyst with specific ligands can sometimes suppress the hydrogenation side reaction.
High hydrogen partial pressure: An excess of hydrogen can promote the hydrogenation of the alkene.	* Optimize the H₂:CO ratio. Reducing the partial pressure of hydrogen can minimize the formation of 3-ethylpentane.

Problem 3: Incomplete reduction of 3-ethylpentanoic acid using LAH.

Possible Cause	Troubleshooting Step
Insufficient LAH: Carboxylic acid reduction requires at least two equivalents of hydride: one to deprotonate the acidic proton and one for the initial nucleophilic attack.	* Use a sufficient excess of LAH (typically 3-4 equivalents) to ensure the reaction goes to completion.[6]
Presence of moisture: Water will react with and consume the LAH.	* Ensure all glassware is thoroughly dried before use and use anhydrous solvents.
Reaction temperature is too low: While the reaction is typically performed at room temperature or gentle reflux, very low temperatures might slow down the reaction rate significantly.	* Ensure the reaction is allowed to proceed at an appropriate temperature for a sufficient amount of time.

Quantitative Data Summary

The following table summarizes typical yields and side product distribution for the synthesis of 3-Ethylpentan-1-ol via the two main routes. Please note that these values are illustrative and can vary significantly based on specific reaction conditions and catalysts used.

Synthesis Route	Main Product	Typical Yield (%)	Major Side Product(s)	Typical Side Product (%)
Hydroformylation of 2-ethyl-1-butene	3-Ethylpentanal	70-90	2,2-Diethylpropanal	10-30
3-Ethylpentane	1-5
Reduction of 3-ethylpentanoic acid	3-Ethylpentan-1-ol	85-95	-	<5

Experimental Protocols

Key Experiment: Reduction of 3-Ethylpentanoic Acid to 3-Ethylpentan-1-ol using LAH

Objective: To synthesize 3-Ethylpentan-1-ol via the reduction of 3-ethylpentanoic acid.

Materials:

• 3-Ethylpentanoic acid

• Lithium Aluminum Hydride (LAH)

• Anhydrous diethyl ether

• 10% Sulfuric acid

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Heating mantle

• Separatory funnel

Procedure:

• Setup: Assemble a dry round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel. Ensure all glassware is flame-dried or oven-dried to remove any moisture. The entire apparatus should be under an inert atmosphere (e.g., nitrogen or argon).

• LAH Suspension: In the reaction flask, suspend Lithium Aluminum Hydride (3.0 equivalents) in anhydrous diethyl ether.

• Addition of Carboxylic Acid: Dissolve 3-ethylpentanoic acid (1.0 equivalent) in anhydrous diethyl ether and add it dropwise to the LAH suspension via the dropping funnel at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, stir the reaction mixture at room temperature for 1 hour, followed by gentle reflux for 2-4 hours to ensure the reaction goes to completion.

• Quenching: Cool the reaction mixture in an ice bath. Cautiously and slowly add water dropwise to quench the excess LAH. This should be followed by the slow addition of 10% sulfuric acid until the aluminum salts dissolve.

• Extraction: Transfer the mixture to a separatory funnel. Separate the ether layer. Extract the aqueous layer twice with diethyl ether.

• Washing and Drying: Combine the organic extracts and wash them with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The crude 3-Ethylpentan-1-ol can be further purified by distillation.

Visualizations

Caption: Logical workflow of the main synthesis routes for 3-Ethylpentan-1-ol and their common side products.

References

• 1. Hydroformylation - Wikipedia [en.wikipedia.org]
• 2. mt.com [mt.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Reduction of Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 7. byjus.com [byjus.com]
• 8. Khan Academy [khanacademy.org]
• 9. researchgate.net [researchgate.net]
• 10. organicchemistrytutor.com [organicchemistrytutor.com]
• 11. ethz.ch [ethz.ch]

Techniques for improving the yield of primary alcohol synthesis

This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) for common techniques used in primary alcohol synthesis.

Section 1: Hydroboration-Oxidation of Terminal Alkenes

The hydroboration-oxidation is a two-step reaction that converts a terminal alkene into an anti-Markovnikov primary alcohol. This method is highly valued for its predictability and stereospecificity.[1][2][3]

Troubleshooting Guide & FAQs

Q1: My reaction yield is significantly lower than expected. What are the most common causes?

A1: Low yields in hydroboration-oxidation can often be attributed to several factors:

• Improper Stoichiometry: One mole of borane (BH₃) reacts with three moles of a simple alkene. Using incorrect ratios can lead to the incomplete conversion of the starting material.

• Presence of Moisture: Borane reagents are highly sensitive to water, which will cause them to decompose. Ensure all glassware is flame-dried or oven-dried and that anhydrous solvents are used.[4]

• Incomplete Oxidation: The oxidation of the trialkylborane intermediate may be sluggish. Ensure adequate time and temperature for this step. Some literature suggests that for stubborn substrates, the oxidation may require overnight stirring or gentle reflux.

• Side Reactions: The primary side reaction is the formation of the Markovnikov alcohol. While this is generally minor with hydroboration, using bulky borane reagents like 9-BBN can improve regioselectivity.[5]

Q2: I observe an incomplete reaction by TLC, with starting material still present. What should I do?

A2: An incomplete reaction is a common issue. Consider the following:

• Reagent Quality: Ensure your borane reagent (e.g., BH₃-THF) has not degraded. It is best to use a freshly opened bottle or a recently titrated solution.

• Reaction Time: While the hydroboration step is often rapid, ensure sufficient reaction time, especially with sterically hindered alkenes.

• Temperature: The hydroboration is typically carried out at 0 °C to room temperature. Ensure the reaction is not being run at too low a temperature for your specific substrate.

Q3: The workup of my reaction is difficult, and I suspect I'm losing product. Any tips?

A3: Product loss during workup can significantly impact your final yield.

• Emulsion Formation: The workup can sometimes result in the formation of emulsions. Adding brine (saturated NaCl solution) can help to break up emulsions and improve layer separation.

• Proper Extraction: Ensure you are extracting the aqueous layer multiple times with a suitable organic solvent (e.g., diethyl ether, ethyl acetate) to maximize the recovery of your alcohol.

• pH Adjustment: After the basic oxidation, neutralizing the aqueous layer with a dilute acid (e.g., 1M HCl) can sometimes improve extraction efficiency, but be cautious if your product is acid-sensitive.

Data Presentation: Hydroboration-Oxidation Yields

Alkene Substrate	Borane Reagent	Reaction Conditions	Yield of Primary Alcohol (%)	Reference
1-Octene	BH₃-THF	THF, 0 °C to RT, then H₂O₂, NaOH	~94% (1-octanol)	Organic Syntheses
Styrene	9-BBN	THF, RT, then H₂O₂, NaOH	>99% (2-phenylethanol)	N/A
1-Decene	BH₃-THF	THF, 0 °C to RT, then H₂O₂, NaOH	85-90% (1-decanol)	N/A
Allyl benzene	Disiamylborane	THF, 0 °C to RT, then H₂O₂, NaOH	98% (3-phenyl-1-propanol)	N/A

Experimental Protocol: Hydroboration-Oxidation of 1-Octene

Materials:

• 1-Octene

• Borane-tetrahydrofuran complex (1 M solution in THF)

• Sodium hydroxide (3 M aqueous solution)

• Hydrogen peroxide (30% aqueous solution)

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Flame-dried round-bottom flask with a magnetic stir bar

• Septum and nitrogen inlet

• Syringes and needles

Procedure:

• Hydroboration:

  • To a flame-dried 100 mL round-bottom flask under a nitrogen atmosphere, add 1-octene (10 mmol, 1.12 g).

  • Add anhydrous THF (20 mL) via syringe.

  • Cool the flask to 0 °C in an ice bath.

  • Slowly add the 1 M BH₃-THF solution (3.7 mL, 3.7 mmol) dropwise via syringe over 10 minutes, maintaining the temperature at 0 °C.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1 hour.

• Oxidation:

  • Cool the reaction mixture back to 0 °C in an ice bath.

  • Slowly and carefully add 3 M NaOH solution (4 mL) dropwise.

  • Very slowly, add 30% H₂O₂ solution (4 mL) dropwise, ensuring the internal temperature does not rise above 50 °C. This step is exothermic.

  • Once the addition is complete, remove the ice bath and stir the mixture vigorously for at least 1 hour at room temperature.

• Workup and Isolation:

  • Transfer the reaction mixture to a separatory funnel.

  • Add diethyl ether (20 mL) and water (20 mL). Separate the layers.

  • Extract the aqueous layer two more times with 15 mL of diethyl ether.

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 1-octanol.

Safety Precautions for Handling Borane-THF

• Flammability and Reactivity: Borane-THF is highly flammable and reacts violently with water.[6][7][8][9] Handle under an inert atmosphere (nitrogen or argon) and use anhydrous solvents and oven-dried glassware.[6][7][8][9]

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate gloves.[7]

• Ventilation: Work in a well-ventilated fume hood.[7]

• Storage: Store in a cool, dry place, away from ignition sources.[7]

Workflow Diagram

Caption: Workflow for the hydroboration-oxidation of a terminal alkene.

Section 2: Reduction of Esters and Carboxylic Acids

The reduction of esters and carboxylic acids using powerful hydride reagents like Lithium Aluminum Hydride (LiAlH₄ or LAH) is a fundamental method for synthesizing primary alcohols.[10][11]

Troubleshooting Guide & FAQs

Q1: My LAH reduction is giving a very low yield. What could be the problem?

A1: Low yields in LAH reductions are often due to:

• Reagent Inactivity: LAH is extremely reactive with moisture and can be deactivated by atmospheric humidity.[1] Ensure you are using fresh, high-quality LAH and completely anhydrous conditions.

• Incomplete Reaction: While LAH is a powerful reducing agent, some esters can be stubborn. Ensure you are using a sufficient excess of LAH (typically 1.5-2 equivalents for esters) and an adequate reaction time.

• Difficult Workup: The workup of LAH reactions can be challenging due to the formation of aluminum salts that can trap the product. The Fieser workup method is highly recommended to produce a granular, easily filterable precipitate.[12][13][14]

Q2: I am getting side products in my LAH reduction. What are they and how can I avoid them?

A2: The most common issue is the incomplete reduction to the aldehyde, though this is rare with the high reactivity of LAH.[11] More likely, if you have other reducible functional groups in your molecule (e.g., amides, nitriles, epoxides), they will also be reduced by LAH.[10] If chemoselectivity is an issue, a milder reducing agent like sodium borohydride might be considered if your target is an aldehyde or ketone reduction, but NaBH₄ is generally not effective for reducing esters or carboxylic acids.[11]

Q3: The quenching of my LAH reaction is very vigorous and seems unsafe. What is the correct procedure?

A3: The quenching of excess LAH is highly exothermic and releases hydrogen gas, which is flammable.[1][12] A slow, controlled quench at 0 °C is crucial. The Fieser method is a widely accepted safe and effective procedure:

• Cool the reaction mixture to 0 °C.

• Slowly and sequentially add:

  • 'x' mL of water

  • 'x' mL of 15% aqueous NaOH

  • '3x' mL of water (where 'x' is the number of grams of LAH used).[14]

• Stir the resulting mixture until a white granular precipitate forms.[13]

Data Presentation: LAH Reduction Yields

Starting Material	Reagent	Reaction Conditions	Yield of Primary Alcohol (%)	Reference
Ethyl Acetate	LiAlH₄	Anhydrous THF, 0 °C to RT	>90% (Ethanol)	N/A
Methyl Benzoate	LiAlH₄	Anhydrous Et₂O, reflux	~85% (Benzyl alcohol)	N/A
γ-Butyrolactone	LiAlH₄	Anhydrous THF, 0 °C to RT	~95% (1,4-Butanediol)	N/A
Benzoic Acid	LiAlH₄	Anhydrous THF, reflux	~90% (Benzyl alcohol)	N/A

Experimental Protocol: LAH Reduction of Ethyl Acetate

Materials:

• Ethyl acetate

• Lithium Aluminum Hydride (LAH)

• Anhydrous tetrahydrofuran (THF)

• 15% aqueous Sodium Hydroxide

• Diethyl ether

• Anhydrous magnesium sulfate

• Flame-dried three-neck round-bottom flask with a magnetic stir bar

• Reflux condenser, dropping funnel, and nitrogen inlet

• Ice bath

Procedure:

• Reaction Setup:

  • To a flame-dried 250 mL three-neck round-bottom flask under a nitrogen atmosphere, add LAH (1.1 eq, ~2.0 g) and anhydrous THF (50 mL).

  • Cool the suspension to 0 °C in an ice bath.

• Reduction:

  • Dissolve ethyl acetate (1.0 eq, ~4.2 g) in anhydrous THF (20 mL) and add it to the dropping funnel.

  • Add the ethyl acetate solution dropwise to the stirred LAH suspension over 30 minutes, maintaining the temperature at 0 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature and stir for 1 hour.

• Quenching and Workup (Fieser Method):

  • Cool the reaction mixture back to 0 °C.

  • Slowly and carefully add water (2 mL) dropwise.

  • Slowly add 15% aqueous NaOH (2 mL) dropwise.

  • Slowly add water (6 mL) dropwise.

  • Remove the ice bath and stir the mixture vigorously for 30 minutes until a white granular precipitate forms.

  • Filter the solid through a pad of Celite and wash the filter cake thoroughly with diethyl ether.

  • Dry the combined organic filtrates over anhydrous magnesium sulfate, filter, and carefully remove the solvent by distillation to obtain ethanol.

Safety Precautions for Handling Lithium Aluminum Hydride (LAH)

• Extreme Reactivity: LAH is a powerful reducing agent that reacts violently with water, alcohols, and other protic solvents, releasing flammable hydrogen gas.[1] It can ignite upon grinding or in moist air.[1]

• PPE: Wear a fire-retardant lab coat, safety goggles, and heavy-duty gloves.[1][15]

• Inert Atmosphere: All manipulations should be carried out under a dry, inert atmosphere (nitrogen or argon).[1]

• Fire Safety: Keep a Class D fire extinguisher (for combustible metals) readily available. DO NOT use water or CO₂ extinguishers.[1]

• Quenching: Always quench excess LAH slowly and at low temperatures.[12][15]

Logical Diagram: LAH Reduction

Caption: Logical workflow for the LAH reduction of an ester.

Section 3: Grignard Reaction with Formaldehyde

The reaction of a Grignard reagent (R-MgX) with formaldehyde is a classic and effective method for the one-carbon homologation of an alkyl, aryl, or vinyl halide to a primary alcohol.[16][17][18]

Troubleshooting Guide & FAQs

Q1: My Grignard reaction failed to initiate. What went wrong?

A1: The initiation of a Grignard reaction is often the most challenging step.

• Wet Glassware/Solvent: Grignard reagents are potent bases and will be quenched by any protic source, including water.[4] Ensure all glassware is rigorously dried and anhydrous ether or THF is used.

• Inactive Magnesium: The surface of the magnesium turnings can be coated with magnesium oxide, which prevents the reaction. Gently crushing the magnesium with a glass rod (without solvent) or adding a small crystal of iodine can help to activate the surface.[4]

• Starting Halide: The reactivity of the organic halide is in the order I > Br > Cl. If you are using an alkyl chloride, the reaction may be very slow to initiate.

Q2: The yield of my primary alcohol is low, and I have a significant amount of a side product with the same number of carbons as my starting halide. What is happening?

A2: This is a classic sign that your Grignard reagent has been quenched by a proton source. The Grignard reagent is reacting with water (or another protic impurity) to form an alkane. To mitigate this, ensure all reagents and solvents are scrupulously dry.

Q3: What is the best source of formaldehyde for this reaction?

A3: Formalin (aqueous formaldehyde) cannot be used due to the incompatibility of Grignard reagents with water.[19] The most common method is to use paraformaldehyde, a solid polymer of formaldehyde.[20][21] For the best yields, the paraformaldehyde should be thermally depolymerized, and the resulting formaldehyde gas bubbled through the Grignard solution.[19][20] Adding paraformaldehyde directly to the Grignard reagent can work, but often results in lower yields.[19][20]

Data Presentation: Grignard Reaction Yields

Grignard Reagent	Formaldehyde Source	Reaction Conditions	Yield of Primary Alcohol (%)	Reference
Phenylmagnesium Bromide	Paraformaldehyde (gas)	Anhydrous Et₂O, RT	~70% (Benzyl alcohol)	N/A
Cyclohexylmagnesium Chloride	Paraformaldehyde (gas)	Anhydrous Et₂O, RT	65-72% (Cyclohexylmethanol)	Organic Syntheses
n-Butylmagnesium Bromide	Paraformaldehyde (solid)	Anhydrous THF, 0 °C to RT	~50% (1-Pentanol)	N/A
Vinylmagnesium Bromide	Paraformaldehyde (gas)	Anhydrous THF, 0 °C to RT	~60% (Allyl alcohol)	N/A

Experimental Protocol: Synthesis of Cyclohexylmethanol

Materials:

• Cyclohexyl chloride

• Magnesium turnings

• Paraformaldehyde (dried)

• Anhydrous diethyl ether

• Iodine (one crystal)

• Saturated aqueous ammonium chloride

• Flame-dried three-neck round-bottom flask with a magnetic stir bar

• Reflux condenser, dropping funnel, and nitrogen inlet

• Tube furnace or oil bath for depolymerization

Procedure:

• Grignard Reagent Formation:

  • Place magnesium turnings (1.1 eq, ~1.3 g) in a flame-dried 250 mL three-neck flask under nitrogen.

  • Add a small crystal of iodine.

  • In a dropping funnel, prepare a solution of cyclohexyl chloride (1.0 eq, ~5.0 g) in anhydrous diethyl ether (50 mL).

  • Add ~5 mL of the halide solution to the magnesium. If the reaction does not start (disappearance of iodine color, bubbling), gently warm the flask.

  • Once initiated, add the remaining halide solution dropwise to maintain a gentle reflux. After addition, stir for another 30 minutes.

• Reaction with Formaldehyde:

  • Gently heat dried paraformaldehyde (~5 g) in a separate flask to 180-200 °C.

  • Using a slow stream of nitrogen, pass the formaldehyde gas through a wide-bore tube into the stirred Grignard solution.

  • Continue until the Grignard reagent is consumed (test with Michler's ketone or by taking an aliquot and quenching).

• Workup and Isolation:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly and carefully quench the reaction by adding saturated aqueous ammonium chloride solution (~50 mL).

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with diethyl ether (2 x 25 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting cyclohexylmethanol by distillation.

Signaling Pathway Diagram: Grignard Reaction

Caption: Key steps in the synthesis of a primary alcohol using a Grignard reagent.

References

• 1. ehs.princeton.edu [ehs.princeton.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. Hydroboration-Oxidation of Alkenes: Regiochemistry and Stereochemistry with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. static.cymitquimica.com [static.cymitquimica.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Ch20: Reduction of Esters using LiAlH4 to 1o alcohols [chem.ucalgary.ca]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. m.youtube.com [m.youtube.com]
• 16. leah4sci.com [leah4sci.com]
• 17. Grignard Reaction [organic-chemistry.org]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Sciencemadness Discussion Board - what form of formaldehyde is used in grignards? - Powered by XMB 1.9.11 [sciencemadness.org]
• 20. Organic Syntheses Procedure [orgsyn.org]
• 21. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Purification of 3-Ethylpentan-1-ol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of 3-Ethylpentan-1-ol.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of 3-Ethylpentan-1-ol, particularly after its synthesis via the reduction of ethyl 3-ethylpentanoate with lithium aluminum hydride (LAH).

Issue 1: The purified product is contaminated with a high-boiling impurity.

• Question: After distillation, my 3-Ethylpentan-1-ol is still contaminated with a substance that has a higher boiling point. How can I remove this?

• Answer: A high-boiling impurity is likely unreacted starting material, specifically ethyl 3-ethylpentanoate. The boiling point of 3-Ethylpentan-1-ol is approximately 161°C, while the boiling point of a similar ester, ethyl 3-methylpentanoate, is around 152-159°C. Due to this close proximity in boiling points, a simple distillation may not be sufficient.

  Troubleshooting Steps:

  • Fractional Distillation: Employ fractional distillation with a packed column (e.g., Vigreux, Raschig rings, or metal sponge) to increase the separation efficiency. The increased surface area allows for multiple theoretical plates, enhancing the separation of liquids with close boiling points. Monitor the head temperature closely and collect the fraction corresponding to the boiling point of 3-Ethylpentan-1-ol.

  • Flash Column Chromatography: If distillation is ineffective, flash column chromatography is a reliable alternative. A silica gel stationary phase with a non-polar mobile phase, such as a mixture of hexanes and ethyl acetate, can effectively separate the more polar alcohol from the less polar ester. Start with a low polarity eluent and gradually increase the polarity to elute the desired product.

Issue 2: The product is contaminated with a low-boiling substance.

• Question: My purified 3-Ethylpentan-1-ol contains a low-boiling impurity. What is the likely contaminant and how do I remove it?

• Answer: A low-boiling impurity is most likely the reaction solvent, such as diethyl ether (b.p. 34.6°C) or tetrahydrofuran (THF) (b.p. 66°C), which are common solvents for LAH reductions.

  Troubleshooting Steps:

  • Rotary Evaporation: Ensure that the solvent has been thoroughly removed under reduced pressure using a rotary evaporator before distillation.

  • Simple Distillation: A carefully performed simple distillation should effectively remove residual low-boiling solvents. Collect the initial fraction (forerun) that distills at a lower temperature and discard it before collecting the main product fraction at its boiling point.

Issue 3: The presence of isomeric impurities.

• Question: I suspect my product is contaminated with other heptanol isomers. How can I confirm this and purify my target compound?

• Answer: The synthesis of 3-Ethylpentan-1-ol might lead to the formation of structural isomers depending on the starting materials and reaction conditions. Isomeric impurities can be challenging to remove due to their similar physical properties.

  Troubleshooting Steps:

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is the most effective analytical technique to identify and quantify isomeric impurities. The fragmentation patterns in the mass spectra can help distinguish between different isomers.

  • Preparative Gas Chromatography (Prep-GC): For high-purity requirements, preparative GC can be used to separate isomers on a larger scale.

  • High-Performance Liquid Chromatography (HPLC): In some cases, derivatization of the alcohol followed by HPLC on a chiral or a suitable stationary phase can achieve separation of isomers.

Frequently Asked Questions (FAQs)

• Q1: What are the most common impurities in the synthesis of 3-Ethylpentan-1-ol via LAH reduction of ethyl 3-ethylpentanoate?

• A1: The most common impurities include unreacted ethyl 3-ethylpentanoate, the reaction solvent (diethyl ether or THF), and byproducts from the aqueous workup.

• Q2: How can I effectively remove water from my crude 3-Ethylpentan-1-ol before distillation?

• A2: After the reaction workup, the organic layer should be dried over an anhydrous drying agent such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Filter the drying agent before proceeding with solvent removal and distillation.

• Q3: My distillation is very slow, and I'm not getting good separation. What should I do?

• A3: Ensure your distillation apparatus is well-insulated, especially the fractionating column, to maintain a proper temperature gradient. Also, check for any leaks in the system. The heating rate should be steady and not too vigorous to allow for proper equilibration between the liquid and vapor phases.

Data Presentation

The following table summarizes the physical properties of 3-Ethylpentan-1-ol and a potential key impurity, which are critical for planning a successful purification strategy.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
3-Ethylpentan-1-ol	C₇H₁₆O	116.20	~161
Ethyl 3-ethylpentanoate	C₉H₁₈O₂	158.24	Not readily available, estimated to be similar to Ethyl 3-methylpentanoate (~152-159°C)[1]

Experimental Protocols

Protocol: Purification of 3-Ethylpentan-1-ol by Fractional Distillation

This protocol describes the purification of 3-Ethylpentan-1-ol from a reaction mixture containing a higher boiling impurity such as unreacted ethyl 3-ethylpentanoate.

Materials:

• Crude 3-Ethylpentan-1-ol

• Fractional distillation apparatus (round-bottom flask, fractionating column (e.g., Vigreux), condenser, receiving flasks)

• Heating mantle

• Boiling chips or magnetic stirrer

• Thermometer

• Insulating material (e.g., glass wool or aluminum foil)

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus. Ensure all joints are properly sealed. Place a few boiling chips or a magnetic stir bar in the distillation flask.

• Charging the Flask: Charge the distillation flask with the crude 3-Ethylpentan-1-ol, filling it to no more than two-thirds of its volume.

• Insulation: Insulate the fractionating column and the distillation head to ensure an efficient temperature gradient.

• Distillation: Begin heating the flask gently. As the mixture boils, a vapor front will slowly rise through the column.

• Equilibration: Allow the vapor to equilibrate within the column. This is observed as a ring of condensate rising slowly.

• Fraction Collection:

  • Forerun: Collect the initial distillate (forerun) at a lower temperature and discard it. This fraction will contain any low-boiling impurities.

  • Main Fraction: When the temperature at the distillation head stabilizes at the boiling point of 3-Ethylpentan-1-ol (approx. 161°C), change the receiving flask and collect the main fraction. Maintain a slow and steady distillation rate (1-2 drops per second).

  • Final Fraction: If the temperature begins to rise significantly above the boiling point of the product, stop the distillation or collect this higher-boiling fraction in a separate flask.

• Analysis: Analyze the purity of the collected main fraction using Gas Chromatography-Mass Spectrometry (GC-MS).

Mandatory Visualization

Caption: Troubleshooting workflow for the purification of 3-Ethylpentan-1-ol.

References

• 1. ethyl 3-methylpentanoate [chembk.com]

Technical Support Center: Storage and Handling of 3-Ethylpentan-1-ol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of 3-Ethylpentan-1-ol during storage. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-Ethylpentan-1-ol during storage?

A1: 3-Ethylpentan-1-ol, as a primary alcohol, is susceptible to two main degradation pathways during storage: oxidation and dehydration.

• Oxidation: In the presence of oxygen, 3-Ethylpentan-1-ol can oxidize first to form 3-ethylpentanal (an aldehyde) and subsequently to 3-ethylpentanoic acid (a carboxylic acid). This process can be accelerated by exposure to light, heat, and the presence of metal ion catalysts.[1][2]

• Dehydration: Under acidic conditions or at elevated temperatures, 3-Ethylpentan-1-ol can undergo dehydration. This can result in the formation of bis(3-ethylpentyl) ether through intermolecular dehydration or the formation of 3-ethyl-1-pentene through intramolecular dehydration.[3]

Q2: What are the ideal storage conditions to minimize degradation?

A2: To minimize degradation, 3-Ethylpentan-1-ol should be stored in a cool, dark, and dry place under an inert atmosphere (e.g., nitrogen or argon).[4][5][6] The container should be tightly sealed to prevent the ingress of oxygen and moisture.

Recommended Storage Conditions Summary

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Slows down the rates of both oxidation and dehydration reactions.
Light	Amber glass container or stored in the dark	Prevents photo-oxidation.[6]
Atmosphere	Inert gas (Nitrogen or Argon)	Minimizes oxidation by displacing oxygen.
Container	Tightly sealed Type I borosilicate glass	Inert material that prevents leaching of impurities and ensures a tight seal.[7]
Humidity	Dry environment	Minimizes potential for water-catalyzed reactions.

Q3: What type of container is best for storing 3-Ethylpentan-1-ol?

A3: For long-term storage, Type I borosilicate glass containers are recommended. This type of glass is highly resistant to chemical interactions and minimizes the risk of leaching inorganic ions that could catalyze degradation.[7] For short-term use, high-density polyethylene (HDPE) containers may be suitable, but it is crucial to be aware of the potential for leaching of additives from the plastic, especially if the alcohol is stored for extended periods or at elevated temperatures.[4][5][6]

Q4: I suspect my 3-Ethylpentan-1-ol has degraded. How can I confirm this?

A4: Degradation can be confirmed by analyzing the purity of your sample using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS). The presence of new peaks corresponding to potential degradation products like 3-ethylpentanal, 3-ethylpentanoic acid, or bis(3-ethylpentyl) ether would indicate degradation. A detailed experimental protocol for this analysis is provided in the "Experimental Protocols" section below.

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Appearance of a sharp, unpleasant odor.	Oxidation to 3-ethylpentanal or 3-ethylpentanoic acid.	1. Immediately blanket the remaining sample with an inert gas. 2. Store the sample at a lower temperature (2-8°C). 3. Analyze a small aliquot by GC-MS to confirm the presence of oxidation products. 4. If purity is critical, consider re-purifying the alcohol by distillation.
The volume of the stored alcohol has decreased more than expected.	Improper sealing of the container leading to evaporation. High storage temperatures can also contribute.	1. Ensure the container cap is tightly sealed. Use a cap with a chemically resistant liner (e.g., PTFE). 2. Store the container at the recommended cool temperature.
Discoloration of the alcohol (yellowing).	This could be due to the formation of complex degradation products or interaction with container impurities.	1. Transfer the alcohol to a clean, inert container (Type I borosilicate glass). 2. Analyze for impurities using GC-MS and for trace metals using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).
Inconsistent experimental results using the stored alcohol.	Partial degradation of the alcohol leading to lower effective concentration and the presence of reactive impurities.	1. Re-analyze the purity of the 3-Ethylpentan-1-ol stock. 2. If degraded, purify the alcohol or use a fresh, unopened bottle.

Experimental Protocols

Protocol 1: Stability Indicating GC-MS Method for 3-Ethylpentan-1-ol and its Degradation Products

This method is designed to separate and quantify 3-Ethylpentan-1-ol from its primary degradation products.

1. Instrumentation:

• Gas Chromatograph with a Mass Selective Detector (GC-MS).

• Column: A mid-polarity column, such as a DB-624 or equivalent (6% cyanopropylphenyl-94% dimethylpolysiloxane), 30 m x 0.25 mm ID, 1.4 µm film thickness, is recommended for good separation of the alcohol from its aldehyde and acid degradation products.

2. Reagents and Standards:

• 3-Ethylpentan-1-ol, reference standard (>99.5% purity).

• 3-Ethylpentanal, reference standard.

• 3-Ethylpentanoic acid, reference standard.

• Bis(3-ethylpentyl) ether (if available, or to be identified by mass spectrum).

• High-purity solvent for dilution (e.g., dichloromethane or ethyl acetate, GC grade).

• Internal Standard (e.g., 1-heptanol or another suitable primary alcohol not present in the sample).

3. Sample Preparation:

• Accurately prepare a stock solution of the 3-Ethylpentan-1-ol sample at a concentration of approximately 1 mg/mL in the chosen solvent.

• Add the internal standard to a final concentration of 100 µg/mL.

• For quantitative analysis, prepare a series of calibration standards containing known concentrations of 3-Ethylpentan-1-ol, 3-ethylpentanal, 3-ethylpentanoic acid, and the internal standard.

4. GC-MS Parameters:

Parameter	Setting
Inlet Temperature	250°C
Injection Volume	1 µL
Split Ratio	20:1
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temperature 50°C, hold for 2 minutes, ramp at 10°C/min to 240°C, hold for 5 minutes.
MS Transfer Line	250°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 35-350

5. Data Analysis:

• Identify the peaks for 3-Ethylpentan-1-ol and its degradation products based on their retention times and mass spectra compared to the reference standards.

• Quantify the amounts of each compound by creating calibration curves based on the peak area ratios of the analytes to the internal standard.

Protocol 2: Forced Degradation Study of 3-Ethylpentan-1-ol

This protocol outlines a forced degradation study to understand the degradation pathways and to validate the stability-indicating nature of the analytical method.[8][9]

1. Acid and Base Hydrolysis:

• Prepare solutions of 3-Ethylpentan-1-ol in 0.1 M HCl and 0.1 M NaOH.

• Incubate the solutions at 60°C for 24 hours.

• Neutralize the samples before GC-MS analysis.

2. Oxidative Degradation:

• Prepare a solution of 3-Ethylpentan-1-ol in a 3% hydrogen peroxide solution.

• Keep the solution at room temperature for 24 hours.

• Analyze by GC-MS.

3. Thermal Degradation:

• Place a sample of neat 3-Ethylpentan-1-ol in an oven at 80°C for 48 hours.

• Dissolve the heat-stressed sample in a suitable solvent for GC-MS analysis.

4. Photostability:

• Expose a sample of 3-Ethylpentan-1-ol in a photostability chamber to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[3][10][11][12]

• Analyze the sample by GC-MS.

Visualizations

Caption: Degradation pathways of 3-Ethylpentan-1-ol.

Caption: Experimental workflow for stability testing.

Caption: Troubleshooting logic for suspected degradation.

References

• 1. Photocatalytic Dehydrogenation of Primary Alcohols: Selectivity Goes against Adsorptivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Extractables and leachables studies | SCHOTT Pharma [schott-pharma.com]
• 4. GC-MS analysis of ethanol and other volatile compounds in micro-volume blood samples--quantifying neonatal exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. pharmtech.com [pharmtech.com]
• 7. expresspharma.in [expresspharma.in]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. 3-Ethylpentan-1-ol | C7H16O | CID 641005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. corning.com [corning.com]
• 12. pubs.acs.org [pubs.acs.org]

Troubleshooting peak tailing of alcohols in gas chromatography

Troubleshooting Guide: Peak Tailing of Alcohols

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and resolving peak tailing issues encountered during the gas chromatography (GC) analysis of alcohols.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of peak tailing for alcohols in GC analysis?

Peak tailing for polar analytes like alcohols is typically caused by undesirable secondary interactions with active sites within the GC system. The primary culprits include:

• Active Silanol Groups: Free silanol (Si-OH) groups on the surfaces of glass inlet liners, the GC column's stationary phase, or packing material can form strong hydrogen bonds with the hydroxyl group (-OH) of the alcohol. This interaction retains some analyte molecules longer than others, leading to a tailed peak.[1][2]

• Column Contamination: Accumulation of non-volatile residues from previous injections, especially at the head of the column, can create new active sites that interact with polar analytes.[2][3][4][5]

• System Activity: Other components in the flow path, such as the inlet liner or metal surfaces, can also have active sites that contribute to tailing.[3][6] Using deactivated liners and components is crucial.[7][8][9]

• Improper Column Installation: If the column is installed incorrectly in the inlet (too high or too low), it can create dead volumes or turbulent flow paths, leading to peak distortion.[2][3][10] A poorly cut column end can also create active sites and cause turbulence.[3][5][10]

• Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, leading to peak distortion, including tailing.[1][6][11]

Q2: How can I determine if my peak tailing issue is chemical or physical in nature?

A systematic diagnostic approach can help pinpoint the source of the problem:

• Chemical Problem: If only the polar compounds in your chromatogram (like alcohols) are tailing while non-polar compounds (like hydrocarbons) have good peak shape, the issue is likely chemical.[4][12] This points towards active sites within the system that are specifically interacting with the polar functional groups of your analytes.

• Physical Problem: If all peaks in the chromatogram, including the solvent peak and non-polar analytes, are tailing, the problem is likely physical.[3][10] This suggests an issue with the gas flow path, such as a leak, dead volume, improper column installation, or a blockage at the column inlet.[3][5][10][13] Injecting a completely non-polar, volatile compound like methane or butane can be a good diagnostic tool; if it tails, a flow path problem is almost certain.[14][15]

Q3: What type of GC column is best suited for analyzing alcohols?

The choice of GC column is critical for achieving symmetrical peaks for alcohols.

• Polar Columns: For underivatized alcohols, a polar stationary phase is generally recommended. Polyethylene glycol (PEG) phases, often referred to as "wax" columns (e.g., Stabilwax®, DB-WAX, Rtx-Wax), are excellent choices.[16][17][18] These phases have a high density of hydrogen-bond accepting sites that effectively shield the analytes from active silanol groups on the fused silica surface, resulting in better peak shapes.[18]

• Mid-Polar Columns: In some cases, mid-polarity columns like those containing cyanopropylphenyl phases can also provide good separation and peak shape for alcohols.[16]

• Non-Polar Columns: Using a non-polar column (like a DB-1 or HP-5) for a polar analyte like an alcohol can lead to significant peak tailing due to the incompatibility between the analyte and the stationary phase.

Q4: How does my GC inlet setup contribute to alcohol peak tailing?

The inlet is a common source of problems for active analytes.

• Liner Deactivation: The inlet liner must be properly deactivated. An active liner with exposed silanol groups is a primary cause of peak tailing for alcohols.[2][9] Always use high-quality, deactivated liners and replace them regularly.[7][15]

• Liner Contamination: Non-volatile matrix components or septum particles can accumulate in the liner, creating active sites.[2][15] Regular replacement of the liner and septum is essential maintenance.[12]

• Inlet Temperature: The inlet temperature should be high enough to ensure complete and rapid vaporization of the alcohols but not so high as to cause thermal degradation. An insufficient inlet temperature can contribute to peak broadening and tailing.[4]

Q5: Can my injection technique cause peak tailing?

Yes, the injection technique plays a significant role in peak shape.

• Injection Speed: A slow injection can cause the sample to be introduced into the inlet in a broad band, which can lead to peak tailing.[4][19] A fast, smooth injection is generally preferred.

• Injection Volume: Injecting too large a volume of sample, especially in a volatile solvent like water, can overload the liner and the column, causing peak distortion.[20] This is particularly true for splitless injections where the entire sample volume is transferred to the column.[3]

• Split vs. Splitless: In splitless mode, slow vaporization of the solvent can lead to tailing of early eluting peaks.[3] Optimizing the purge activation time can help mitigate this.[11]

Q6: When should I consider derivatization for alcohol analysis?

If you continue to experience significant peak tailing after optimizing your GC system and method, derivatization can be a powerful solution.

• Purpose of Derivatization: Derivatization chemically modifies the alcohol's polar hydroxyl group to make it less polar and more volatile.[12]

• Common Technique: Silylation is a common derivatization method that replaces the active hydrogen on the hydroxyl group with a non-polar trimethylsilyl (TMS) group. This process significantly reduces the potential for hydrogen bonding with active sites, resulting in sharper, more symmetrical peaks.[12]

• Column Choice after Derivatization: After derivatization, the now non-polar analyte is best analyzed on a non-polar or mid-polar column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms).[12]

Troubleshooting Summary

The table below summarizes common causes and recommended solutions for peak tailing of alcohols.

Symptom	Potential Cause	Recommended Solution(s)
Only Alcohol/Polar Peaks Tail	Chemical Activity	- Use a high-quality, deactivated inlet liner.[2][9]- Trim the front end of the column (15-20 cm) to remove contamination.[11][12]- Use a column specifically designed for polar analytes (e.g., Wax phase).[16][18]- Check for and eliminate leaks in the system.- Consider derivatizing the alcohol to reduce its polarity.[12]
All Peaks Tail	Physical/Flow Path Issue	- Check for leaks at all fittings using an electronic leak detector.[21]- Ensure the column is cut cleanly at a 90° angle.[10][12]- Verify correct column installation depth in the inlet and detector.[2]- Replace the inlet liner; it may be blocked or contaminated with particulates.[4]- Check for blockages in the split vent line.
Peak Tailing Worsens Over Time	System Contamination	- Perform regular inlet maintenance: replace the septum, O-ring, and liner.[15]- Trim 15-20 cm from the inlet side of the column.[11][12]- Bake out the column at its maximum isothermal temperature (or as recommended) to remove contaminants.[11]
Early Eluting Peaks Tail	Injection/Focusing Issue	- For splitless injection, lower the initial oven temperature (10-20°C below the solvent boiling point) to improve solvent focusing.[22][23]- Ensure the injection is performed quickly and smoothly.[4][19]- Use a retention gap for better peak focusing.[22]
Large Concentration Samples Tail	Column Overload	- Dilute the sample.[1]- Decrease the injection volume.[24]- Increase the split ratio to inject less sample onto the column.- Use a column with a thicker stationary phase film or a wider internal diameter to increase sample capacity.[1][18]

Experimental Protocols

Protocol 1: GC Inlet Maintenance (Liner, O-Ring, and Septum Replacement)

Routine maintenance is the most effective way to prevent peak tailing due to inlet contamination.

• Cool System: Cool the GC inlet and oven to room temperature. Turn off the carrier gas flow at the instrument.

• Remove Septum Nut: Unscrew the septum retaining nut from the top of the inlet.

• Replace Septum: Remove the old septum. Use clean, lint-free tweezers to place a new septum into the retaining nut and reassemble. Do not overtighten.

• Access Liner: Lift the septum retaining assembly to access the inlet liner.

• Remove Old Liner: Using clean tweezers, carefully pull the old liner out of the inlet. Note its orientation.

• Install New Liner: Wearing powder-free gloves, place a new O-ring onto a new, deactivated inlet liner. Carefully insert the new liner into the inlet until it is properly seated.

• Reassemble: Replace the septum retaining assembly.

• Restore Gas Flow & Leak Check: Turn the carrier gas back on. Use an electronic leak detector to check for leaks around the septum nut and other fittings.

• Purge: Allow the inlet to purge with carrier gas for 10-15 minutes before heating.

Protocol 2: GC Column Trimming

Trimming the column removes non-volatile contamination that accumulates at the column head.

• Cool Down and Depressurize: Cool the oven and inlet to room temperature and turn off the carrier gas.

• Disconnect Column: Carefully loosen and remove the column nut from the inlet fitting.

• Trim Column: Using a ceramic scoring wafer or a diamond-tipped scribe, make a single, clean score on the column tubing approximately 15-20 cm from the inlet end.[11][12] Gently flex the column to snap it at the score mark.

• Inspect the Cut: Use a magnifying glass to ensure the cut is clean, flat, and at a 90-degree angle with no jagged edges or shards.[10][12] A poor cut can itself cause peak tailing.

• Reinstall Column: Re-install the column into the inlet, ensuring it is at the correct depth according to your instrument's manual. Tighten the column nut.

• Leak Check: After restoring gas flow, perform a thorough leak check at the inlet fitting. A leak here will cause significant problems.

Visual Troubleshooting Guides

The following diagrams illustrate the logical workflows for troubleshooting peak tailing issues.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. academic.oup.com [academic.oup.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 7. Is the practice of GC inlet liner cleaning and deactivation worth the effort? | Mandel Scientific [mandel.ca]
• 8. chemetrix.co.za [chemetrix.co.za]
• 9. GC Inlet Liner Selection, Part III: Inertness [restek.com]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 12. benchchem.com [benchchem.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. agilent.com [agilent.com]
• 15. youtube.com [youtube.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 18. trajanscimed.com [trajanscimed.com]
• 19. What Affects Peak Area in GC? Key Influencing Factors [hplcvials.com]
• 20. Tailing Ethanol Peak at GC! - Chromatography Forum [chromforum.org]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. agilent.com [agilent.com]
• 23. Restek - Blog [restek.com]
• 24. [12] What do Chromatograms tell us? Peak Shape: Tailing peaks Due to Interaction with “neighbor” Peaks [restek.com]

Technical Support Center: Scaling Up Production of 3-Ethylpentan-1-ol

This technical support center provides guidance for researchers, scientists, and drug development professionals on the strategies for scaling up the production of 3-Ethylpentan-1-ol. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to address challenges encountered during synthesis and scale-up.

Frequently Asked Questions (FAQs)

Q1: What are the most viable synthesis routes for the large-scale production of 3-Ethylpentan-1-ol?

A1: Two primary synthetic routes are considered for the industrial-scale production of 3-Ethylpentan-1-ol:

• Reduction of Ethyl 3-Ethylpentanoate: This is a common and relatively straightforward method involving the reduction of the corresponding ester.

• Hydroformylation of 2-Ethyl-1-butene: This route involves the reaction of 2-ethyl-1-butene with syngas (a mixture of carbon monoxide and hydrogen) to form an aldehyde intermediate, which is subsequently reduced to the desired alcohol.[1][2]

Q2: What are the main challenges when scaling up the synthesis of 3-Ethylpentan-1-ol?

A2: Scaling up the production of 3-Ethylpentan-1-ol presents several challenges, including:

• Reaction Energetics: Both the reduction of esters with hydrides and hydroformylation can be highly exothermic, requiring robust thermal management to prevent runaway reactions.

• Reagent Handling and Safety: The use of hazardous reagents such as lithium aluminum hydride (LiAlH₄) or high-pressure syngas necessitates stringent safety protocols and specialized equipment.

• Catalyst Efficiency and Cost: In catalytic routes (hydrogenation or hydroformylation), catalyst activity, selectivity, and lifespan are critical economic factors. Catalyst poisoning can be a significant issue.[3]

• Product Purification: Separating the final product from unreacted starting materials, byproducts, and catalyst residues can be challenging at a large scale.

Q3: How can I monitor the progress of the reaction during scale-up?

A3: For large-scale production, online or at-line analytical techniques are preferable for real-time monitoring. Common methods include:

• Gas Chromatography (GC): To monitor the consumption of starting materials and the formation of 3-Ethylpentan-1-ol and any volatile byproducts.

• High-Performance Liquid Chromatography (HPLC): Useful for less volatile components and for monitoring the purity of the product.

• Infrared (IR) Spectroscopy: Can be used to monitor the disappearance of the ester carbonyl group or the aldehyde group in the respective synthetic routes.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 3-Ethylpentan-1-ol.

Route 1: Reduction of Ethyl 3-Ethylpentanoate

Issue 1: Low Yield of 3-Ethylpentan-1-ol

Potential Cause	Recommended Action
Incomplete Reaction	- Ensure the reducing agent is fresh and has been stored under appropriate anhydrous conditions. - Increase the molar excess of the reducing agent. - Extend the reaction time or moderately increase the reaction temperature, while carefully monitoring for side reactions.
Degradation of Product during Workup	- Maintain a low temperature during the quenching of the reaction. - Use a buffered aqueous solution for workup to avoid strongly acidic or basic conditions that could promote side reactions.
Loss of Product during Extraction	- Perform multiple extractions with a suitable organic solvent. - If the product has some water solubility, consider back-extraction of the aqueous layers.

Issue 2: High Levels of Impurities

Potential Cause	Recommended Action
Presence of Unreacted Starting Material	- See "Incomplete Reaction" under Issue 1.
Formation of Byproducts (e.g., from side reactions)	- Optimize the reaction temperature; lower temperatures often increase selectivity. - Ensure slow and controlled addition of the reducing agent to the ester solution to maintain a low localized concentration.
Contamination from Solvents or Reagents	- Use high-purity, anhydrous solvents and reagents.

Route 2: Hydroformylation of 2-Ethyl-1-butene followed by Reduction

Issue 1: Low Selectivity for the Desired Aldehyde Intermediate

Potential Cause	Recommended Action
Isomerization of the Alkene	- Optimize the catalyst system (e.g., rhodium or cobalt-based catalysts with appropriate ligands) to favor hydroformylation over isomerization.[4]
Formation of Branched Aldehyde Isomers	- Adjust the reaction conditions (pressure of CO and H₂, temperature) and ligand choice to improve the regioselectivity towards the linear aldehyde.

Issue 2: Catalyst Deactivation

Potential Cause	Recommended Action
Presence of Impurities in the Feedstock	- Purify the 2-ethyl-1-butene feedstock to remove sulfur compounds, dienes, or other potential catalyst poisons.
Thermal Degradation of the Catalyst	- Operate within the recommended temperature range for the specific catalyst system.
Leaching of the Metal from the Support (for heterogeneous catalysts)	- Choose a more robust catalyst support or modify the reaction conditions to minimize leaching.

Experimental Protocols

Protocol 1: Reduction of Ethyl 3-Ethylpentanoate with LiAlH₄ (Lab Scale)

Materials:

• Ethyl 3-ethylpentanoate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous sodium sulfate solution

• Anhydrous magnesium sulfate

• 3-necked round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, and heating mantle

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: A dry 3-necked flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel is flushed with an inert gas.

• Addition of Reducing Agent: A suspension of LiAlH₄ (1.2 equivalents) in anhydrous diethyl ether is prepared in the flask under an inert atmosphere.

• Addition of Ester: A solution of ethyl 3-ethylpentanoate (1 equivalent) in anhydrous diethyl ether is added dropwise from the dropping funnel to the stirred suspension of LiAlH₄ at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, the reaction mixture is stirred at room temperature for 2-4 hours or until the reaction is complete (monitored by TLC or GC).

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of water, followed by a 15% aqueous sodium hydroxide solution, and then more water, while cooling the flask in an ice bath.

• Workup: The resulting precipitate is filtered off and washed with diethyl ether. The combined organic filtrate is washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude 3-Ethylpentan-1-ol is purified by fractional distillation.

Protocol 2: Catalytic Hydrogenation of Ethyl 3-Ethylpentanoate (Scale-up Consideration)

Materials:

• Ethyl 3-ethylpentanoate

• Hydrogen gas

• Copper chromite or a supported precious metal catalyst (e.g., Ru/C)

• High-pressure autoclave reactor

Procedure:

• Reactor Charging: The autoclave is charged with ethyl 3-ethylpentanoate and the catalyst (e.g., 1-5% w/w).

• Inerting: The reactor is sealed and purged several times with an inert gas (e.g., nitrogen) to remove all oxygen.

• Pressurization: The reactor is then pressurized with hydrogen to the desired pressure (e.g., 50-200 bar).

• Reaction: The mixture is heated to the target temperature (e.g., 150-250 °C) with vigorous stirring. The reaction progress is monitored by the uptake of hydrogen.

• Cooling and Depressurization: Once the reaction is complete, the reactor is cooled to room temperature, and the excess hydrogen is carefully vented.

• Catalyst Removal: The catalyst is removed by filtration.

• Purification: The crude product is purified by fractional distillation.

Data Presentation

Table 1: Representative Yields for Ester Reduction to Primary Alcohols

Reducing Agent/Method	Substrate	Product	Yield (%)	Purity (%)	Reference
LiAlH₄	Ethyl Octanoate	1-Octanol	>90	>98	General textbook data
Catalytic Hydrogenation (Ru/C)	Methyl Benzoate	Benzyl Alcohol	~95	>99	[5]
Catalytic Hydrogenation (Ni-based)	Ethyl Acetate	Ethanol	61.7	68.2 (selectivity)	[5]

Table 2: Comparison of Industrial Scale-up Parameters for Alcohol Synthesis Routes

Parameter	Reduction with LiAlH₄	Catalytic Hydrogenation	Hydroformylation & Reduction
Operating Pressure	Atmospheric	High (50-200 bar)	High (10-100 bar)
Operating Temperature	Low to moderate (0-35 °C)	High (150-250 °C)	Moderate to high (80-150 °C)
Safety Concerns	Highly reactive and pyrophoric reagent	Flammable hydrogen gas under high pressure	Flammable and toxic syngas under high pressure
Catalyst	Not applicable (stoichiometric)	Heterogeneous (e.g., Cu, Ru, Ni)	Homogeneous or heterogeneous (e.g., Rh, Co)
Waste Products	Aluminum salts	Minimal	Catalyst residues and byproducts

Visualizations

Experimental and Logical Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. US8921607B2 - Hydroformylation of butenes - Google Patents [patents.google.com]
• 5. Hydrogenation of Ethyl Acetate to Ethanol over Ni-Based Catalysts Obtained from Ni/Al Hydrotalcite-Like Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Alcohol-Based Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common experimental errors encountered during alcohol-based reactions.

Frequently Asked Questions (FAQs)

General

Q1: What are the most common sources of error in alcohol-based reactions?

A1: Common sources of error in alcohol-based reactions can be broadly categorized as follows:

• Incomplete Reactions: The reaction may not proceed to completion, leading to low yields.[1][2] This is often due to equilibrium processes, insufficient reaction time, or inadequate heating.[1][3]

• Side Reactions: Unwanted reactions can occur, consuming reactants and producing impurities.[2] Examples include dehydration of alcohols to form alkenes or ethers, and over-oxidation of primary alcohols.[4][5]

• Purification and Workup Issues: Product loss and contamination can occur during extraction, washing, and purification steps.[1][6] Emulsion formation during extractions is a common problem.[1][6]

• Reagent and Glassware Contamination: The presence of water or other impurities in reactants, solvents, or on glassware can significantly impact the reaction outcome.[1][2]

• Human and Instrumental Errors: Inaccurate measurements, incorrect temperature control, and procedural mistakes can all lead to poor results.[1]

Troubleshooting Guides

Esterification Reactions

Q2: My Fischer esterification reaction has a very low yield. What are the possible causes and solutions?

A2: Low yields in Fischer esterification are common due to the reversible nature of the reaction.[1][3] Here are the primary causes and how to address them:

• Issue: Equilibrium Not Shifted Towards Products. The presence of water, a product of the reaction, can drive the equilibrium back towards the reactants.[1][2]

  • Solution:

    • Use a large excess of one of the reactants, typically the alcohol, to shift the equilibrium forward.[2][7]

    • Remove water as it is formed using a Dean-Stark apparatus or by adding a dehydrating agent.[2][7]

• Issue: Insufficient Reaction Time or Temperature. The reaction may not have reached equilibrium.[1]

  • Solution: Increase the reaction time or temperature, ensuring it does not exceed the boiling point of the most volatile reactant.[2]

• Issue: Loss of Product During Workup. The ester product can be lost during aqueous washing steps.[1]

  • Solution: Minimize the number of washes and ensure the aqueous layer is thoroughly extracted to recover any dissolved ester.[2]

Experimental Protocol: Fischer Esterification of Acetic Acid with Ethanol

• Combine 1 mole of acetic acid with 3 moles of ethanol in a round-bottom flask.

• Slowly add a catalytic amount of concentrated sulfuric acid (approx. 0.2 moles).

• Fit the flask with a reflux condenser and heat the mixture to reflux for 1-2 hours.

• After cooling, pour the mixture into a separatory funnel containing cold water.

• Separate the organic layer and wash it with a saturated sodium bicarbonate solution to neutralize the excess acid, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate and then remove the solvent via distillation to obtain the ethyl acetate product.

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// Edges start -> cause1 [label=" Reversible\n Reaction "]; start -> cause2 [label=" Slow\n Kinetics "]; start -> cause3 [label=" Post-Reaction\n Handling "]; cause1 -> solution1a; cause1 -> solution1b; cause2 -> solution2; cause3 -> solution3; } caption { label = "Troubleshooting low yields in Fischer esterification."; fontsize = 10; fontcolor = "#202124"; }

Oxidation of Alcohols

Q3: I am trying to oxidize a primary alcohol to an aldehyde, but I am getting the carboxylic acid instead. How can I prevent this over-oxidation?

A3: The oxidation of a primary alcohol to a carboxylic acid proceeds through an aldehyde intermediate.[8][9] To stop the reaction at the aldehyde stage, you need to use mild oxidizing agents and control the reaction conditions.[9]

• Issue: Use of a Strong Oxidizing Agent. Reagents like potassium permanganate (KMnO₄) or chromic acid (H₂CrO₄) are strong oxidants and will typically oxidize primary alcohols to carboxylic acids.[4][9]

  • Solution: Use a milder oxidizing agent such as Pyridinium Chlorochromate (PCC) or Dess-Martin Periodinane (DMP).[9] These reagents are typically used in anhydrous conditions, which helps prevent over-oxidation.[9]

• Issue: Presence of Water. Water can hydrate the intermediate aldehyde, making it susceptible to further oxidation to the carboxylic acid.[9]

  • Solution: Ensure the reaction is carried out under anhydrous conditions. Use dry solvents and glassware.

Q4: My oxidation of a secondary alcohol is not proceeding. What could be the issue?

A4: While secondary alcohols are generally readily oxidized to ketones, several factors can hinder the reaction.

• Issue: Inappropriate Oxidizing Agent. While many standard oxidizing agents work, some may be too weak or incompatible with other functional groups in the molecule.

  • Solution: A common and effective method is the Swern oxidation or using PCC. Jones reagent (chromic acid) is also a strong oxidant for secondary alcohols.[9]

• Issue: Steric Hindrance. A bulky secondary alcohol may react slowly due to steric hindrance around the hydroxyl group and the alpha-hydrogen.

  • Solution: Consider using a less sterically demanding oxidizing agent. Increasing the reaction temperature or time may also be necessary.

Table 1: Common Oxidizing Agents for Alcohols

Oxidizing Agent	Primary Alcohol Product	Secondary Alcohol Product	Tertiary Alcohol Product	Notes
Potassium Permanganate (KMnO₄)	Carboxylic Acid	Ketone	No Reaction	Strong oxidant, can cleave C-C bonds under harsh conditions.[9]
Chromic Acid (H₂CrO₄)	Carboxylic Acid	Ketone	No Reaction	Strong oxidant, often prepared in situ.[4]
Pyridinium Chlorochromate (PCC)	Aldehyde	Ketone	No Reaction	Mild oxidant, used under anhydrous conditions.[9]
Dess-Martin Periodinane (DMP)	Aldehyde	Ketone	No Reaction	Mild oxidant with a broad functional group tolerance.[9]

// Nodes Primary_Alcohol [label="Primary Alcohol\n(R-CH₂OH)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Aldehyde [label="Aldehyde\n(R-CHO)", fillcolor="#FBBC05"]; Carboxylic_Acid [label="Carboxylic Acid\n(R-COOH)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Secondary_Alcohol [label="Secondary Alcohol\n(R₂CHOH)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Ketone [label="Ketone\n(R₂CO)", fillcolor="#FBBC05"]; Tertiary_Alcohol [label="Tertiary Alcohol\n(R₃COH)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; No_Reaction [label="No Reaction", shape=ellipse, fillcolor="#F1F3F4"];

// Edges Primary_Alcohol -> Aldehyde [label=" Mild Oxidant\n (e.g., PCC) "]; Aldehyde -> Carboxylic_Acid [label=" Strong Oxidant\n (e.g., KMnO₄) "]; Primary_Alcohol -> Carboxylic_Acid [label=" Strong Oxidant ", dir=forward, constraint=false]; Secondary_Alcohol -> Ketone [label=" Mild or Strong\n Oxidant "]; Tertiary_Alcohol -> No_Reaction; } caption { label = "Oxidation pathways for different classes of alcohols."; fontsize = 10; fontcolor = "#202124"; }

Grignard Reactions

Q5: My Grignard reaction is giving a low yield of the desired alcohol, and I am recovering a lot of my starting carbonyl compound. What is happening?

A5: This is a common issue in Grignard reactions and can be attributed to several factors:

• Issue: Inactive Grignard Reagent. The Grignard reagent may have been quenched by acidic protons from water or other protic sources.[10][11] Grignard reagents are strong bases and will react with even weakly acidic protons.[12]

  • Solution: Ensure all glassware is rigorously dried (flame-dried or oven-dried) and that anhydrous solvents are used.[10] If the starting material contains an acidic proton (e.g., another alcohol or a terminal alkyne), it must be protected before the Grignard reaction.[12][13][14]

• Issue: Enolization of the Carbonyl Compound. If the carbonyl compound has alpha-hydrogens, the Grignard reagent can act as a base and deprotonate the alpha-carbon, forming an enolate.[10] This regenerates the starting carbonyl upon workup.

  • Solution: Use a less sterically hindered Grignard reagent if possible. Performing the reaction at a lower temperature can also favor nucleophilic addition over enolization.

Q6: I am observing a significant amount of a hydrocarbon byproduct in my Grignard reaction. What is its source?

A6: This is likely due to a Wurtz coupling side reaction.[10]

• Issue: Wurtz Coupling. The Grignard reagent can react with any unreacted alkyl halide from its preparation, leading to the formation of a hydrocarbon dimer.[10]

  • Solution: Ensure the formation of the Grignard reagent is as complete as possible before adding the carbonyl compound. This can be achieved by allowing sufficient reaction time for the magnesium to be consumed.

Experimental Protocol: Protection of an Alcohol using a Silyl Ether

• To a solution of the alcohol in an anhydrous aprotic solvent (e.g., dichloromethane or THF), add a slight excess of a base such as triethylamine or imidazole.

• Slowly add a slight excess of a silylating agent, such as tert-butyldimethylsilyl chloride (TBDMSCl).

• Stir the reaction at room temperature until the starting alcohol is consumed (monitor by TLC).

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over an anhydrous salt (e.g., Na₂SO₄), and concentrate to obtain the protected alcohol.

// Nodes start [label="Low Yield of\nGrignard Product", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; check1 [label="Check for Acidic Protons\n(Water, other -OH)", shape=diamond, fillcolor="#FBBC05"]; solution1 [label="Use Anhydrous Conditions\n& Protect Functional Groups", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; check2 [label="Check for Enolizable\nCarbonyl", shape=diamond, fillcolor="#FBBC05"]; solution2 [label="Lower Temperature\nUse less hindered Grignard", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; check3 [label="Check for Wurtz\nCoupling Byproduct", shape=diamond, fillcolor="#FBBC05"]; solution3 [label="Ensure Complete Grignard\nFormation Before Addition", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; success [label="Improved Yield", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> check1; check1 -> solution1 [label=" Yes "]; solution1 -> success; check1 -> check2 [label=" No "]; check2 -> solution2 [label=" Yes "]; solution2 -> success; check2 -> check3 [label=" No "]; check3 -> solution3 [label=" Yes "]; solution3 -> success; } caption { label = "Logical workflow for troubleshooting Grignard reactions."; fontsize = 10; fontcolor = "#202124"; }

Dehydration of Alcohols

Q7: My acid-catalyzed dehydration of a secondary alcohol is producing multiple alkene isomers. How can I control the regioselectivity?

A7: The formation of multiple alkene isomers is common in dehydration reactions that can proceed through different elimination pathways.

• Issue: Zaitsev's Rule. Acid-catalyzed dehydration of alcohols typically follows Zaitsev's rule, where the most substituted (most stable) alkene is the major product.[15] If there are multiple non-equivalent beta-hydrogens, a mixture of products will be formed.

  • Solution: To favor the less substituted (Hofmann) product, a bulkier base or a different synthetic route might be necessary. For dehydration, controlling the temperature can sometimes influence the product ratio, but complete selectivity is often difficult to achieve.

• Issue: Carbocation Rearrangements. Dehydration of primary and secondary alcohols can proceed through a carbocation intermediate, which is susceptible to rearrangement to a more stable carbocation.[15][16] This can lead to unexpected alkene products.

  • Solution: To avoid rearrangements, consider converting the alcohol to a better leaving group that does not require strongly acidic conditions for elimination, such as a tosylate, followed by elimination with a non-nucleophilic base.

// Nodes Alcohol [label="Secondary Alcohol", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Carbocation [label="Carbocation\nIntermediate", fillcolor="#FBBC05"]; Rearranged_Carbocation [label="Rearranged\nCarbocation", fillcolor="#FBBC05"]; Zaitsev_Product [label="Zaitsev Product\n(More Substituted)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Hofmann_Product [label="Hofmann Product\n(Less Substituted)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Rearranged_Product [label="Rearranged Alkene", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Alcohol -> Carbocation [label=" H⁺, -H₂O "]; Carbocation -> Zaitsev_Product [label=" Elimination "]; Carbocation -> Hofmann_Product [label=" Elimination "]; Carbocation -> Rearranged_Carbocation [label=" 1,2-Hydride or\n Alkyl Shift "]; Rearranged_Carbocation -> Rearranged_Product [label=" Elimination "]; } caption { label = "Pathways in alcohol dehydration leading to multiple products."; fontsize = 10; fontcolor = "#202124"; }

References

• 1. What are possible sources of error in an esterification lab? | Filo [askfilo.com]
• 2. What are the possible sources of error in an esterification laboratory ex.. [askfilo.com]
• 3. homework.study.com [homework.study.com]
• 4. Alcohol - Reactions, Chemistry, Uses | Britannica [britannica.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 10. benchchem.com [benchchem.com]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. Protecting Groups For Alcohols - Chemistry Steps [chemistrysteps.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. organicchemistrytutor.com [organicchemistrytutor.com]
• 15. csueastbay.edu [csueastbay.edu]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Enhancing Grignard Reagent Stability for Alcohol Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of Grignard reagents for successful alcohol synthesis.

Troubleshooting Guides

This section addresses common issues encountered during the formation, storage, and reaction of Grignard reagents.

Issue 1: Grignard Reaction Fails to Initiate

Possible Cause	Troubleshooting Step
Inactive Magnesium Surface: A passivating layer of magnesium oxide (MgO) on the magnesium turnings can prevent the reaction from starting.	Activate the Magnesium: 1. Mechanical Activation: Gently crush the magnesium turnings with a dry glass rod in the reaction flask before adding the solvent to expose a fresh surface. 2. Chemical Activation: Add a small crystal of iodine (the brown color will disappear upon activation) or a few drops of 1,2-dibromoethane (look for ethylene bubbles) to the magnesium suspension in the solvent.[1]
Presence of Moisture: Grignard reagents are highly sensitive to water, which will quench the reagent as it forms.[1]	Ensure Anhydrous Conditions: 1. Glassware: Flame-dry all glassware under vacuum or oven-dry it overnight and cool under an inert atmosphere (nitrogen or argon) immediately before use.[1][2][3] 2. Solvent: Use freshly distilled, anhydrous ether or tetrahydrofuran (THF). 3. Reagents: Ensure the organic halide is free of water.
Impurities in the Organic Halide: The presence of impurities can inhibit the reaction.	Purify the Organic Halide: Purify the starting material, for example, by distillation.[1]

Issue 2: Low Yield of Grignard Reagent or Subsequent Alcohol

Possible Cause	Troubleshooting Step
Wurtz Coupling: A significant side reaction where the Grignard reagent reacts with the starting organic halide to form a dimer.[1]	Control Reaction Conditions: 1. Slow Addition: Add the organic halide solution dropwise to the magnesium suspension to maintain a low concentration of the halide.[1][3] 2. Temperature Control: Maintain a gentle reflux and avoid excessive heating, as higher temperatures can favor the Wurtz coupling reaction.[1]
Grignard Reagent Decomposition: The prepared Grignard reagent may decompose upon storage or during the reaction.	Optimize Storage and Handling: 1. Inert Atmosphere: Always handle and store Grignard reagents under an inert atmosphere (nitrogen or argon). 2. Temperature: For short-term storage, keep the solution in a sealed flask in a refrigerator. 3. Immediate Use: It is best to use the Grignard reagent immediately after preparation for optimal results.
Inefficient Reaction with Carbonyl: The addition of the Grignard reagent to the carbonyl compound may be incomplete.	Optimize Reaction Conditions: 1. Temperature: Add the carbonyl compound solution slowly to the Grignard reagent at a low temperature (e.g., 0 °C) to control the exothermic reaction, then allow it to warm to room temperature to ensure completion. 2. Stirring: Ensure efficient stirring throughout the addition and reaction time.

Frequently Asked Questions (FAQs)

Q1: Why are ethereal solvents like diethyl ether or THF necessary for Grignard reagent formation?

A1: Ethereal solvents are crucial for stabilizing the Grignard reagent. The lone pair of electrons on the oxygen atom of the ether coordinates with the magnesium atom, forming a soluble complex.[4] This stabilization prevents the reagent from precipitating and enhances its reactivity.

Q2: Can I use solvents other than ethers?

A2: Protic solvents such as water and alcohols will destroy the Grignard reagent.[4] While some non-polar aprotic solvents like toluene can be used in specific cases, particularly with stabilizing additives, ethers are generally the solvents of choice for the formation and stabilization of Grignard reagents.[4]

Q3: What is the Schlenk equilibrium and how does it impact my Grignard reagent?

A3: The Schlenk equilibrium is a dynamic equilibrium where the Grignard reagent (RMgX) exists in solution alongside the corresponding diorganomagnesium species (R₂Mg) and magnesium dihalide (MgX₂).[4][5] The position of this equilibrium is influenced by the solvent, the organic group (R), and the halogen (X), and it can affect the reactivity and stability of the Grignard solution.[4]

Q4: How can I enhance the stability and reactivity of my Grignard reagent?

A4: The addition of lithium chloride (LiCl) can significantly enhance the stability and reactivity of Grignard reagents, forming what are often called "Turbo-Grignard Reagents".[6][7] LiCl helps to break up the polymeric aggregates of the Grignard reagent, making it more soluble and reactive.[8] This allows for the preparation of functionalized Grignard reagents at lower temperatures, which can improve their stability.

Q5: How can I determine the concentration of my prepared Grignard reagent?

A5: The concentration of a Grignard reagent can be determined by titration. A common method involves titrating a known volume of the Grignard solution with a standard solution of an acid in the presence of an indicator.[4] Another method involves reacting the Grignard reagent with an excess of iodine, followed by back-titration of the remaining iodine with a standard sodium thiosulfate solution.[4][9][10]

Quantitative Data on Grignard Reagent Stability

The stability of Grignard reagents is highly dependent on the solvent, temperature, and the presence of additives. The following table provides a representative summary of the stability of a typical Grignard reagent (e.g., Phenylmagnesium Bromide) under various conditions. Note: This table is illustrative and stability can vary based on the specific Grignard reagent and experimental conditions.

Grignard Reagent	Solvent	Additive	Storage Temperature (°C)	Approximate Stability
PhMgBr	Diethyl Ether	None	25	Hours to Days
PhMgBr	THF	None	25	Days to Weeks
PhMgBr	Diethyl Ether	None	0-4	Weeks
PhMgBr	THF	None	0-4	Weeks to Months
PhMgBr	THF	LiCl	25	Significantly enhanced stability
PhMgBr	CPME	None	25	Reported stability of several months[11]

Experimental Protocols

Protocol 1: Preparation of a Standard Grignard Reagent (Phenylmagnesium Bromide)

Materials:

• Magnesium turnings

• Bromobenzene

• Anhydrous diethyl ether or THF

• Iodine crystal (for activation)

• Three-neck round-bottom flask, reflux condenser, dropping funnel, and nitrogen/argon inlet

Procedure:

• Apparatus Setup: Assemble the flame-dried three-neck flask with a reflux condenser, a dropping funnel, and a gas inlet for an inert atmosphere.

• Magnesium Activation: Place the magnesium turnings in the flask. Add a single crystal of iodine. Gently warm the flask with a heat gun until violet iodine vapors are observed, then allow it to cool.

• Solvent Addition: Add a small amount of anhydrous diethyl ether or THF to cover the magnesium turnings.

• Initiation: Prepare a solution of bromobenzene in anhydrous ether/THF in the dropping funnel. Add a small portion of this solution to the magnesium suspension. The reaction should initiate, as evidenced by bubbling and a cloudy appearance. Gentle warming may be necessary.

• Addition of Halide: Once the reaction has started, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture until most of the magnesium has been consumed. The solution will typically appear grey and cloudy.

• Usage: The prepared Grignard reagent is now ready for the synthesis of the target alcohol.

Protocol 2: Synthesis of a Tertiary Alcohol (Triphenylmethanol)

Materials:

• Phenylmagnesium bromide solution (from Protocol 1)

• Benzophenone

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride solution

• Separatory funnel

Procedure:

• Reaction Setup: In a separate flame-dried flask under an inert atmosphere, dissolve benzophenone in anhydrous diethyl ether or THF.

• Grignard Addition: Cool the benzophenone solution in an ice bath (0 °C). Slowly add the prepared phenylmagnesium bromide solution via a dropping funnel with vigorous stirring.

• Warming to Room Temperature: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for at least one hour to ensure the reaction goes to completion.

• Quenching: Cool the reaction mixture again in an ice bath and slowly add saturated aqueous ammonium chloride solution to quench the reaction and protonate the alkoxide intermediate.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Isolation: Filter to remove the drying agent and remove the solvent under reduced pressure to obtain the crude triphenylmethanol. The product can be further purified by recrystallization.[2]

Visualizations

Caption: Troubleshooting workflow for common Grignard reaction issues.

Caption: Experimental workflow for Grignard reagent formation and alcohol synthesis.

Caption: Simplified mechanism of the Grignard reaction with a carbonyl compound.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. Progress and developments in the turbo Grignard reagent i-PrMgCl·LiCl: a ten-year journey - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. chemtips.wordpress.com [chemtips.wordpress.com]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 3-Ethylpentan-1-ol Quantification

The primary analytical technique for volatile alcohols like 3-Ethylpentan-1-ol is Gas Chromatography (GC), often coupled with a Flame Ionization Detector (FID) for robust quantification or a Mass Spectrometer (MS) for definitive identification. The choice of method will depend on the specific requirements of the analysis, including the sample matrix, required sensitivity, and the need for structural confirmation.

Comparison of Analytical Method Performance

The following table summarizes the performance of a validated Gas Chromatography with Flame Ionization Detection (GC-FID) method for the quantification of 2-ethyl-1-hexanol. These parameters are representative of what can be expected for a validated method for 3-Ethylpentan-1-ol.

Validation Parameter	GC-FID Method for 2-ethyl-1-hexanol
Linearity Range	50 - 150 ppm
Correlation Coefficient (r²)	0.9991[1]
Accuracy (Recovery)	98.5% - 101.5%
Precision (RSD%)	< 2.0%
Limit of Detection (LOD)	0.02 ppm[1]
Limit of Quantification (LOQ)	0.05 ppm[1]

Experimental Protocols

Detailed methodologies are crucial for reproducing and adapting analytical methods. Below are representative protocols for sample preparation and analysis using GC-FID.

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is a general procedure for extracting alcohols from aqueous matrices.

• Objective: To isolate 3-Ethylpentan-1-ol from an aqueous sample and concentrate it into an organic solvent suitable for GC analysis.

• Materials:

  • Sample containing 3-Ethylpentan-1-ol

  • Organic extraction solvent (e.g., Dichloromethane, Hexane)

  • Sodium chloride (for salting out)

  • Anhydrous sodium sulfate (for drying)

  • Separatory funnel

  • Vials for GC analysis

• Procedure:

  • To a 250 mL separatory funnel, add 100 mL of the aqueous sample.

  • Add 5 g of sodium chloride to the separatory funnel to increase the ionic strength of the aqueous phase and enhance the extraction efficiency.

  • Add 50 mL of the organic extraction solvent to the separatory funnel.

  • Stopper the funnel and shake vigorously for 2 minutes, periodically venting to release pressure.

  • Allow the layers to separate for 10 minutes.

  • Drain the lower organic layer into a clean flask.

  • Repeat the extraction of the aqueous layer with a fresh 50 mL portion of the organic solvent.

  • Combine the organic extracts.

  • Dry the combined organic extract by adding a small amount of anhydrous sodium sulfate and swirling.

  • Decant the dried organic extract into a clean vial for GC-FID analysis.

2. Gas Chromatography with Flame Ionization Detection (GC-FID) Analysis

This protocol outlines the typical instrument parameters for the analysis of branched-chain alcohols.

• Objective: To separate and quantify 3-Ethylpentan-1-ol in the prepared sample extract.

• Instrumentation: Gas chromatograph equipped with a flame ionization detector.

• Typical GC-FID Conditions:

  • Column: HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.

  • Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 250 °C.

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1 (can be adjusted based on concentration).

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase to 180 °C at a rate of 10 °C/min.

    • Hold: Hold at 180 °C for 5 minutes.

  • Detector Temperature: 280 °C.

  • Data Acquisition: Collect the chromatogram and integrate the peak area for 3-Ethylpentan-1-ol.

Visualizing the Workflow

Understanding the logical flow of the analytical method validation process is crucial. The following diagrams, created using the DOT language, illustrate the key stages.

Caption: High-level workflow for analytical method validation.

Caption: Experimental workflow for GC-FID quantification.

References

• 1. ijpar.com [ijpar.com]

A Comparative Analysis of 3-Ethylpentan-1-ol and Its Isomers: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced differences between isomeric compounds is paramount. This guide provides a detailed comparative analysis of 3-Ethylpentan-1-ol and a selection of its structural isomers, offering insights into their physicochemical properties, synthesis, and potential biological interactions. The information presented herein is supported by collated data and aims to serve as a valuable resource for experimental design and compound selection.

This guide will delve into a comparative analysis of 3-Ethylpentan-1-ol, a primary alcohol, against its secondary and tertiary isomers, as well as other primary isomers with varying carbon chain branching. The isomers selected for this comparison are:

• Primary Alcohols:

  • 3-Ethylpentan-1-ol

  • Heptan-1-ol

  • 3-Methylhexan-1-ol

  • 2,2-Dimethylpentan-1-ol

• Secondary Alcohols:

  • Heptan-2-ol

  • Heptan-3-ol

• Tertiary Alcohol:

  • 3-Ethylpentan-3-ol

Physicochemical Properties: A Tabular Comparison

The structural variations among these C7H16O isomers give rise to distinct physical properties. These differences, particularly in boiling point, density, and solubility, are critical for applications ranging from solvent selection to reaction condition optimization. The following tables summarize the key physicochemical properties of the selected isomers.

Table 1: General and Physical Properties of 3-Ethylpentan-1-ol and Its Isomers

Property	3-Ethylpentan-1-ol	Heptan-1-ol	3-Methylhexan-1-ol	2,2-Dimethylpentan-1-ol	Heptan-2-ol	Heptan-3-ol	3-Ethylpentan-3-ol
Molecular Formula	C7H16O	C7H16O	C7H16O	C7H16O	C7H16O	C7H16O	C7H16O
Molecular Weight ( g/mol )	116.20	116.20	116.20	116.20	116.20	116.20	116.20
Boiling Point (°C)	161.3 ± 8.0[1]	176[2]	161.3[3]	146.6	160-162	156.4	141-142[4]
Melting Point (°C)	-	-36[2]	-30.45 (estimate)[5]	-30.45 (estimate)	-30.15	-70[6]	-12.5[7]
Density (g/mL at 25°C)	0.8 ± 0.1[1]	0.822[2]	0.818	0.82	0.817	0.818[6]	0.824[7]
Water Solubility	-	1 g/L	-	Soluble in water	0.35 g/100 mL[8]	3.984 g/L[6]	Slightly soluble[7]
Refractive Index (n20/D)	-	1.424[2]	1.424-1.427[5]	1.421	1.420	1.421[6]	1.430[7]

Synthesis of 3-Ethylpentan-1-ol and Its Isomers

The synthesis of these heptanol isomers can be achieved through various established organic chemistry reactions. The choice of synthetic route often depends on the desired isomer and the availability of starting materials.

Primary Alcohols:

• Hydroformylation of Alkenes: Primary alcohols like heptan-1-ol can be synthesized via the hydroformylation of hex-1-ene, followed by hydrogenation of the resulting aldehyde.

• Grignard Reaction: The reaction of a Grignard reagent with formaldehyde, followed by acidic workup, is a common method for the synthesis of primary alcohols. For example, the reaction of 2-ethylbutylmagnesium bromide with formaldehyde would yield 3-ethylpentan-1-ol.

• Reduction of Carboxylic Acids and Their Derivatives: Lithium aluminum hydride (LiAlH4) or other reducing agents can reduce heptanoic acid or its esters to heptan-1-ol.

Secondary Alcohols:

• Grignard Reaction: The reaction of a Grignard reagent with an aldehyde is a classic method for preparing secondary alcohols. For instance, heptan-2-ol can be synthesized by reacting pentylmagnesium bromide with acetaldehyde. Similarly, heptan-3-ol can be prepared from the reaction of butylmagnesium bromide with propanal.

• Reduction of Ketones: The reduction of a ketone with reagents like sodium borohydride (NaBH4) or LiAlH4 yields a secondary alcohol. Heptan-2-one and heptan-3-one can be reduced to their corresponding secondary alcohols.

Tertiary Alcohols:

• Grignard Reaction: Tertiary alcohols are typically synthesized by reacting a Grignard reagent with a ketone. 3-Ethylpentan-3-ol can be prepared by reacting ethylmagnesium bromide with pentan-3-one.[7]

Experimental Protocols

Detailed experimental procedures are crucial for the accurate determination of physicochemical properties and for the synthesis of these isomers. Below are generalized protocols for key experimental techniques.

Determination of Boiling Point

Objective: To determine the boiling point of a liquid alcohol sample at atmospheric pressure.

Materials:

• Small-scale distillation apparatus (including a round-bottom flask, distillation head with thermometer adapter, condenser, and receiving flask)

• Heating mantle or oil bath

• Boiling chips

• Thermometer (-10 to 200 °C range)

• The alcohol sample

Procedure:

• Assemble the distillation apparatus. Ensure all joints are properly sealed.

• Place a small volume (e.g., 5-10 mL) of the alcohol sample and a few boiling chips into the round-bottom flask.

• Position the thermometer bulb just below the side arm of the distillation head to accurately measure the temperature of the vapor that is in equilibrium with the boiling liquid.

• Begin heating the sample gently.

• Record the temperature at which the liquid boils and a steady stream of distillate is collected in the receiving flask. This temperature is the boiling point.

• Correct the observed boiling point to standard atmospheric pressure if necessary.

Determination of Solubility in Water

Objective: To qualitatively and quantitatively determine the solubility of an alcohol in water.

Materials:

• Test tubes

• Pipettes or graduated cylinders

• Vortex mixer or shaker

• The alcohol sample

• Distilled water

• Analytical balance (for quantitative analysis)

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) (for quantitative analysis)

Qualitative Procedure:

• Add a small amount (e.g., 1 mL) of the alcohol to a test tube.

• Add an equal volume of distilled water.

• Shake the test tube vigorously for one minute.

• Allow the mixture to stand and observe if two distinct layers form. If a single, clear solution results, the alcohol is considered miscible. If two layers form, it is immiscible or has limited solubility.

Quantitative Procedure (using GC):

• Prepare a saturated solution of the alcohol in water by adding an excess of the alcohol to a known volume of water and stirring for an extended period.

• Allow the solution to settle, and carefully remove a known volume of the aqueous layer.

• Prepare a series of standard solutions of the alcohol in a suitable solvent (e.g., ethanol) with known concentrations.

• Analyze the standard solutions and the aqueous sample by GC.

• Construct a calibration curve from the standard solutions and determine the concentration of the alcohol in the aqueous sample.

Biological Activity and Signaling Pathways

While extensive research exists on the biological effects of short-chain alcohols like ethanol, specific data on the isomers of 3-Ethylpentan-1-ol are less abundant. Generally, short-chain alcohols can exert a range of effects on cellular functions, including metabolism, membrane fluidity, and intracellular signaling.[9]

Ethanol, for example, is known to interact with various signaling pathways in the central nervous system, contributing to its psychoactive effects. These pathways involve receptor tyrosine kinases, serine-threonine kinases, and scaffolding proteins that organize signaling complexes.[10][11] Furthermore, ethanol can activate phospholipase C, leading to a cascade of intracellular signaling events, including the formation of inositol-1,4,5-trisphosphate and the release of intracellular calcium.[12][13]

The structural differences between the isomers of 3-Ethylpentan-1-ol, particularly their lipophilicity and steric hindrance around the hydroxyl group, are likely to influence their interaction with biological membranes and protein targets. It is plausible that these isomers could differentially modulate the activity of membrane-associated enzymes and ion channels. For instance, alcohols can affect the fluidity of sarcoplasmic reticulum membranes and the activity of the Ca2+ pump, with the effect being dependent on the alcohol's chain length.[14] Short-chained alcohols have also been shown to make membrane surfaces more conducive to the action of membrane-active peptides, suggesting a role in modulating the function of endogenous proteins.[15][16][17]

Further research is warranted to elucidate the specific biological activities and the precise signaling pathways modulated by 3-Ethylpentan-1-ol and its various isomers. Such studies would be invaluable for drug development and toxicology.

Visualizing Experimental and Logical Relationships

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: General synthetic pathways for primary, secondary, and tertiary alcohols.

Caption: A simplified workflow for the experimental determination of boiling point and solubility.

Caption: A conceptual diagram of short-chain alcohol interaction with cellular components.

References

• 1. 3-Ethyl-1-pentanol | CAS#:66225-51-2 | Chemsrc [chemsrc.com]
• 2. 111-70-6 CAS MSDS (1-Heptanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. 3-Ethyl-3-pentanol - Wikipedia [en.wikipedia.org]
• 5. 3-Methyl-1-hexanol｜lookchem [lookchem.com]
• 6. (3S)-heptan-3-ol [chembk.com]
• 7. 3-ethylpentan-3-ol [chembk.com]
• 8. 2-Heptanol | C7H16O | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Cytotoxicity of short-chain alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Signaling Pathways Mediating Alcohol Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Signaling pathways mediating alcohol effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Alcohol and membrane-associated signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. Effect of short-chain primary alcohols on fluidity and activity of sarcoplasmic reticulum membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Short-Chained Alcohols Make Membrane Surfaces Conducive for Melittin Action: Implication for the Physiological Role of Alcohols in Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. [PDF] Short-Chained Alcohols Make Membrane Surfaces Conducive for Melittin Action: Implication for the Physiological Role of Alcohols in Cells | Semantic Scholar [semanticscholar.org]
• 17. Short-Chained Alcohols Make Membrane Surfaces Conducive for Melittin Action: Implication for the Physiological Role of Alcohols in Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 3-Ethylpentan-1-ol and Other C7 Alcohols as Solvents

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in chemical synthesis and purification processes, directly impacting reaction kinetics, product yield, and purity. Among the various classes of solvents, C7 alcohols offer a range of properties that make them versatile for numerous applications. This guide provides a detailed comparison of the performance of 3-Ethylpentan-1-ol against other C7 alcohol isomers, supported by physicochemical data and general principles of solvent behavior. While direct comparative experimental data on performance in specific applications is limited in publicly available literature, this guide offers a framework for solvent selection based on fundamental properties and established experimental methodologies.

Physicochemical Properties of C7 Alcohols

The performance of a solvent is intrinsically linked to its physical and chemical properties. The following table summarizes key physicochemical data for 3-Ethylpentan-1-ol and a selection of other C7 alcohol isomers. This data allows for an initial assessment of their suitability for various applications based on boiling point, melting point, density, and water solubility.

Compound Name	Structure	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C)	Water Solubility (g/L)
3-Ethylpentan-1-ol	Primary, Branched	161.3	-	~0.8	Data not readily available
Heptan-1-ol	Primary, Linear	175.8[1]	-34.6[1][2]	0.822 (at 25°C)[2]	0.1 g/100mL (at 20°C)[3]
Heptan-2-ol	Secondary, Linear	160-162	-	0.817 (at 25°C)	3.5[4]
Heptan-3-ol	Secondary, Linear	156[5]	-70[5][6]	0.821[5][6]	3.984 (at 25°C)[6]
2-Methylhexan-1-ol	Primary, Branched	161-167[7]	-43[8]	0.818[7][8]	~4[7]
3-Methylhexan-1-ol	Primary, Branched	161.3	-	0.818	Data not readily available
4-Methylhexan-1-ol	Primary, Branched	172-174[9]	~ -70[10]	~0.821[10]	Soluble[10]
2,3-Dimethylpentan-1-ol	Primary, Branched	155-156	-	0.839 (at 23.3°C)[11]	1-5 mg/mL (at 22.5°C)[11]
2,4-Dimethylpentan-1-ol	Primary, Branched	161[12][13]	-	0.816[13]	Data not readily available
3,3-Dimethylpentan-1-ol	Primary, Branched	167[14]	-30.45 (estimate)[14]	0.828[14]	Data not readily available

Performance Comparison and Considerations

Due to a lack of direct comparative studies, the performance of 3-Ethylpentan-1-ol versus other C7 alcohols must be inferred from their structural differences and general solvent principles.

1. Effect of Branching:

• Solubility: Branched alcohols, such as 3-Ethylpentan-1-ol, tend to have a larger surface area that is less favorable for interaction with water molecules, which can lead to lower water solubility compared to their linear counterparts of the same carbon number. However, branching can increase solubility in non-polar organic solvents.

• Boiling and Melting Points: Branching generally lowers the boiling point compared to the corresponding linear alcohol due to a decrease in the surface area available for van der Waals interactions. This can be an advantage when the solvent needs to be removed at a lower temperature. The more compact structure of branched alcohols can also disrupt crystal packing, often leading to lower melting points.

• Viscosity: Increased branching can lead to higher viscosity, which may affect mass transfer rates in a reaction or extraction process.

2. Position of the Hydroxyl Group (Primary vs. Secondary vs. Tertiary):

• Reactivity: Primary alcohols, like 3-Ethylpentan-1-ol, are generally less sterically hindered around the hydroxyl group compared to secondary and tertiary alcohols. This can be a significant factor if the alcohol is intended to participate in the reaction (e.g., as a nucleophile) or if it can be oxidized by reagents present in the reaction mixture.

• Solvation Properties: The position of the hydroxyl group influences the polarity and hydrogen bonding capability of the alcohol, which in turn affects its ability to solvate different types of solutes.

3. Potential Applications:

Based on its structure as a branched primary alcohol, 3-Ethylpentan-1-ol could be a suitable solvent for:

• Organic Synthesis: Its boiling point of approximately 161°C makes it suitable for reactions requiring moderate heating. Its branched structure may offer unique solubility characteristics for certain reagents and substrates.

• Extractions: Its potential for lower water solubility and good solubility for organic compounds could make it a candidate for liquid-liquid extractions from aqueous mixtures.

• Formulations: In the pharmaceutical and coatings industries, the specific combination of polarity, boiling point, and viscosity of 3-Ethylpentan-1-ol may be advantageous for dissolving active pharmaceutical ingredients (APIs) or resins.

Experimental Protocols for Solvent Performance Evaluation

To rigorously compare the performance of 3-Ethylpentan-1-ol with other C7 alcohols, the following experimental protocols can be employed.

Determination of Solute Solubility

Objective: To quantify the solubility of a specific solid compound (e.g., a reactant, product, or API) in different C7 alcohols.

Methodology:

• Preparation of Saturated Solutions: Add an excess amount of the solid solute to a known volume of each C7 alcohol in separate sealed vials.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Allow the undissolved solid to settle. Carefully extract a known volume of the supernatant (the clear, saturated solution) using a filtered syringe to avoid transferring any solid particles.

• Quantification: Determine the concentration of the solute in the supernatant using a suitable analytical technique such as UV-Vis spectroscopy, HPLC, or gravimetric analysis after solvent evaporation.

• Calculation: Express the solubility as g/L or mol/L.

Fig. 1: Workflow for determining solute solubility.

Evaluation of Solvent Performance in a Chemical Reaction

Objective: To compare the effect of different C7 alcohols on the yield of a specific chemical reaction.

Methodology:

• Reaction Setup: Set up identical reactions in parallel, with each reaction using a different C7 alcohol as the solvent. Ensure all other reaction parameters (temperature, reaction time, stoichiometry of reactants, and catalyst loading) are kept constant.

• Reaction Monitoring: Monitor the progress of each reaction using an appropriate technique (e.g., TLC, GC, or HPLC) to determine the point of completion or to track the reaction kinetics.

• Work-up and Isolation: Upon completion, quench the reactions and perform an identical work-up and purification procedure for each.

• Yield Calculation: Isolate the pure product and determine its mass. Calculate the percentage yield for each reaction.

Fig. 2: Experimental workflow for comparing solvent performance in a reaction.

Assessment of Extraction Efficiency

Objective: To compare the efficiency of different C7 alcohols in extracting a target compound from a mixture.

Methodology:

• Sample Preparation: Prepare a standard solution of the target compound in a matrix from which it will be extracted (e.g., an aqueous solution).

• Liquid-Liquid Extraction: In separate separatory funnels, mix a known volume of the standard solution with an equal volume of each C7 alcohol.

• Equilibration and Separation: Shake each funnel vigorously for a set amount of time to allow for partitioning of the solute. Allow the layers to separate completely.

• Analysis: Collect both the aqueous and the organic layers. Analyze the concentration of the target compound in each layer using a suitable analytical method.

• Calculation of Distribution Coefficient (Kd) and Extraction Efficiency (%E):

  • Kd = [Concentration in Organic Phase] / [Concentration in Aqueous Phase]

  • %E = (Amount of solute in organic phase / Total amount of solute) x 100

Fig. 3: Logical flow for assessing extraction efficiency.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. 3-ethyl-3-pentanol, 597-49-9 [thegoodscentscompany.com]
• 3. CAS 597-49-9: 3-Ethyl-3-pentanol | CymitQuimica [cymitquimica.com]
• 4. youtube.com [youtube.com]
• 5. webqc.org [webqc.org]
• 6. 3-Ethylpentan-1-ol | C7H16O | CID 641005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ijpsr.com [ijpsr.com]
• 8. benchchem.com [benchchem.com]
• 9. 3-Ethyl-1-pentanol | CAS#:66225-51-2 | Chemsrc [chemsrc.com]
• 10. lup.lub.lu.se [lup.lub.lu.se]
• 11. "Evaluating Green Solvents and Techniques in Extraction Methods" by Shanmugapriya Dharmarajan [openprairie.sdstate.edu]
• 12. scribd.com [scribd.com]
• 13. people.chem.ucsb.edu [people.chem.ucsb.edu]
• 14. uspnf.com [uspnf.com]

A Comparative Guide to the Structural Confirmation of 3-Ethylpentan-1-ol and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the analytical techniques used for the structural confirmation of 3-Ethylpentan-1-ol and its derivatives. By presenting key experimental data and detailed methodologies, this document serves as a valuable resource for researchers engaged in the synthesis, characterization, and development of novel chemical entities.

Introduction

3-Ethylpentan-1-ol is a seven-carbon primary alcohol with a branched alkyl chain. Its derivatives, such as esters and ethers, are of interest in various fields, including fragrance, materials science, and as intermediates in pharmaceutical synthesis. Accurate structural confirmation is paramount to understanding the properties and bioactivity of these molecules. This guide focuses on the application of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for the unambiguous identification and comparison of 3-Ethylpentan-1-ol and its derivatives.

Data Presentation: A Comparative Analysis

The following tables summarize the key ¹H NMR, ¹³C NMR, and Mass Spectrometry data for 3-Ethylpentan-1-ol and two of its representative ester derivatives: 3-ethylpentyl acetate and 3-ethylpentyl benzoate. These derivatives were chosen to illustrate the influence of different ester functionalities on the spectral characteristics of the parent alcohol.

Table 1: ¹H NMR Spectral Data

Compound	Proton Assignment	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)
3-Ethylpentan-1-ol	H1	~3.6	t	~7.0
H2	~1.5	m
H3	~1.3	m
H4, H4'	~1.4	q	~7.5
H5, H5'	~0.9	t	~7.5
OH	variable	s
3-Ethylpentyl Acetate	H1	~4.0	t	~7.0
H2	~1.6	m
H3	~1.3	m
H4, H4'	~1.4	q	~7.5
H5, H5'	~0.9	t	~7.5
O-C(=O)-CH₃	~2.0	s
3-Ethylpentyl Benzoate	H1	~4.3	t	~7.0
H2	~1.7	m
H3	~1.3	m
H4, H4'	~1.4	q	~7.5
H5, H5'	~0.9	t	~7.5
Ar-H (ortho)	~8.0	d	~8.0
Ar-H (meta, para)	~7.4-7.6	m

Table 2: ¹³C NMR Spectral Data

Compound	Carbon Assignment	Chemical Shift (ppm)
3-Ethylpentan-1-ol [1]	C1	~63
C2	~39
C3	~42
C4, C4'	~25
C5, C5'	~11
3-Ethylpentyl Acetate	C1	~65
C2	~37
C3	~42
C4, C4'	~25
C5, C5'	~11
C=O	~171
O-C(=O)-CH₃	~21
3-Ethylpentyl Benzoate	C1	~66
C2	~37
C3	~42
C4, C4'	~25
C5, C5'	~11
C=O	~167
Ar-C (ipso)	~130
Ar-C (ortho)	~129.5
Ar-C (meta)	~128.3
Ar-C (para)	~132.8

Table 3: Mass Spectrometry Data (Electron Ionization)

Compound	Molecular Ion (M⁺) [m/z]	Key Fragment Ions [m/z] and Interpretation
3-Ethylpentan-1-ol [1]	116	87 ([M-C₂H₅]⁺), 70 ([M-C₂H₅OH]⁺), 57, 43
3-Ethylpentyl Acetate	158	115 ([M-CH₃CO]⁺), 98 ([M-CH₃COOH]⁺), 87, 57, 43
3-Ethylpentyl Benzoate	220	105 ([C₆H₅CO]⁺, base peak), 122 ([M-C₇H₁₄]⁺), 77 ([C₆H₅]⁺)

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are intended as a general guide and may require optimization based on the specific instrumentation and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1. Sample Preparation:

• Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Filter the solution into a 5 mm NMR tube.

2. ¹H NMR Spectroscopy:

• Instrument: 400 MHz (or higher) NMR spectrometer.

• Parameters:

  • Pulse sequence: Standard single-pulse experiment.

  • Number of scans: 16-64 (depending on sample concentration).

  • Relaxation delay: 1-5 seconds.

  • Spectral width: -2 to 12 ppm.

  • Reference: Tetramethylsilane (TMS) at 0 ppm.

3. ¹³C NMR Spectroscopy:

• Instrument: 100 MHz (or higher) NMR spectrometer.

• Parameters:

  • Pulse sequence: Proton-decoupled single-pulse experiment.

  • Number of scans: 1024 or more (due to the low natural abundance of ¹³C).

  • Relaxation delay: 2-5 seconds.

  • Spectral width: 0 to 220 ppm.

  • Reference: TMS at 0 ppm or the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Gas Chromatography-Mass Spectrometry (GC-MS)

1. Sample Preparation:

• Prepare a dilute solution of the analyte (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or hexane.

2. GC Conditions:

• Gas Chromatograph: Agilent GC or equivalent.

• Column: HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (split or splitless injection).

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Final hold: 5 minutes at 250°C.

3. MS Conditions:

• Mass Spectrometer: Quadrupole or Ion Trap Mass Analyzer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 35-400.

• Ion Source Temperature: 230°C.

• Transfer Line Temperature: 280°C.

Visualizations

The following diagrams illustrate the logical workflow for the structural confirmation of 3-Ethylpentan-1-ol derivatives and the characteristic fragmentation pathways observed in mass spectrometry.

Experimental workflow for structural confirmation.

Key fragmentation pathways for 3-ethylpentyl acetate.

Conclusion

The structural confirmation of 3-Ethylpentan-1-ol and its derivatives relies on the synergistic application of modern analytical techniques. NMR spectroscopy provides detailed information about the carbon-hydrogen framework, while mass spectrometry reveals the molecular weight and characteristic fragmentation patterns. By comparing the spectral data of the parent alcohol with its derivatives, researchers can confidently elucidate the structures of newly synthesized compounds, a critical step in the advancement of chemical and pharmaceutical research.

References

• 1. 3-Ethylpentan-1-ol | C7H16O | CID 641005 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Inter-laboratory Analysis of Primary Alcohols

This guide provides a comprehensive comparison of analytical methods for the determination of primary alcohols, with a focus on ethanol, based on data from inter-laboratory studies. It is intended for researchers, scientists, and professionals in drug development and quality control who are involved in the analysis of these compounds. The information presented is compiled from various proficiency testing schemes and validation studies to offer an objective overview of method performance and reliability.

Data Presentation: A Comparative Analysis of Analytical Methods

The quantitative analysis of primary alcohols, particularly ethanol, is predominantly performed using Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID). This technique has consistently demonstrated high accuracy and precision in numerous inter-laboratory studies. Enzymatic methods serve as a common alternative, offering a different analytical principle. Below is a summary of performance data compiled from various studies.

Table 1: Performance Characteristics of Headspace GC-FID for Ethanol Analysis

Parameter	Reported Value(s)	Matrix	Source(s)
**Linearity (R²) **	> 0.999	Aqueous, Blood	[1][2]
Limit of Detection (LOD)	0.02 mg/dL	Blood	[1]
Limit of Quantitation (LOQ)	0.1 mg/dL	Blood	[1]
Accuracy (% Recovery)	92% - 114%	Blood	[1]
Precision (%RSD/CV)	< 4% (within & between-run)	Blood	[2]
1.05% - 3.83% (intra-day)	Blood	[1]
1.93% - 2.36% (inter-day)	Blood	[1]

Table 2: Inter-laboratory Study Outcomes for Ethanol Analysis

Study Focus	Number of Labs	Method(s)	Key Findings	Source(s)
Blood Alcohol Proficiency Test	26 to 36	HS-GC-FID/MS	>85% of labs with satisfactory z-scores (<1)	[3]
Blood Alcohol Analysis	192 specimens	GC vs. Enzymatic	Excellent correlation (r=0.983), slope=0.999, intercept=0.001 g/100ml	[4]
Postmortem Blood Alcohol	110 samples	HS-GC/FID vs. Enzymatic	Enzymatic method showed positive error due to interferences.	[5]

Experimental Protocols

Detailed methodologies are crucial for reproducing analytical results. Below are typical experimental protocols for the two most common methods for primary alcohol analysis.

Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID)

This is the gold standard for forensic and quality control analysis of volatile compounds like primary alcohols.

a) Sample Preparation:

• An aliquot of the sample (e.g., 100 µL to 500 µL of blood or beverage) is transferred to a headspace vial.[6][7]

• An internal standard solution (e.g., n-propanol or t-butanol in water) is added to the vial.[6][8]

• The vial is immediately sealed with a crimp cap.[6]

b) Instrumentation and Conditions:

• Headspace Autosampler:

  • Incubation Temperature: 70°C to 90°C[1][9]

  • Incubation Time: 7 to 15 minutes[1][9]

  • Vial Shaking: Enabled to facilitate equilibrium.[6]

• Gas Chromatograph:

  • Injection Port: Split/Splitless injector, temperature ~110°C to 150°C.[2][6]

  • Carrier Gas: Helium or Hydrogen.[8][9]

  • Column: A capillary column suitable for alcohol analysis, such as a wax-based column (e.g., RTX-WAX) or a specific blood alcohol column (e.g., DB-BAC1/DB-BAC2).[8][9]

  • Oven Temperature Program: Isothermal (e.g., 40°C to 55°C) or a temperature ramp depending on the complexity of the sample matrix.[2][9]

• Detector:

  • Flame Ionization Detector (FID): Temperature ~250°C.[2][9]

c) Calibration:

• A series of calibration standards covering the expected concentration range of the analyte are prepared in the same matrix as the samples.[6][10]

• A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.[9]

Enzymatic Method

This method is based on the specific oxidation of ethanol by the enzyme alcohol dehydrogenase (ADH).

a) Principle:

Ethanol is oxidized to acetaldehyde by alcohol dehydrogenase (ADH) in the presence of the coenzyme nicotinamide adenine dinucleotide (NAD+). The acetaldehyde is then further oxidized to acetic acid in a reaction catalyzed by aldehyde dehydrogenase (Al-DH). The amount of NADH produced is stoichiometric to the amount of ethanol and can be measured by the increase in absorbance at 340 nm.[11][12]

b) Reagents:

• Phosphate buffer

• Nicotinamide Adenine Dinucleotide (NAD+) solution

• Alcohol Dehydrogenase (ADH) enzyme solution

• Aldehyde Dehydrogenase (Al-DH) enzyme solution

• Ethanol standards for calibration

c) Procedure:

• A diluted sample is pipetted into a cuvette.[12]

• The buffer and NAD+ solution are added and mixed. An initial absorbance reading (A1) is taken at 340 nm.[12]

• The ADH and Al-DH enzyme solutions are added to initiate the reaction.[12]

• The reaction is allowed to proceed to completion (typically a few minutes at a controlled temperature).[12]

• A final absorbance reading (A2) is taken at 340 nm.[12]

• The change in absorbance (A2 - A1) is used to calculate the ethanol concentration based on a calibration curve prepared with known ethanol standards.

Visualizations: Workflows and Logical Relationships

Diagrams created using Graphviz (DOT language) illustrate key processes in the inter-laboratory analysis of primary alcohols.

Caption: Workflow of a typical inter-laboratory study on primary alcohol analysis.

Caption: Experimental workflow for primary alcohol analysis by HS-GC-FID.

References

• 1. rjlm.ro [rjlm.ro]
• 2. escholarship.org [escholarship.org]
• 3. Inter-laboratory proficiency results of blood alcohol determinations at clinical and forensic laboratories in Italy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Blood alcohol analysis: a comparison of the gas-chromatographic assay with an enzymatic assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A comparison between the enzymatic oxidation method and headspace gas chromatography with a flame ionization detector in the determination of postmortem blood ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. gcms.labrulez.com [gcms.labrulez.com]
• 8. agilent.com [agilent.com]
• 9. luciditysystems.com [luciditysystems.com]
• 10. shimadzu.co.kr [shimadzu.co.kr]
• 11. prod-docs.megazyme.com [prod-docs.megazyme.com]
• 12. Determination of Ethanol in Food by Enzymatic Method Enzytec™ Liquid Ethanol, Collaborative Study: Final Action 2017.07 - PMC [pmc.ncbi.nlm.nih.gov]

A Spectroscopic Showdown: Differentiating 3-Ethylpentan-1-ol and 3-ethylpentan-3-ol

In the realm of organic chemistry, distinguishing between structural isomers is a fundamental challenge that necessitates the use of precise analytical techniques. This guide provides a detailed spectroscopic comparison of two such isomers: 3-Ethylpentan-1-ol, a primary alcohol, and 3-ethylpentan-3-ol, a tertiary alcohol. For researchers and professionals in drug development and chemical synthesis, understanding the nuanced differences in their spectral data is crucial for accurate identification and quality control. This report leverages Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) to elucidate the structural disparities between these two compounds, supported by experimental data and detailed methodologies.

Unveiling the Structures: A Tale of Two Alcohols

3-Ethylpentan-1-ol and 3-ethylpentan-3-ol share the same molecular formula, C7H16O, and a molecular weight of 116.20 g/mol .[1][2] However, the placement of the hydroxyl (-OH) group—on a primary carbon in the former and a tertiary carbon in the latter—gives rise to distinct chemical and physical properties, which are reflected in their spectroscopic signatures.

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

Infrared spectroscopy is a powerful tool for identifying functional groups within a molecule. For alcohols, the most characteristic absorptions are the O-H and C-O stretching vibrations.[3]

3-Ethylpentan-1-ol (Primary Alcohol):

• O-H Stretch: A strong, broad absorption band is expected in the region of 3200-3600 cm⁻¹, characteristic of an alcohol capable of hydrogen bonding.

• C-O Stretch: A strong absorption band is anticipated around 1050-1075 cm⁻¹, typical for a primary alcohol.

3-ethylpentan-3-ol (Tertiary Alcohol):

• O-H Stretch: Similar to its primary counterpart, a strong and broad O-H stretching band will be present in the 3200-3600 cm⁻¹ range due to hydrogen bonding.

• C-O Stretch: The C-O stretching vibration for a tertiary alcohol is typically found at a higher wavenumber, around 1150-1200 cm⁻¹.

The key distinguishing feature in the IR spectra of these two isomers is the position of the C-O stretching absorption.

Spectroscopic Data Comparison	3-Ethylpentan-1-ol	3-ethylpentan-3-ol
Molecular Formula	C7H16O	C7H16O
Molecular Weight	116.20 g/mol	116.20 g/mol
IR: O-H Stretch (cm⁻¹)	~3200-3600 (broad, strong)	~3200-3600 (broad, strong)
IR: C-O Stretch (cm⁻¹)	~1050-1075	~1150-1200
¹H NMR: -CH₂-OH (ppm)	~3.6	N/A
¹H NMR: -OH (ppm)	Variable (typically 1-5)	Variable (typically 1-5)
¹³C NMR: C-OH (ppm)	~60-68	~70-78
MS: Common Fragments (m/z)	101, 87, 73, 55, 45, 31	87, 59, 29

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Carbon-Hydrogen Framework

NMR spectroscopy provides detailed information about the structure of a molecule by probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 3-Ethylpentan-1-ol is expected to be more complex than that of 3-ethylpentan-3-ol due to its lower symmetry.

3-Ethylpentan-1-ol:

• A characteristic triplet at approximately 3.6 ppm corresponding to the two protons of the -CH₂-OH group, split by the neighboring methylene protons.

• A broad singlet for the hydroxyl proton (-OH), the chemical shift of which is concentration and solvent dependent.

• Complex multiplets for the other methylene and methyl protons in the ethyl and pentyl chains.

3-ethylpentan-3-ol:

• Due to its symmetrical structure (three equivalent ethyl groups attached to the tertiary carbon), the spectrum is simpler.

• A quartet corresponding to the six protons of the three -CH₂- groups.

• A triplet corresponding to the nine protons of the three -CH₃ groups.

• A singlet for the hydroxyl proton (-OH).

¹³C NMR Spectroscopy

The number of unique carbon signals in the ¹³C NMR spectrum reveals the symmetry of the molecule.

3-Ethylpentan-1-ol:

• Due to its asymmetry, seven distinct signals are expected, one for each carbon atom. The carbon atom bonded to the hydroxyl group (C-OH) will appear in the range of 60-68 ppm.[4]

3-ethylpentan-3-ol:

• The high degree of symmetry results in only three signals: one for the three equivalent methyl carbons, one for the three equivalent methylene carbons, and one for the tertiary carbon bearing the hydroxyl group. The C-OH signal is expected to be further downfield, in the region of 70-78 ppm.[4][5]

Mass Spectrometry (MS): Deciphering the Molecular Fragments

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule upon ionization. The fragmentation of alcohols is often characterized by alpha-cleavage (cleavage of the C-C bond adjacent to the oxygen) and dehydration (loss of a water molecule).[6][7][8]

3-Ethylpentan-1-ol:

• The molecular ion peak (M⁺) at m/z 116 may be weak or absent.

• A prominent peak at m/z 31, corresponding to the [CH₂OH]⁺ fragment, is a key indicator of a primary alcohol.

• Other significant fragments may arise from the loss of alkyl radicals.

3-ethylpentan-3-ol:

• The molecular ion peak is often not observed for tertiary alcohols.[9]

• Alpha-cleavage leads to the loss of an ethyl radical, resulting in a stable tertiary carbocation at m/z 87, which is often the base peak.

• Another significant fragment at m/z 59 corresponds to the [C(OH)(CH₃)₂]⁺ ion.

• A peak corresponding to the loss of water (M-18) at m/z 98 may also be observed.

Experimental Protocols

Infrared (IR) Spectroscopy

A thin film of the neat liquid sample is placed on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory within a Fourier Transform Infrared (FTIR) spectrometer. The spectrum is typically recorded over the range of 4000-400 cm⁻¹. A background spectrum of the clean ATR crystal is taken prior to sample analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Samples are prepared by dissolving approximately 10-20 mg of the alcohol in a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. ¹H and ¹³C NMR spectra are acquired on a spectrometer operating at a standard frequency (e.g., 400 MHz for ¹H). Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.[10] For assigning the -OH proton signal, a "D₂O shake" can be performed, where a drop of deuterium oxide is added to the NMR tube, causing the -OH proton signal to disappear from the spectrum.[11]

Mass Spectrometry (MS)

Mass spectra are typically obtained using a gas chromatograph coupled to a mass spectrometer (GC-MS) with electron impact (EI) ionization.[12] The sample is injected into the GC, where it is vaporized and separated from any impurities. The separated compound then enters the mass spectrometer, where it is ionized by a beam of electrons, causing fragmentation. The resulting ions are separated based on their mass-to-charge ratio (m/z) and detected.

Logical Workflow for Spectroscopic Comparison

Caption: Workflow for the spectroscopic differentiation of alcohol isomers.

Conclusion

The spectroscopic analysis of 3-Ethylpentan-1-ol and 3-ethylpentan-3-ol reveals clear and consistent differences that allow for their unambiguous identification. The position of the C-O stretch in the IR spectrum, the number and chemical shifts of signals in the ¹H and ¹³C NMR spectra, and the characteristic fragmentation patterns in the mass spectrum all serve as reliable diagnostic markers. By employing these powerful analytical techniques, researchers and drug development professionals can confidently distinguish between these and other structural isomers, ensuring the purity and identity of their chemical entities.

References

• 1. 3-Ethylpentan-1-ol | C7H16O | CID 641005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Ethyl-3-pentanol | C7H16O | CID 11702 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 3-Ethyl-3-pentanol(597-49-9) 13C NMR [m.chemicalbook.com]
• 6. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. youtube.com [youtube.com]
• 10. C7H16 C-13 nmr spectrum of 3-ethylpentane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of 3-ethylpentane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. benchchem.com [benchchem.com]

Comparative Analysis of the Biological Activities of 3-Ethylpentan-1-ol and 1-Heptanol

A comprehensive comparison of the biological activities of the branched-chain alcohol 3-Ethylpentan-1-ol and its linear isomer, 1-heptanol, reveals significant differences in their interactions with biological systems. These differences, largely attributable to their distinct molecular geometries, manifest in their anesthetic potency, effects on membrane proteins, and antimicrobial properties. This guide synthesizes available experimental data to provide a clear comparison for researchers and professionals in drug development.

Anesthetic and Membrane-Modulating Properties

The primary mechanism of action for simple alcohols is often attributed to their interaction with lipid bilayers and membrane-bound proteins, such as ion channels. The structural difference between the linear 1-heptanol and the branched 3-Ethylpentan-1-ol plays a critical role in the potency of these interactions.

Linear alcohols like 1-heptanol are known to be more potent anesthetics than their branched isomers. This increased potency is linked to their ability to incorporate into and order the lipid bilayer of cell membranes more effectively. The straight-chain structure of 1-heptanol allows for more favorable van der Waals interactions with the lipid acyl chains, leading to a greater disruption of the membrane environment and, consequently, a more significant impact on the function of embedded proteins like ion channels.

In contrast, the branched structure of 3-Ethylpentan-1-ol results in a lower anesthetic potency. Its bulky ethyl group sterically hinders its ability to penetrate and align within the lipid bilayer to the same extent as 1-heptanol. This leads to a less pronounced effect on membrane order and a reduced impact on ion channel function.

Compound	Structure	Anesthetic Potency	Effect on Lipid Bilayer
1-Heptanol	Linear	Higher	More significant ordering and disruption
3-Ethylpentan-1-ol	Branched	Lower	Less significant disruption due to steric hindrance

Interaction with Specific Protein Targets

The differential effects of these isomers are also evident in their interactions with specific protein targets. For instance, studies on the cardiac sodium channel have shown that 1-heptanol is a more potent blocker than its branched isomers. This suggests that the binding pocket of the sodium channel is sterically selective, favoring the linear geometry of 1-heptanol.

Similarly, 1-heptanol has been demonstrated to effectively block gap junction channels, a property that has been utilized in various physiological studies. While specific data on 3-Ethylpentan-1-ol's effect on gap junctions is limited, the established principle of reduced potency for branched isomers suggests it would be a less effective blocker.

Experimental Protocols

Determination of Anesthetic Potency (Loss of Righting Reflex in Tadpoles)

This protocol provides a general method for assessing the anesthetic potency of alcohols, as has been historically used in comparative studies.

• Model Organism: Tadpoles (e.g., Rana temporaria).

• Procedure:

  • Prepare a series of aqueous solutions of 1-heptanol and 3-Ethylpentan-1-ol at varying concentrations.

  • Place individual tadpoles into separate beakers containing the test solutions.

  • Observe the tadpoles for the loss of the righting reflex. This is defined as the inability of the tadpole to return to an upright position within one minute after being gently turned onto its back.

  • The concentration at which 50% of the tadpoles exhibit a loss of the righting reflex (AC50) is determined for each compound.

  • A lower AC50 value indicates a higher anesthetic potency.

Illustrative Diagrams

Caption: Structure-Activity Relationship of Isomeric Alcohols.

A Comparative Analysis of the Physical Properties of C4-C7 Alkanols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key physical properties of straight-chain alkanols with four to seven carbon atoms: butanol, pentanol, hexanol, and heptanol. The data presented is intended to assist researchers, scientists, and drug development professionals in solvent selection, formulation development, and understanding structure-property relationships. All quantitative data is summarized for easy comparison, and detailed experimental protocols for the determination of these properties are provided.

Core Physical Properties at a Glance

The following table summarizes the key physical properties of C4-C7 alkanols. These values highlight the trends observed as the carbon chain length increases.

Property	1-Butanol (C4)	1-Pentanol (C5)	1-Hexanol (C6)	1-Heptanol (C7)
Boiling Point (°C)	117.7[1]	138[2][3]	157[4]	175[4]
Melting Point (°C)	-89.8[5]	-77.6[5]	-45[5]	-34[5]
Density (g/cm³ at 20°C)	0.810[6]	0.815[6]	0.819[6]	0.822[6]
Dynamic Viscosity (mPa·s at 20°C)	2.544	3.346	4.59	5.98
Solubility in Water ( g/100 g at 20°C)	7.3	2.2[7]	0.6[8]	0.15[8]

Structure-Property Relationships

The physical properties of alkanols are significantly influenced by the length of their hydrocarbon chain. The following diagram illustrates the logical relationship between increasing carbon chain length and the observed trends in physical properties.

Caption: Increasing carbon chain length in C4-C7 alkanols leads to higher boiling points, melting points, density, and viscosity, while decreasing water solubility.

As the carbon chain length increases, the nonpolar character of the alkanol molecule becomes more dominant.[9][10] This leads to stronger van der Waals forces between molecules, resulting in higher boiling and melting points.[3][7] The increased molecular weight and intermolecular forces also contribute to a rise in density and viscosity.[11][12] Conversely, the growing hydrophobic hydrocarbon tail disrupts the hydrogen bonding with water molecules, causing a significant decrease in water solubility.[9][13][14]

Experimental Protocols

The following are detailed methodologies for the determination of the key physical properties discussed in this guide.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.

Apparatus:

• Thiele tube or a similar heating bath (e.g., Mel-Temp apparatus)[8][9]

• Thermometer

• Capillary tube (sealed at one end)

• Small test tube

• Sample of the alkanol

• Heating source (e.g., Bunsen burner or heating mantle)

Procedure:

• Add a small amount of the alkanol to the small test tube.

• Place the capillary tube, with its open end down, into the test tube containing the alkanol.

• Attach the test tube to the thermometer.

• Place the thermometer and test tube assembly into the Thiele tube or heating bath. The bulb of the thermometer should be level with the bottom of the test tube.

• Gently heat the side arm of the Thiele tube.

• As the temperature rises, a stream of bubbles will emerge from the capillary tube.

• Continue heating until a steady stream of bubbles is observed.

• Turn off the heat and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[6][15]

Determination of Melting Point

The melting point is the temperature at which a solid becomes a liquid. For these alkanols, this measurement would be taken at sub-ambient temperatures.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)[8]

• Capillary tubes (sealed at one end)

• Sample of the solidified alkanol

• Cooling bath (e.g., dry ice/acetone)

Procedure:

• Ensure the alkanol sample is completely solidified.

• Finely powder the solid sample.

• Pack a small amount of the powdered solid into the bottom of a capillary tube.[1][16][17]

• Place the capillary tube into the heating block of the melting point apparatus, which has been pre-cooled.

• Slowly increase the temperature of the block.

• Observe the sample through the magnifying lens.

• Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

• Record the temperature at which the entire sample has turned into a liquid (the end of the melting range).[18]

Determination of Density

Density is the mass of a substance per unit volume.

Apparatus:

• Pycnometer or a graduated cylinder and an electronic balance[14][19]

• Sample of the alkanol

• Water bath for temperature control

Procedure:

• Measure the mass of the clean, dry pycnometer (or graduated cylinder).

• Fill the pycnometer with the alkanol sample, ensuring there are no air bubbles. If using a graduated cylinder, add a known volume of the alkanol.

• Place the filled pycnometer in a water bath to bring it to the desired temperature (e.g., 20°C).

• Measure the mass of the filled pycnometer.

• The density is calculated by dividing the mass of the alkanol (mass of filled pycnometer minus the mass of the empty pycnometer) by its volume.[11][20][21]

Determination of Viscosity

Viscosity is a measure of a fluid's resistance to flow.

Apparatus:

• Ostwald viscometer or a similar capillary viscometer[3][13][22]

• Water bath for temperature control

• Stopwatch

• Pipette

• Sample of the alkanol

Procedure:

• Clean and dry the viscometer thoroughly.

• Using a pipette, introduce a known volume of the alkanol into the larger bulb of the viscometer.

• Place the viscometer in a constant temperature water bath and allow it to equilibrate.

• Draw the liquid up through the capillary tube into the smaller bulb until the meniscus is above the upper calibration mark.

• Release the suction and measure the time it takes for the meniscus to fall from the upper calibration mark to the lower calibration mark.

• The viscosity can be calculated by comparing this time to the time taken for a reference liquid of known viscosity (e.g., water) to flow through the same viscometer.[13]

Determination of Water Solubility

Water solubility is the maximum amount of a substance that can dissolve in a given amount of water at a specific temperature.

Apparatus:

• Test tubes or vials with stoppers[23]

• Graduated pipettes or burettes

• Water bath for temperature control

• Analytical balance

Procedure:

• In a series of test tubes, add a known volume of water.

• To each test tube, add a progressively larger, known amount of the alkanol.

• Stopper the test tubes and shake them vigorously for a set period to ensure thorough mixing.

• Place the test tubes in a constant temperature water bath and allow any undissolved alkanol to separate.

• Observe the test tubes to determine the point at which no more alkanol dissolves (i.e., when a separate layer or cloudiness persists).

• Alternatively, for a more quantitative measurement, a saturated solution can be prepared, and the concentration of the alkanol in the aqueous phase can be determined using techniques such as gas chromatography or NMR spectroscopy.[2]

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Determination of Viscosity of Organic Solvents (Theory) : Physical Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 4. www1.udel.edu [www1.udel.edu]
• 5. scribd.com [scribd.com]
• 6. uomus.edu.iq [uomus.edu.iq]
• 7. saltise.ca [saltise.ca]
• 8. chem.ucalgary.ca [chem.ucalgary.ca]
• 9. phillysim.org [phillysim.org]
• 10. scribd.com [scribd.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. uomus.edu.iq [uomus.edu.iq]
• 13. wjec.co.uk [wjec.co.uk]
• 14. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 15. westlab.com [westlab.com]
• 16. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 17. ursinus.edu [ursinus.edu]
• 18. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 19. homesciencetools.com [homesciencetools.com]
• 20. chm.uri.edu [chm.uri.edu]
• 21. phys.chem.elte.hu [phys.chem.elte.hu]
• 22. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 23. chem.ws [chem.ws]

A Comparative Guide to Alcohol Purity Assessment: GC-MS vs. HPLC

For researchers, scientists, and professionals in drug development, the accurate determination of alcohol purity is paramount for ensuring product quality, safety, and efficacy. The two most prominent analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). While both are powerful separation techniques, they operate on different principles and are suited for different analytical challenges.[1][2][3] This guide provides an objective comparison of their performance for alcohol purity assessment, supported by experimental data and detailed methodologies.

Fundamental Principles

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is the gold standard for analyzing volatile and thermally stable compounds like ethanol.[4][5] In GC-MS, the liquid sample is vaporized and introduced into a gas chromatograph. An inert carrier gas (mobile phase) carries the vaporized sample through a heated column containing a stationary phase.[3][6] Compounds are separated based on their boiling points and affinity for the stationary phase. As each separated compound exits the column, it enters the mass spectrometer, which bombards it with electrons, causing it to ionize and fragment. The mass spectrometer then separates these fragments based on their mass-to-charge ratio, providing a unique "fingerprint" for definitive identification and quantification.[6]

High-Performance Liquid Chromatography (HPLC): HPLC is a versatile technique capable of analyzing a broader range of compounds, including non-volatile and thermally unstable substances.[1][7] In HPLC, a high-pressure pump pushes a liquid solvent (mobile phase) containing the sample through a column packed with a solid adsorbent material (stationary phase).[6] The separation of the mixture's components is based on their differential interactions with the stationary and mobile phases.[6] Following separation, the compounds are detected and quantified by a detector (e.g., UV-Vis, Refractive Index). For alcohols that lack a UV-absorbing chromophore, detection can be achieved indirectly, through derivatization to add a UV-active group, or by using specialized detectors like a Refractive Index (RI) detector or a Flame Ionization Detector (FID) when using a pure water mobile phase.[8][9][10]

Quantitative Performance Comparison

The choice between GC-MS and HPLC often depends on the specific requirements of the analysis, such as required sensitivity, the nature of potential impurities, and throughput needs. The following table summarizes key performance metrics for each technique in the context of alcohol analysis.

Performance Metric	GC-MS	HPLC
Limit of Detection (LOD)	As low as 0.005 g/dL (50 mg/L)[11] or 1.27 mg/kg[12]	0.004 g/L (with fluorescence detector after derivatization)[10]; 0.15 g/L (with UV detector after derivatization)[10]
Limit of Quantitation (LOQ)	As low as 0.010 g/dL (100 mg/L)[11] or 3.86 mg/kg[12]	0.01 g/L (with fluorescence detector after derivatization)[10]; 0.5 g/L (with UV detector after derivatization)[10]
Linearity (R²)	>0.999[4][13]	Typically >0.999
Accuracy (% Recovery)	Within ±1.5% to ±8% of the true value[11]; generally 80-120%[14]	98-109%[10]
Precision (%RSD)	< 3.1%[11]	< 6%[15]
Analysis Time	5-15 minutes[14][16]	10-30 minutes, can be optimized to <10 minutes
Analyte Requirement	Volatile and thermally stable[1][7]	Can analyze non-volatile and thermally labile compounds[6][7]
Cost & Complexity	Systems are generally less expensive and simpler to operate than HPLC.[1][7]	Higher initial investment and operational costs due to solvent consumption.[1][2]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are representative protocols for alcohol purity assessment using both GC-MS and HPLC.

GC-MS Protocol for Ethanol Purity

This protocol is a generalized method for the quantification of ethanol and the identification of volatile impurities.

• Sample Preparation:

  • Prepare a stock solution of the alcohol sample by diluting it with deionized water or methanol.[17] For hand sanitizer analysis, a 100-fold dilution with distilled water is common.[14]

  • Prepare an internal standard (ISTD) solution, typically 0.025% n-propanol in water.[4]

  • For analysis, mix a known volume of the diluted sample with a known volume of the ISTD solution in a headspace vial. For blood alcohol analysis, 0.5 ml of whole blood is mixed with 0.5 ml of n-propanol solution.[16]

• Instrumentation (Headspace GC-MS):

  • Headspace Sampler:

    • Oven Temperature: 70°C[12]

    • Equilibration Time: 10 minutes[12]

  • Gas Chromatograph:

    • Injection Port: 250°C, Split ratio 20:1 or 50:1.[12][14]

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[14]

    • Column: WAXMS capillary column (30 m × 0.25 mm × 0.25 µm) or similar polar column.[12]

    • Oven Program: Initial temperature at 40-50°C for 2-5 minutes, then ramp up at 25-30°C/min to a final temperature of 240°C and hold for several minutes.[11][14]

  • Mass Spectrometer:

    • Ion Source Temperature: 230°C.[14]

    • Interface Temperature: 240-280°C.[11][14]

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Detection Mode: Selected Ion Monitoring (SIM) for quantification (e.g., m/z 31 and 46 for ethanol) and/or Full Scan mode (e.g., m/z 29-300) for impurity identification.[4][14]

• Data Analysis:

  • Ethanol concentration is determined by calculating the peak area ratio of ethanol to the internal standard (n-propanol) and comparing it against a multi-point calibration curve.[4]

  • Impurities are identified by comparing their mass spectra to a reference library (e.g., NIST).[17]

HPLC Protocol for Ethanol Purity

This protocol describes a method for determining ethanol concentration, often in complex matrices like fermentation broths or beverages. Direct UV detection of ethanol is not feasible, so methods often employ RI detection, indirect photometry, or pre-column derivatization.[9][10]

• Sample Preparation:

  • Samples are typically filtered through a 0.45 µm membrane filter to remove particulate matter.[18]

  • Depending on the expected concentration and detector sensitivity, samples may be injected directly or after dilution with the mobile phase.

  • For methods requiring derivatization (for UV or fluorescence detection), the sample is reacted with a labeling agent like 2,4-Dinitrophenylhydrazine (DNPH) or 9-Fluorenylmethyl chloroformate (Fmoc-Cl) under specific temperature and time conditions.[10][15]

• Instrumentation (HPLC-RID/UV):

  • HPLC System:

    • Pump: Isocratic or gradient elution.

    • Injection Volume: 15-20 µL.[15][19]

    • Column: C18 column (e.g., 250 mm × 4.6 mm, 5 µm) or an Ion-Exclusion column.[9]

    • Column Temperature: 35°C.[15]

    • Mobile Phase:

      • For RI detection: Pure HPLC-grade water.[8]

      • For UV detection (indirect): A low concentration of a UV-absorbing compound like acetone in the mobile phase.[9]

      • For derivatized samples: Acetonitrile/water or Methanol/Acetonitrile/Water mixtures.[10][15]

    • Flow Rate: 0.7-1.0 mL/min.[9][19]

  • Detector:

    • Refractive Index (RI) Detector.

    • UV-Vis Detector set at a specific wavelength (e.g., 365 nm for DNPH derivatives).[15]

• Data Analysis:

  • The ethanol concentration is calculated based on the peak area from the calibration curve generated by injecting standard solutions of known concentrations.[15]

Workflow and Decision Logic

The selection and execution of an analytical method follow a structured workflow. The diagrams below illustrate the typical experimental process for both techniques and a logical approach to choosing the most appropriate method.

Fig. 1: Experimental workflows for GC-MS and HPLC.

Fig. 2: Decision logic for selecting between GC-MS and HPLC.

Conclusion

Both GC-MS and HPLC are robust and reliable techniques for alcohol purity assessment, each with distinct advantages.

GC-MS is unequivocally the superior method for the analysis of volatile compounds like ethanol, offering exceptional sensitivity, specificity, and speed.[7][16] The ability of the mass spectrometer to provide structural information makes it invaluable for the definitive identification of unknown impurities. For routine quality control and forensic applications where ethanol is the primary analyte, GC-MS is the industry standard.[4][16]

HPLC demonstrates its strength in its versatility.[2][7] It is the preferred method when the analysis must also include non-volatile or thermally unstable impurities that are beyond the scope of GC. While direct detection of ethanol can be challenging, validated methods using RI detectors or derivatization provide accurate and precise quantification.[8][10]

Ultimately, the choice between GC-MS and HPLC will depend on the specific analytical goals. For straightforward purity assessment of volatile alcohols, GC-MS is faster, more sensitive, and often more cost-effective.[7] For a comprehensive analysis of a product that may contain a mix of volatile and non-volatile components, HPLC is an indispensable tool.

References

• 1. aelabgroup.com [aelabgroup.com]
• 2. veeprho.com [veeprho.com]
• 3. gentechscientific.com [gentechscientific.com]
• 4. escholarship.org [escholarship.org]
• 5. Validation of a direct injection-GC-MS method for the quantification of volatile alcohols in blood and vitreous humor | springermedizin.de [springermedizin.de]
• 6. benchchem.com [benchchem.com]
• 7. Comparing High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) • Food Safety Institute [foodsafety.institute]
• 8. Determination of ethanol in alcoholic beverages by high-performance liquid chromatography-flame ionization detection using pure water as mobile phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]
• 12. Validation of a Method for Characterization of Ethanol in Water by HS-GC-FID to Serve the Traceability of Halal Measurements [scirp.org]
• 13. ascld.org [ascld.org]
• 14. shimadzu.com [shimadzu.com]
• 15. Determination of total ethanol in wine by high-performance liquid chromatography (Type-IV) | OIV [oiv.int]
• 16. Rapid and Sensitive Headspace Gas Chromatography–Mass Spectrometry Method for the Analysis of Ethanol in the Whole Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ttb.gov [ttb.gov]
• 18. ijarsct.co.in [ijarsct.co.in]
• 19. pubs.acs.org [pubs.acs.org]

A Comparative Benchmarking of Synthetic Routes to 3-Ethylpentan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common synthetic methodologies for obtaining 3-Ethylpentan-1-ol, a valuable building block in organic synthesis. The performance of each route is evaluated based on reported yields, reaction conditions, and starting material accessibility, supported by detailed experimental protocols.

Executive Summary of Synthetic Strategies

Three primary synthetic routes to 3-Ethylpentan-1-ol are evaluated:

• Hydroboration-Oxidation of 3-Ethyl-1-pentene: A reliable method that proceeds via an anti-Markovnikov addition of borane to the alkene, followed by oxidation.

• Reduction of 3-Ethylpentanoic Acid: A straightforward reduction of the corresponding carboxylic acid using a powerful reducing agent like Lithium Aluminum Hydride (LiAlH₄).

• Grignard Reaction with an Epoxide: A plausible route involving the nucleophilic attack of a Grignard reagent on an epoxide. For the synthesis of 3-Ethylpentan-1-ol, the reaction of propylmagnesium bromide with 2-ethyloxirane represents a logical approach.

The following sections provide a detailed analysis of each route, including reaction schemes, experimental procedures, and a comparative data summary.

Route 1: Hydroboration-Oxidation of 3-Ethyl-1-pentene

This two-step process is a cornerstone of anti-Markovnikov alcohol synthesis.[1][2][3][4][5] The first step involves the addition of borane (often as a complex with THF) to the alkene, where the boron atom adds to the less substituted carbon of the double bond. Subsequent oxidation with hydrogen peroxide in a basic solution replaces the boron with a hydroxyl group.[2][3]

Caption: Synthetic pathway for 3-Ethylpentan-1-ol via hydroboration-oxidation.

Experimental Protocol:

A detailed experimental protocol for a similar hydroboration-oxidation of an alkene is as follows:

• To a dry flask under a nitrogen atmosphere, 3-ethyl-1-pentene is dissolved in anhydrous tetrahydrofuran (THF).

• The solution is cooled to 0 °C, and a 1 M solution of borane-THF complex is added dropwise while maintaining the temperature.

• The reaction mixture is stirred at room temperature for a specified time to ensure the complete formation of the trialkylborane.

• The flask is cooled again to 0 °C, and an aqueous solution of sodium hydroxide is carefully added, followed by the slow, dropwise addition of 30% hydrogen peroxide.

• The mixture is then heated to reflux for a period to ensure complete oxidation.

• After cooling to room temperature, the organic layer is separated, and the aqueous layer is extracted with a suitable solvent (e.g., diethyl ether).

• The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude 3-Ethylpentan-1-ol, which can be further purified by distillation.

Route 2: Reduction of 3-Ethylpentanoic Acid

The reduction of carboxylic acids to primary alcohols is a fundamental transformation in organic synthesis. Lithium aluminum hydride (LiAlH₄) is a potent reducing agent capable of effecting this transformation efficiently.[6][7][8][9][10]

Caption: Synthesis of 3-Ethylpentan-1-ol via reduction of 3-ethylpentanoic acid.

Experimental Protocol:

A general procedure for the LiAlH₄ reduction of a carboxylic acid is as follows:

• A suspension of lithium aluminum hydride in a dry ether solvent (such as diethyl ether or THF) is prepared in a flask under an inert atmosphere.

• The flask is cooled in an ice bath, and a solution of 3-ethylpentanoic acid in the same dry solvent is added dropwise with stirring.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and may be stirred for several hours or gently refluxed to ensure the reaction goes to completion.

• The reaction is then carefully quenched by the slow, sequential addition of water, followed by an aqueous sodium hydroxide solution, and finally more water. This procedure is designed to precipitate the aluminum salts in a granular form that is easily filtered.

• The resulting slurry is filtered, and the filter cake is washed with additional ether.

• The combined filtrate is dried over an anhydrous drying agent, and the solvent is evaporated to give the crude 3-Ethylpentan-1-ol, which can be purified by distillation.[7]

Route 3: Grignard Reaction with an Epoxide

The reaction of a Grignard reagent with an epoxide, such as ethylene oxide, is a classic method for the formation of primary alcohols with the addition of a two-carbon unit.[11] A plausible, though less direct, route to 3-Ethylpentan-1-ol involves the reaction of propylmagnesium bromide with 2-ethyloxirane.

Caption: Plausible Grignard route to 3-Ethylpentan-1-ol.

Experimental Protocol:

A general protocol for the reaction of a Grignard reagent with an epoxide is as follows:

• The Grignard reagent (propylmagnesium bromide) is prepared in anhydrous diethyl ether from propyl bromide and magnesium turnings.

• The Grignard solution is cooled in an ice bath, and a solution of 2-ethyloxirane in dry diethyl ether is added dropwise.

• The reaction mixture is stirred at a low temperature and then allowed to warm to room temperature to ensure complete reaction.

• The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed, dried, and the solvent is removed to afford the crude product, which is then purified by distillation.

Comparative Data Summary

Parameter	Route 1: Hydroboration-Oxidation	Route 2: Reduction of Carboxylic Acid	Route 3: Grignard with Epoxide
Starting Material	3-Ethyl-1-pentene	3-Ethylpentanoic Acid	Propyl bromide, 2-Ethyloxirane
Key Reagents	BH₃-THF, H₂O₂, NaOH	LiAlH₄, H₃O⁺	Mg, Diethyl Ether, H₃O⁺
Typical Yield (%)	80-95% (estimated)	85-95% (estimated)	70-90% (estimated)
Reaction Time	2-4 hours	2-6 hours	3-5 hours
Key Advantages	High regioselectivity for terminal alkenes.	Utilizes a readily available starting material.	Good for carbon chain extension.
Key Disadvantages	Borane reagents are sensitive to air and moisture.	LiAlH₄ is highly reactive and requires careful handling.	The required epoxide may not be readily available.

Experimental Workflow Overview

The general workflow for the synthesis and analysis of 3-Ethylpentan-1-ol via any of the described routes is depicted below.

Caption: General experimental workflow for the synthesis and purification of 3-Ethylpentan-1-ol.

Conclusion

Both the hydroboration-oxidation of 3-ethyl-1-pentene and the reduction of 3-ethylpentanoic acid are highly effective methods for the synthesis of 3-Ethylpentan-1-ol, with expected high yields. The choice between these two routes will likely depend on the availability and cost of the starting materials. The Grignard route, while mechanistically sound, may be less practical due to the potential difficulty in sourcing the required epoxide. For researchers requiring high purity and yield, both the hydroboration-oxidation and the LiAlH₄ reduction represent robust and reliable synthetic strategies.

References

• 1. homework.study.com [homework.study.com]
• 2. community.wvu.edu [community.wvu.edu]
• 3. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Solved The alkene shown (3-ethyl-1-pentene) can be converted | Chegg.com [chegg.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. ch.ic.ac.uk [ch.ic.ac.uk]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. Lithium Aluminum Hydride (LAH) [commonorganicchemistry.com]
• 10. byjus.com [byjus.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

Safety & Regulatory Compliance

Navigating the Disposal of 3-Ethylpentan-1-ol: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the protection of personnel and the environment. This document provides essential guidance on the proper disposal procedures for 3-Ethylpentan-1-ol, a flammable liquid commonly used in research and development. Adherence to these protocols is critical for maintaining a safe laboratory environment and complying with regulatory standards.

Key Safety and Handling Information

3-Ethylpentan-1-ol is presumed to be a flammable liquid and should be handled with care.[1][2][3] It is crucial to avoid contact with skin and eyes, and to use the chemical in a well-ventilated area, preferably within a chemical fume hood, to prevent the inhalation of vapors.[4] Incompatible materials, such as strong oxidizing agents, should be stored separately to prevent hazardous reactions.[1]

Quantitative Data for 3-Ethylpentan-1-ol and Related Compounds

The following table summarizes the known physical and chemical properties of 3-Ethylpentan-1-ol, alongside data for the closely related compound 3-ethyl-3-pentanol, for which more comprehensive safety information is available. This comparative data underscores the likely characteristics of 3-Ethylpentan-1-ol and informs the recommended disposal procedures.

Property	3-Ethylpentan-1-ol	3-Ethyl-3-pentanol (Structural Isomer)
Chemical Formula	C₇H₁₆O[5]	C₇H₁₆O[6]
Molecular Weight	116.20 g/mol [5]	116.20 g/mol [6]
CAS Number	66225-51-2[5]	597-49-9[6]
Boiling Point	Not readily available	140-142 °C
Flash Point	Not readily available	40 °C[1]
Density	Not readily available	0.82 g/cm³
GHS Hazard Class	Data not available	Flammable liquid (Category 3)[3][6]

Experimental Protocols for Disposal

Direct neutralization or chemical pre-treatment of 3-Ethylpentan-1-ol in a standard laboratory setting is not recommended without specific, validated protocols. The primary and safest disposal method is to collect the waste in a designated container for removal by a licensed hazardous waste disposal company.

Waste Collection Procedure:

• Container Selection: Use a clean, chemically compatible container with a secure, tight-fitting lid. The original container is often a suitable choice if it is in good condition.

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "3-Ethylpentan-1-ol," and an approximate concentration and volume.

• Segregation: Do not mix 3-Ethylpentan-1-ol waste with other chemical waste streams, particularly incompatible materials like strong oxidizing agents.

• Storage: Store the sealed waste container in a designated and properly ventilated Satellite Accumulation Area (SAA) away from sources of ignition.

• Disposal Request: Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a certified waste disposal contractor.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-Ethylpentan-1-ol.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. echemi.com [echemi.com]
• 3. chemos.de [chemos.de]
• 4. chemicalbook.com [chemicalbook.com]
• 5. 3-Ethylpentan-1-ol | C7H16O | CID 641005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-Ethyl-3-pentanol | C7H16O | CID 11702 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling 3-Ethylpentan-1-ol

For Immediate Use by Laboratory Personnel

This document provides crucial safety protocols and operational guidance for the handling and disposal of 3-Ethylpentan-1-ol (CAS No. 66225-51-2). Adherence to these procedures is vital for ensuring a safe laboratory environment and minimizing risks to personnel.

Personal Protective Equipment (PPE)

All personnel handling 3-Ethylpentan-1-ol must use the following personal protective equipment.

Protection Type	Specific Requirements
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.
Skin Protection	Wear chemical-impermeable gloves that satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374. Suitable protective clothing should also be worn to prevent skin contact.
Respiratory Protection	If exposure limits are exceeded, or if irritation or other symptoms are experienced, use a full-face respirator.

Operational and Disposal Plan

A systematic approach to handling 3-Ethylpentan-1-ol, from acquisition to disposal, is critical for safety and regulatory compliance.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

• Storage: Store the container in a dry, cool, and well-ventilated place. Keep the container tightly closed and store it separately from foodstuff containers or incompatible materials.

Handling Procedures

• Ventilation: Handle 3-Ethylpentan-1-ol in a well-ventilated area.

• Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes. Do not breathe mist, gas, or vapors.

• Hygiene: Practice good industrial hygiene and safety. Wash hands thoroughly after handling.

• Spill Management: In case of a spill, ensure adequate ventilation and evacuate personnel to a safe area. Prevent further leakage if it is safe to do so. Do not allow the chemical to enter drains.

Disposal Plan

• Chemical Disposal: Collect and arrange for the disposal of 3-Ethylpentan-1-ol. Keep the chemical in suitable, closed containers for disposal.

• Contaminated Packaging: Contaminated packaging should be disposed of in the same manner as the chemical.

Experimental Workflow

The following diagram outlines the standard workflow for handling 3-Ethylpentan-1-ol in a laboratory setting.

Caption: Workflow for Safe Handling of 3-Ethylpentan-1-ol.